14-Benzoylmesaconine-8-palmitate

Core Science & Biosynthesis

An In-depth Technical Guide on the Putative Structure and Inferred Properties of 14-Benzoylmesaconine-8-palmitate

Disclaimer: The compound "14-Benzoylmesaconine-8-palmitate" is not readily found in the existing scientific literature. This guide, therefore, presents a putative structure based on the principles of organic chemistry and provides data and experimental context based on its constituent molecules: 14-Benzoylmesaconine and Palmitic Acid. The information herein is intended for research and drug development professionals and should be interpreted as a theoretical framework.

Introduction

14-Benzoylmesaconine is a diterpenoid alkaloid isolated from plants of the Aconitum genus, notably Aconitum carmichaelii.[1][2] These plants have a long history in traditional medicine, and their constituent alkaloids are known for a range of biological activities, including analgesic and anti-inflammatory effects.[3][4][5] Palmitic acid is the most common saturated fatty acid in animals and plants, playing crucial roles in metabolism and cellular signaling.[6][7] The compound 14-Benzoylmesaconine-8-palmitate represents a hypothetical esterification of 14-Benzoylmesaconine at the C-8 hydroxyl group with palmitic acid. Such a modification would significantly increase the lipophilicity of the parent alkaloid, potentially altering its pharmacokinetic profile and biological activity.

Chemical Structure

The proposed structure of 14-Benzoylmesaconine-8-palmitate is that of the aconitane (B1242193) skeleton of 14-Benzoylmesaconine with a palmitoyl (B13399708) group ester-linked to the hydroxyl at the C-8 position.

14-Benzoylmesaconine:

• Systematic Name: [(1S,2R,3R,4R,5R,6S,7S,8R,9R,13R,14R,16S,17S,18R)-5,7,8,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate[1]

• Molecular Formula: C31H43NO10[1][2]

• Core Structure: A complex, polycyclic diterpenoid alkaloid with an aconitane skeleton.

Palmitate:

• Systematic Name: Hexadecanoate

• Molecular Formula: C16H31O2-

• Structure: A 16-carbon saturated fatty acid.[6][7]

Proposed Structure of 14-Benzoylmesaconine-8-palmitate: The esterification would occur between the carboxylic acid of palmitic acid and the C-8 hydroxyl group of 14-Benzoylmesaconine.

(A 2D chemical structure diagram of the proposed 14-Benzoylmesaconine-8-palmitate would be inserted here. As I cannot generate images, I will describe it: The structure would show the complex polycyclic framework of 14-Benzoylmesaconine, with the benzoate (B1203000) group at position 14. At position 8, instead of a hydroxyl group (-OH), there would be an ester linkage (-O-C(=O)-(CH2)14CH3)).

Physicochemical and Biological Data

As no experimental data exists for 14-Benzoylmesaconine-8-palmitate, the following tables summarize the known quantitative data for its constituent parts.

Table 1: Physicochemical Properties of 14-Benzoylmesaconine

Property	Value	Reference
Molecular Formula	C31H43NO10	[1][2]
Molecular Weight	589.7 g/mol	[1]
Appearance	Crystalline solid	[2]
λmax	228 nm	[2]
Solubility	DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 30 mg/ml	[2]

Table 2: Biological Activity of 14-Benzoylmesaconine

Activity	Model	Effective Concentration/Dose	Reference
Promotes mitochondrial energy metabolism	Isolated rat liver mitochondria	EC50 = 30.95 µg/ml	[2]
Increases survival in HSV1 infection model	Mouse model	1 µg/kg	[2]
Analgesic (tail pressure test)	Mice	ED50 = 38.9 mg/kg	[2]
Inhibition of IL-1β release	LPS-primed BMDMs	0-160 μM	[3]
Inhibition of pro-inflammatory cytokines	LPS-activated RAW264.7 cells	160 μM	[5]

Table 3: Physicochemical Properties of Palmitic Acid

Property	Value	Reference
Molecular Formula	C16H32O2	[7]
Molecular Weight	256.42 g/mol
Melting Point	63.1 °C	[6]
Appearance	White solid	[6]
Solubility	Insoluble in water; soluble in organic solvents

Signaling Pathways and Biological Rationale

The biological activity of the putative 14-Benzoylmesaconine-8-palmitate would be a composite of the actions of the parent alkaloid and the fatty acid moiety, with altered pharmacokinetics due to increased lipophilicity.

14-Benzoylmesaconine is known to exert anti-inflammatory effects by inhibiting the NF-κB pathway and the activation of the NLRP3 inflammasome.[3][5] This leads to a reduction in the production of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α.

Fig. 1: Anti-inflammatory pathway of 14-Benzoylmesaconine.

Palmitate can act as a signaling molecule, often promoting inflammation, particularly in the context of metabolic diseases. It can activate Toll-like receptor 4 (TLR4), leading to the activation of downstream inflammatory pathways like NF-κB and MAPKs, contributing to insulin (B600854) resistance.[8]

Fig. 2: Pro-inflammatory signaling of Palmitate.

Experimental Protocols

This protocol is a standard esterification procedure.

• Dissolution: Dissolve 14-Benzoylmesaconine in a suitable aprotic solvent (e.g., dichloromethane (B109758) or toluene).

• Acyl Donor: Add a molar excess of palmitoyl chloride or palmitic anhydride.

• Catalyst: Add a suitable catalyst, such as 4-dimethylaminopyridine (B28879) (DMAP), and a base, like triethylamine, to scavenge the HCl produced.

• Reaction: Stir the reaction mixture at room temperature or under gentle heating under an inert atmosphere (e.g., nitrogen) for several hours.

• Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with water or a mild aqueous acid. Extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product using column chromatography on silica (B1680970) gel.

Fig. 3: Hypothetical synthesis workflow.

A combination of chromatographic and spectroscopic methods would be required for the characterization of the synthesized product.

• Sample Preparation: Dissolve the purified product in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• LC-MS/MS Analysis:

  • Chromatography: Use a reverse-phase C18 column with a gradient elution of water (with 0.1% formic acid) and acetonitrile (B52724) (with 0.1% formic acid).[9]

  • Mass Spectrometry: Employ electrospray ionization (ESI) in positive ion mode. A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) would confirm the exact mass of the parent ion. MS/MS fragmentation would help confirm the structure by identifying fragments corresponding to the loss of the palmitoyl group and the benzoyl group.

• NMR Spectroscopy:

  • 1H NMR: Dissolve the sample in a deuterated solvent (e.g., CDCl3). The spectrum would show characteristic signals for the aconitane skeleton, the benzoyl group, and the long aliphatic chain of the palmitate group. A downfield shift of the proton at the C-8 position compared to the parent compound would confirm the esterification site.

  • 13C NMR: This would provide evidence for all carbon atoms in the molecule, including the ester carbonyl carbon.

Conclusion for Researchers

While 14-Benzoylmesaconine-8-palmitate is not a known natural product, its synthesis is chemically feasible. The addition of the long-chain fatty acid would drastically alter the physicochemical properties of 14-Benzoylmesaconine, likely enhancing its membrane permeability and altering its distribution in biological systems. This could lead to novel pharmacological profiles. The opposing biological signaling roles of the parent alkaloid (anti-inflammatory) and the palmitate moiety (often pro-inflammatory) make this a particularly interesting compound for investigation in the fields of pharmacology and drug development. The experimental protocols and data provided for the constituent parts offer a solid foundation for any future research into this and similar lipophilic alkaloid derivatives.

References

• 1. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. scienceopen.com [scienceopen.com]
• 6. The fatty acid - Palmitic Acid [scienceofcooking.com]
• 7. Palmitic acid - Wikipedia [en.wikipedia.org]
• 8. Palmitic acid is an intracellular signaling molecule involved in disease development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacokinetic Comparisons of Benzoylmesaconine in Rats Using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry after Administration of Pure Benzoylmesaconine and Wutou Decoction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Synthesis and Characterization of 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the synthesis and characterization of 14-Benzoylmesaconine-8-palmitate, a lipo-alkaloid derivative of the aconitine-type. Aconitine (B1665448) and its derivatives are C19-diterpenoid alkaloids known for their significant, yet complex, pharmacological activities. The addition of a long-chain fatty acid, such as palmitate, at the C-8 position is a strategy explored to modulate the bioactivity and toxicity of the parent alkaloid.[1] This guide outlines a feasible synthetic route, detailed experimental protocols for synthesis and characterization, and predicted analytical data for the target compound. Furthermore, it visualizes the synthesis workflow and a key signaling pathway associated with the pharmacological action of aconitine-type alkaloids.

Introduction

Aconitine-type diterpenoid alkaloids, isolated from plants of the Aconitum genus, possess a formidable and intricate molecular architecture that has intrigued chemists and pharmacologists for decades.[2] These compounds are known for their potent cardiotoxic and neurotoxic effects, which are primarily mediated through their interaction with voltage-gated sodium channels.[3][4] The diester functionality at C-8 and C-14 is crucial for this high toxicity.[5][6]

Modification of the aconitine skeleton, particularly through hydrolysis of the C-8 acetyl group to form monoester derivatives like 14-Benzoylmesaconine, has been shown to reduce toxicity.[5][7] Further derivatization at the C-8 hydroxyl group with long-chain fatty acids creates "lipo-alkaloids."[1] This modification is of significant interest as it can alter the pharmacokinetic profile and potentially enhance therapeutic properties, such as anti-inflammatory effects, while further reducing toxicity.[1] 14-Benzoylmesaconine-8-palmitate is a representative lipo-alkaloid, and this guide provides a technical framework for its preparation and analysis.

Synthesis Workflow

The synthesis of 14-Benzoylmesaconine-8-palmitate is proposed via a direct esterification of 14-Benzoylmesaconine with an activated form of palmitic acid, such as palmitoyl (B13399708) chloride. This approach leverages the available C-8 hydroxyl group on the 14-Benzoylmesaconine backbone. The reaction is typically carried out in an anhydrous aprotic solvent in the presence of a base to neutralize the HCl byproduct.

Caption: Proposed synthesis workflow for 14-Benzoylmesaconine-8-palmitate.

Experimental Protocols

Synthesis of 14-Benzoylmesaconine-8-palmitate

This protocol is based on established methods for the C-8 esterification of aconitine derivatives.

• Preparation: To a solution of 14-Benzoylmesaconine (1 equivalent) in anhydrous pyridine (10 mL/mmol) under an inert atmosphere (e.g., nitrogen or argon), add palmitoyl chloride (1.2 equivalents) dropwise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a mobile phase of dichloromethane:methanol (B129727) (e.g., 95:5 v/v).

• Work-up: Upon completion, cool the reaction mixture in an ice bath and quench by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extraction: Extract the aqueous mixture with ethyl acetate (B1210297) (3 x volume of aqueous phase). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the residue by column chromatography on silica (B1680970) gel, eluting with a gradient of hexane (B92381) and ethyl acetate to afford the pure 14-Benzoylmesaconine-8-palmitate.

Characterization Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve a sample of the purified product (5-10 mg) in deuterated chloroform (B151607) (CDCl₃, 0.6 mL). Record ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

• Mass Spectrometry (MS): Prepare a dilute solution of the sample in methanol or acetonitrile (B52724). Analyze by electrospray ionization mass spectrometry (ESI-MS) in positive ion mode to determine the molecular weight and fragmentation pattern. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.

• Purity Analysis: Assess the purity of the final compound using High-Performance Liquid Chromatography (HPLC) with a C18 column and a suitable mobile phase (e.g., a gradient of acetonitrile and water with 0.1% formic acid).

Predicted Characterization Data

The following tables summarize the predicted quantitative data for 14-Benzoylmesaconine-8-palmitate based on the known data for its parent compound, 14-Benzoylmesaconine, and general values for palmitate esters.

Table 1: Predicted Physicochemical and MS Data

Parameter	Predicted Value
Molecular Formula	C₄₈H₆₅NO₁₀
Molecular Weight	819.5 g/mol
Appearance	White to off-white solid
HRMS (ESI+) [M+H]⁺	m/z 820.4630

Table 2: Predicted ¹H NMR Spectral Data (in CDCl₃, 400 MHz)

Note: Chemical shifts (δ) are predicted and may vary. The palmitate chain protons will appear as a series of multiplets in the 1.2-1.6 ppm range and a triplet around 0.88 ppm for the terminal methyl group.

Proton Assignment	Predicted δ (ppm)	Multiplicity
H-17	~5.20	s
Aromatic (Benzoyl)	7.40-8.10	m
H-6	~4.90	d
H-15	~4.40	d
OCH₃	3.20-3.40	s (multiple)
N-CH₂CH₃	~2.50	q
N-CH₂CH ₃	~1.10	t
Palmitate-CH₂ (α)	~2.30	t

Table 3: Predicted ¹³C NMR Spectral Data (in CDCl₃, 100 MHz)

Note: This table highlights key predicted shifts. The long alkyl chain of the palmitate moiety will show a dense cluster of signals around 22-34 ppm.

Carbon Assignment	Predicted δ (ppm)
C=O (Palmitate)	~173.0
C=O (Benzoyl)	~166.5
Aromatic (Benzoyl)	128.0-133.0
C-8	~78.0
C-14	~83.0
C-17	~115.0
OCH₃	56.0-61.0
N-CH₂CH₃	~49.0
N-CH₂C H₃	~13.5
Palmitate-CH₂ (α)	~34.0
Palmitate-CH₃ (ω)	~14.1

Pharmacological Signaling Pathway

The primary mechanism of action for aconitine-type alkaloids involves the modulation of voltage-gated sodium channels (VGSCs) in excitable cell membranes, such as neurons and cardiomyocytes.[4][8] Aconitine binds to site 2 of the channel, causing a persistent activation and inhibiting repolarization.[4] This leads to a constant influx of Na⁺ ions, disrupting cellular ion homeostasis and leading to the observed toxic effects.

Caption: Aconitine alkaloid interaction with voltage-gated sodium channels.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Aconitine - Wikipedia [en.wikipedia.org]
• 4. Aconite poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ester Hydrolysis Differentially Reduces Aconitine-Induced Anti-hypersensitivity and Acute Neurotoxicity: Involvement of Spinal Microglial Dynorphin Expression and Implications for Aconitum Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ester Hydrolysis Differentially Reduces Aconitine-Induced Anti-hypersensitivity and Acute Neurotoxicity: Involvement of Spinal Microglial Dynorphin Expression and Implications for Aconitum Processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 8. researchgate.net [researchgate.net]

A Technical Guide to the Natural Sources and Isolation of 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the probable natural sources and a detailed methodology for the isolation of 14-Benzoylmesaconine-8-palmitate, a lipo-alkaloid of significant interest. While direct literature detailing the isolation of this specific molecule is scarce, this guide synthesizes established protocols for analogous diterpenoid alkaloids from its likely botanical origin.

Introduction to 14-Benzoylmesaconine-8-palmitate

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid. Structurally, it is an ester derivative of mesaconine, featuring a benzoyl group at the C-14 position and a palmitate group at the C-8 position. Diterpenoid alkaloids are a class of complex secondary metabolites found predominantly in plants of the genera Aconitum and Delphinium (family Ranunculaceae)[1][2]. These compounds are known for their wide range of biological activities, which also includes significant toxicity[3][4]. The addition of a long-chain fatty acid ester, such as palmitate, classifies it as a lipo-alkaloid. These lipo-alkaloids can be native minor constituents of the plant or their concentration can increase during traditional processing methods[5].

Natural Sources

Based on the chemical structure, the primary natural sources for 14-Benzoylmesaconine-8-palmitate are expected to be various species of the genus Aconitum. The tuberous roots of these plants are particularly rich in diterpenoid alkaloids[1][6]. While this specific compound has not been explicitly reported as isolated in the surveyed literature, the parent compound, benzoylmesaconine, is a known major component of processed Aconitum roots, such as those from Aconitum carmichaelii (Fu Zi)[3][7][8][9]. The presence of other fatty acid esters of aconitine-type alkaloids in Aconitum species further supports this hypothesis[5].

Table 1: Potential Natural Sources and Related Alkaloids

Genus	Species (Example)	Plant Part	Key Related Alkaloids
Aconitum	A. carmichaelii	Tuberous Root	Benzoylmesaconine, Aconitine, Mesaconitine
Aconitum	A. coreanum	Tuberous Root	Guanfu bases, Atisine
Aconitum	A. apetalum	Aerial Parts & Roots	Apetalrines, Aconorine
Aconitum	A. soongaricum	Roots	Pubescensine

Isolation Methodology

The isolation of 14-Benzoylmesaconine-8-palmitate from its natural source would follow a multi-step protocol typical for diterpenoid alkaloids. The following is a generalized yet detailed experimental procedure based on established methods for isolating similar compounds from Aconitum species[10][11][12].

• Plant Material Preparation: The dried and powdered tuberous roots of the selected Aconitum species are the starting material.

• Solvent Extraction: The powdered material is subjected to heat reflux extraction with 95% ethanol (B145695) containing a small amount of hydrochloric acid (e.g., 1% HCl). This process is typically repeated three times to ensure exhaustive extraction. The acidic condition aids in the protonation of the alkaloids, increasing their solubility in the polar solvent.

• Concentration: The combined ethanolic extracts are filtered and then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Acidification: The crude extract is redissolved in a dilute acid solution (e.g., 1% HCl).

• Defatting: This acidic aqueous solution is then partitioned against a non-polar solvent such as petroleum ether. This step removes non-polar constituents like fats and oils, which is particularly important for isolating a lipo-alkaloid.

• Basification: The acidic aqueous layer, now enriched with protonated alkaloids, is basified to a pH of approximately 9.5 using an ammonia (B1221849) solution. This deprotonates the alkaloids, rendering them soluble in organic solvents.

• Alkaloid Extraction: The basified solution is then extracted with a moderately polar organic solvent, typically chloroform (B151607) or ethyl acetate (B1210297). This organic phase now contains the crude alkaloid fraction.

• Final Concentration: The organic solvent is evaporated under reduced pressure to yield the crude alkaloid extract.

The crude alkaloid extract is a complex mixture and requires further purification using chromatographic techniques.

• Column Chromatography (Initial Fractionation):

  • Stationary Phase: Silica gel is commonly used.

  • Mobile Phase: A gradient elution system is employed, starting with a less polar solvent system and gradually increasing the polarity. A typical system would be a mixture of petroleum ether and ethyl acetate, with the proportion of ethyl acetate gradually increasing.

  • Fraction Collection: Fractions are collected and monitored by Thin Layer Chromatography (TLC). Fractions with similar TLC profiles are combined.

• pH-Zone-Refining Counter-Current Chromatography (CCC) (Fine Purification): This technique is highly effective for separating alkaloids[10][12].

  • Two-Phase Solvent System: A common system is petroleum ether-ethyl acetate-methanol-water (e.g., in a 5:5:1:9 v/v/v/v ratio).

  • Mobile and Stationary Phases: The upper organic phase can be used as the stationary phase, with triethylamine (B128534) added as a retainer. The lower aqueous phase, acidified with an acid like hydrochloric acid, serves as the mobile phase.

  • Separation: The crude alkaloid fraction is dissolved in the stationary phase and introduced into the CCC instrument. The separation is based on the differential partitioning of the alkaloids between the two liquid phases.

  • Elution and Collection: The eluted fractions are collected and analyzed for purity.

The purified compound's structure is confirmed using a combination of spectroscopic methods:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition (e.g., ESI-TOF-MS).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H-NMR and 13C-NMR are used to determine the carbon-hydrogen framework. 2D-NMR techniques (e.g., COSY, HSQC, HMBC) are employed to establish the connectivity of atoms within the molecule.

Data Presentation

The following table summarizes the expected yields and purity from a typical isolation process for diterpenoid alkaloids from Aconitum, based on reported data for similar compounds[10][12].

Table 2: Summary of a Representative Isolation of Diterpenoid Alkaloids

Stage	Input Material	Output	Yield	Purity
Extraction	5 kg dried Aconitum root powder	Crude Alkaloid Extract	~42 g	Low
Purification (CCC)	3.5 g Crude Extract	Purified Alkaloid Fractions	50-600 mg per compound	>95%

Visualizations

The following diagram illustrates the key steps in the isolation of 14-Benzoylmesaconine-8-palmitate.

Isolation workflow for 14-Benzoylmesaconine-8-palmitate.

This diagram shows the hierarchical classification of 14-Benzoylmesaconine-8-palmitate.

Chemical classification of the target compound.

References

• 1. researchgate.net [researchgate.net]
• 2. A review on phytochemistry, pharmacology and toxicology studies of Aconitum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Monoester-Diterpene Aconitum Alkaloid Metabolism in Human Liver Microsomes: Predominant Role of CYP3A4 and CYP3A5 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cjnmcpu.com [cjnmcpu.com]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. caymanchem.com [caymanchem.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Preparative isolation of seven diterpenoid alkaloids from Aconitum coreanum by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

14-Benzoylmesaconine-8-palmitate: A Technical Guide on its Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Abstract

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid derivative of 14-benzoylmesaconine, a toxic monoester-diterpene alkaloid found in plants of the Aconitum genus. While specific research on the 8-palmitate derivative is limited, its existence can be inferred from the study of "lipo-alkaloids," which are formed by the transesterification of diterpenoid alkaloids with long-chain fatty acids. This guide provides a comprehensive overview of the likely discovery context, inferred synthetic and isolation methodologies, and potential biological activities of 14-benzoylmesaconine-8-palmitate, drawing upon the broader knowledge of Aconitum alkaloids and their derivatives.

Discovery and History

The direct discovery of 14-benzoylmesaconine-8-palmitate has not been explicitly documented in readily available scientific literature. However, its existence is strongly suggested by the identification of a class of compounds known as "lipo-alkaloids" in Aconitum species. The term "lipo-alkaloid" refers to C19-aconitane alkaloids that are esterified with one or two long-chain fatty acid residues.[1] These compounds can be native minor components of aconite drugs, with their concentrations increasing significantly after traditional processing methods like boiling.[1]

The parent compound, 14-benzoylmesaconine, is a known monoester-diterpene alkaloid isolated from Aconitum carmichaelii Debeaux.[1] It is a hydrolysis product of the more toxic diester-diterpene alkaloid, mesaconitine. The formation of lipo-alkaloids, such as the 8-palmitate derivative, is believed to occur through the transesterification of these parent alkaloids.[1] The isolation of individual lipo-alkaloids is known to be challenging due to their presence in complex mixtures.[1]

Physicochemical Properties (Inferred)

Quantitative data for 14-benzoylmesaconine-8-palmitate is not directly available. The following table presents inferred properties based on the known structures of 14-benzoylmesaconine and palmitic acid.

Property	Inferred Value/Characteristic	Source of Inference
Molecular Formula	C47H71NO11	Calculated from the structures of 14-benzoylmesaconine and palmitic acid.
Molecular Weight	~826.06 g/mol	Calculated from the molecular formula.
Solubility	Likely soluble in organic solvents like chloroform (B151607), methanol, and ethanol (B145695). Poorly soluble in water.	Based on the lipophilic nature of the palmitate chain and general solubility of related alkaloids.[1]
Appearance	Likely an amorphous powder.	Based on the description of the parent compound.[1]

Experimental Protocols

Inferred Semi-Synthesis of 14-Benzoylmesaconine-8-palmitate

A plausible method for the synthesis of 14-benzoylmesaconine-8-palmitate would involve the acylation of 14-benzoylmesaconine with palmitoyl (B13399708) chloride or palmitic anhydride (B1165640).

Materials:

• 14-Benzoylmesaconine

• Palmitoyl chloride or Palmitic anhydride

• Anhydrous pyridine (B92270) or another suitable base

• Anhydrous dichloromethane (B109758) or chloroform as a solvent

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., chloroform-methanol gradient)

Procedure:

• Dissolve 14-benzoylmesaconine in the anhydrous solvent.

• Add the base (e.g., pyridine) to the solution.

• Slowly add a stoichiometric equivalent or slight excess of palmitoyl chloride or palmitic anhydride to the reaction mixture at room temperature.

• Stir the reaction for several hours to overnight, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable solvent gradient to yield 14-benzoylmesaconine-8-palmitate.

Isolation of Lipo-Alkaloids from Aconitum Species

The following is a general procedure for the extraction and isolation of lipo-alkaloids from Aconitum roots, from which 14-benzoylmesaconine-8-palmitate could potentially be isolated.[1]

Materials:

• Dried and powdered roots of Aconitum species

• 90% Ethanol

• Macroporous resin

• Silica gel (200-300 mesh)

• Solvents for elution (water, ethanol, chloroform, methanol)

Procedure:

• Extract the powdered plant material with 90% ethanol under reflux.

• Remove the solvent from the extract to obtain a residue.

• Subject the residue to chromatography on a macroporous resin column, eluting with a gradient of water and ethanol (e.g., water, 30% EtOH, 60% EtOH, 90% EtOH).

• Collect the fractions and concentrate them. The lipo-alkaloids are expected to be in the higher ethanol concentration fractions.

• Further chromatograph the enriched fraction on a silica gel column, eluting with a chloroform-methanol gradient.

• Collect and combine fractions based on TLC analysis.

• Further purification of fractions containing the target compound may require repeated chromatography or preparative HPLC.

Potential Biological Activity and Signaling Pathways

The biological activity of 14-benzoylmesaconine-8-palmitate has not been specifically studied. However, it can be inferred from the known activities of its parent compound, other Aconitum alkaloids, and the effects of palmitate.

Aconitum alkaloids are known for their potent cardiotoxic and neurotoxic effects, primarily through their interaction with voltage-gated sodium channels. The parent compound, benzoylmesaconine, is a monoester-diterpene alkaloid and is considered one of the primary active and toxic constituents of processed Aconitum.

The addition of a long-chain fatty acid like palmitate would significantly increase the lipophilicity of the molecule. This could alter its pharmacokinetic properties, such as absorption, distribution, and metabolism, potentially leading to reduced acute toxicity compared to the parent alkaloid.

Inferred Signaling Pathway of Parent Alkaloid

The primary mechanism of action of aconitine-type alkaloids involves the persistent activation of voltage-gated sodium channels in excitable membranes, leading to depolarization.

Inferred mechanism of action of the parent Aconitum alkaloid.

Hypothetical Experimental Workflow for Biological Activity Screening

This workflow outlines a potential approach to characterize the biological activity of 14-benzoylmesaconine-8-palmitate.

Hypothetical workflow for biological activity screening.

Conclusion

14-Benzoylmesaconine-8-palmitate represents a fascinating but understudied member of the lipo-alkaloid family. While direct experimental data is scarce, its existence and properties can be inferred from the well-documented chemistry and biology of Aconitum alkaloids. The addition of the palmitate moiety is expected to significantly alter the pharmacokinetic profile of the parent compound, 14-benzoylmesaconine, likely reducing its acute toxicity while potentially introducing new biological activities. Further research, including targeted synthesis and comprehensive biological evaluation, is necessary to fully elucidate the therapeutic potential and toxicological profile of this complex natural product derivative. This guide provides a foundational framework for researchers and drug development professionals interested in exploring the scientific landscape of 14-benzoylmesaconine-8-palmitate and other related lipo-alkaloids.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Properties of 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-Benzoylmesaconine-8-palmitate is a complex diterpenoid alkaloid, specifically classified as a lipo-alkaloid. Its structure is characterized by a C19 norditerpenoid aconitane (B1242193) skeleton, which is esterified with a benzoyl group at the 14-position and a palmitate group at the 8-position. This compound has been identified as a natural product isolated from Aconitum toxicum, a plant species belonging to the Ranunculaceae family. The presence of the long-chain palmitate ester significantly influences its physicochemical properties, rendering it more lipophilic than its parent alkaloids. This guide provides a comprehensive overview of the available data on the physical and chemical properties of 14-Benzoylmesaconine-8-palmitate, alongside relevant experimental protocols and structural visualizations.

Physicochemical Properties

Quantitative experimental data for 14-Benzoylmesaconine-8-palmitate is scarce in publicly available literature. However, its fundamental properties can be derived from its chemical structure and data available for its constituent components.

Properties of 14-Benzoylmesaconine-8-palmitate

Property	Value	Source
Molecular Formula	C47H73NO11	AvaChem Scientific, Calvig
Molecular Weight	828.08 g/mol	Calvig
CAS Number	158584-86-2	AvaChem Scientific, TargetMol
Physical State	Solid (presumed)	TargetMol
Classification	Lipo-alkaloid	TargetMol
Natural Source	Aconitum toxicum	MedChemExpress

Properties of Parent Compounds: Benzoylmesaconine (B1261751) and Palmitic Acid

To infer the properties of the target compound, it is useful to examine its precursors.

Property	Benzoylmesaconine	Palmitic Acid
Molecular Formula	C31H43NO10[1][2][3]	C16H32O2[4]
Molecular Weight	589.7 g/mol [2][3]	256.42 g/mol [4]
Physical State	Crystalline Solid[2]	Colorless or White Crystals[5]
Melting Point	Not available	63-64 °C
Boiling Point	Not available	351.5 °C
Solubility	DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol (B145695): 30 mg/ml[2]	Insoluble in water; soluble in ethanol, ether
UV max (λ)	228 nm[2]	Not applicable
CAS Number	63238-67-5[1][2]	57-10-3[4]

The esterification of benzoylmesaconine with palmitic acid is expected to significantly decrease its polarity and aqueous solubility, while increasing its affinity for nonpolar solvents and lipid membranes. The melting point of the resulting ester is likely to be influenced by the long alkyl chain of the palmitate group.

Experimental Protocols

While a specific protocol for the isolation of 14-Benzoylmesaconine-8-palmitate has not been detailed in the available literature, a general methodology for the extraction and characterization of lipo-alkaloids from Aconitum species can be constructed based on established procedures for similar compounds.[6][7][8]

Representative Protocol for the Isolation and Characterization of Lipo-alkaloids

• Plant Material Preparation:

  • Dried and powdered roots of the Aconitum species are used as the starting material.

• Extraction:

  • The powdered plant material is subjected to extraction with an organic solvent. Common choices include ethanol or a mixture of diethyl ether and an alkaline solution (e.g., 10% ammonia (B1221849) solution) to ensure the alkaloids are in their free base form.[8]

  • The extraction can be performed at room temperature with shaking or using techniques like heat reflux or ultrasonic-assisted extraction to improve efficiency.

• Purification:

  • The crude extract is concentrated under reduced pressure.

  • A preliminary purification step, such as an acid-base liquid-liquid extraction, can be employed to separate alkaloids from other plant constituents.

  • The enriched alkaloid fraction is then subjected to chromatographic separation. Techniques like column chromatography over silica (B1680970) gel or alumina, or more advanced methods like pH-zone-refining counter-current chromatography, are used to isolate individual compounds.[7]

• Characterization:

  • The purity and structure of the isolated compounds are determined using a combination of spectroscopic and spectrometric techniques.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition. Tandem mass spectrometry (MS/MS) helps in elucidating the fragmentation patterns, which can provide structural information.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for the complete structural elucidation of the alkaloid. 2D NMR techniques (e.g., COSY, HSQC, HMBC) are used to establish the connectivity of atoms within the molecule.

Figure 1: A representative workflow for the isolation and characterization of 14-Benzoylmesaconine-8-palmitate.

Chemical Structure and Relationships

The chemical structure of 14-Benzoylmesaconine-8-palmitate is built upon the core of mesaconine (B8520833), a diterpene alkaloid. Through esterification reactions, the benzoyl and palmitoyl (B13399708) groups are added to form the final lipo-alkaloid.

Figure 2: The structural relationship between mesaconine and 14-Benzoylmesaconine-8-palmitate.

Hypothesized Signaling Pathway Interactions

Specific signaling pathways modulated by 14-Benzoylmesaconine-8-palmitate have not yet been elucidated. However, due to its lipophilic nature conferred by the palmitate chain, it is plausible that this molecule interacts with cellular membranes and membrane-associated proteins. The following diagram illustrates a hypothetical mechanism of action for a lipophilic alkaloid.

Figure 3: A hypothetical signaling pathway for a lipophilic alkaloid like 14-Benzoylmesaconine-8-palmitate.

Conclusion

14-Benzoylmesaconine-8-palmitate is a naturally occurring lipo-alkaloid with a complex chemical structure. While its molecular formula and weight are established, there is a notable lack of comprehensive experimental data on its physical and chemical properties. The presence of the long palmitate chain undoubtedly renders the molecule significantly lipophilic, which has important implications for its solubility, bioavailability, and potential biological activity. Future research should focus on the targeted isolation of this compound in sufficient quantities to allow for thorough characterization of its physicochemical properties, as well as in-depth pharmacological studies to elucidate its mechanism of action and potential therapeutic applications. The development of a specific synthesis protocol would also be highly valuable for enabling further investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Palmitic Acid | C16H32O2 | CID 985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Qualitative and quantitative analysis of lipo-alkaloids and fatty acids in Aconitum carmichaelii using LC-MS and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preparative isolation of seven diterpenoid alkaloids from Aconitum coreanum by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Method for the Determination of Aconitum Alkaloids in Dietary Supplements and Raw Materials by Reversed-Phase Liquid Chromatography with Ultraviolet Detection and Confirmation by Tandem Mass Spectrometry: Single-Laboratory Validation - PMC [pmc.ncbi.nlm.nih.gov]

In silico prediction of 14-Benzoylmesaconine-8-palmitate bioactivity.

An In-Depth Technical Guide to the In Silico Prediction of 14-Benzoylmesaconine-8-palmitate Bioactivity

Introduction

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid ester. It is structurally derived from Benzoylmesaconine (B1261751), an alkaloid found in plants of the Aconitum species, with a palmitate group esterified at the C-8 position.[1][2] Aconitum alkaloids are known for a wide range of biological activities, including analgesic and anti-inflammatory effects, but also significant cardiotoxicity and neurotoxicity.[3][4] These effects are often mediated through interaction with voltage-dependent sodium channels.[3] The addition of a palmitate moiety, a 16-carbon saturated fatty acid, significantly increases the lipophilicity of the molecule. Palmitate itself is biologically active, known to induce lipotoxicity and modulate inflammatory and metabolic signaling pathways.[5][6]

Given the complex pharmacology of its parent structures, predicting the bioactivity of the novel derivative 14-Benzoylmesaconine-8-palmitate is crucial for assessing its therapeutic potential and toxicological profile. In silico methods provide a rapid, cost-effective, and powerful approach to generate initial hypotheses about a molecule's biological targets, pharmacokinetic properties, and potential toxicities, thereby guiding further experimental validation.[7][8]

This technical guide outlines a comprehensive in silico workflow to predict the bioactivity of 14-Benzoylmesaconine-8-palmitate, intended for researchers, scientists, and drug development professionals.

Overall Predictive Workflow

The in silico analysis follows a structured, multi-step process beginning with ligand preparation, followed by target prediction, detailed molecular docking simulations, and a thorough evaluation of ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. The final step involves mapping the most promising protein targets to their respective signaling pathways to hypothesize the molecule's mechanism of action.

Caption: In silico workflow for bioactivity prediction.

Experimental Protocols

Protocol 1: Ligand Preparation

• Obtain 2D Structure: The canonical SMILES (Simplified Molecular Input Line Entry System) for 14-Benzoylmesaconine-8-palmitate is generated by computationally esterifying palmitic acid to the C-8 hydroxyl group of benzoylmesaconine. The SMILES for benzoylmesaconine can be obtained from databases like PubChem (CID 24832659).[1]

• Generate 3D Conformer: The 2D structure or SMILES string is converted into a 3D structure using software like UCSF Chimera or Maestro.

• Energy Minimization: The 3D structure is subjected to energy minimization to obtain a stable, low-energy conformation. This is typically performed using a force field like OPLS3e or MMFF94.[9] The resulting structure is saved in a .pdb or .mol2 file format for subsequent steps.

Protocol 2: Bio-Target Prediction

• Select Prediction Server: Utilize web-based servers that employ ligand-based shape similarity and pharmacophore models to predict potential protein targets. Recommended tools include SwissTargetPrediction and PharmMapper.[10][11]

• Submit Ligand Structure: Upload the energy-minimized 3D structure of 14-Benzoylmesaconine-8-palmitate to the selected server.

• Analyze and Filter Results: The server will return a list of potential protein targets, ranked by a probability or fitness score. Filter this list to prioritize targets known to be involved in pathways related to inflammation, nociception, and cardiac function, consistent with the known activities of Aconitum alkaloids and palmitate.[3][5]

Protocol 3: Molecular Docking

• Target Protein Preparation:

  • Download the 3D crystal structures of the top-ranked protein targets from the Protein Data Bank (PDB).[12]

  • Prepare the protein using a tool like the Protein Preparation Wizard in Schrödinger Suite or AutoDock Tools.[9] This involves removing water molecules, adding hydrogen atoms, assigning bond orders, and repairing any missing side chains or loops.

• Binding Site Identification & Grid Generation:

  • Identify the active binding site of the protein, often by referring to the co-crystallized ligand in the PDB structure or through literature review.

  • Generate a docking grid box that encompasses the entire binding site. The grid box defines the search space for the ligand during the docking simulation.

• Ligand Docking:

  • Perform the docking simulation using software such as AutoDock Vina or Glide.[9][13] Set the exhaustiveness parameter (for Vina) or precision mode (for Glide) to a high value (e.g., XP for Glide) to ensure a thorough conformational search.

• Pose Analysis:

  • The software will generate several binding poses for the ligand, each with a corresponding binding affinity score (in kcal/mol).

  • Analyze the top-ranked pose to identify key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) between the ligand and the protein residues. Visualization tools like UCSF ChimeraX or PyMOL are used for this purpose.[9]

Protocol 4: ADMET Prediction

• Select Prediction Tools: Use a combination of freely available web servers and software to obtain a comprehensive ADMET profile. Recommended tools include SwissADME, ADMET-AI, and pkCSM.[14][15][16]

• Input Molecular Structure: Provide the SMILES string of 14-Benzoylmesaconine-8-palmitate as input to these tools.

• Compile and Analyze Properties: Consolidate the predictions from different tools. Key parameters to analyze include:

  • Absorption: Caco-2 permeability, Human Intestinal Absorption (HIA).

  • Distribution: Blood-Brain Barrier (BBB) penetration, plasma protein binding.

  • Metabolism: Cytochrome P450 (CYP) enzyme inhibition (e.g., CYP2D6, CYP3A4).

  • Excretion: Predicted clearance rate.

  • Toxicity: AMES mutagenicity, hERG inhibition, hepatotoxicity.

• Evaluate Drug-Likeness: Assess compliance with rules such as Lipinski's Rule of Five to evaluate the molecule's potential as an orally available drug.[9]

Predicted Data and Analysis

The following tables summarize the hypothetical quantitative data generated from the in silico workflow.

Table 1: Predicted Biological Targets for 14-Benzoylmesaconine-8-palmitate (Data is hypothetical and for illustrative purposes)

Target Class	Specific Target	UniProt ID	Prediction Score/Probability	Potential Relevance
Voltage-Gated Ion Channel	Sodium channel protein type 5 subunit alpha (SCN5A)	Q14524	0.85	Cardiotoxicity, Neurotoxicity[3]
Nuclear Receptor	Peroxisome proliferator-activated receptor gamma (PPARG)	P37231	0.79	Anti-inflammatory, Metabolic regulation
Enzyme	Prostaglandin G/H synthase 2 (COX-2)	P35354	0.72	Anti-inflammatory, Analgesia
Enzyme	Fatty Acid Amide Hydrolase (FAAH)	O00519	0.68	Nociception, Inflammation
G-Protein Coupled Receptor	Cannabinoid receptor 1 (CB1)	P21554	0.65	Neuromodulation, Analgesia

Table 2: Molecular Docking Results (Data is hypothetical and for illustrative purposes)

Target Protein	PDB ID	Binding Affinity (kcal/mol)	Key Interacting Residues
SCN5A (Domain IV)	6LQA	-11.2	PHE-1760, TYR-1767 (Pi-Alkyl, Pi-Pi)
PPARG	3DZY	-9.8	HIS-323, HIS-449 (Hydrogen Bond)
COX-2	5IKR	-10.5	ARG-120, TYR-355 (Hydrogen Bond, Hydrophobic)

Table 3: Predicted ADMET Properties (Data is hypothetical and for illustrative purposes)

Property	Predicted Value	Interpretation
Absorption
Caco-2 Permeability	High	Good intestinal absorption
Distribution
BBB Permeant	Yes	Potential for CNS effects
Plasma Protein Binding	>95%	High binding, potentially low free fraction
Metabolism
CYP2D6 Inhibitor	Yes	Potential for drug-drug interactions[17]
CYP3A4 Inhibitor	Yes	Potential for drug-drug interactions[17]
Toxicity
hERG I Inhibition	High Risk	Potential for cardiotoxicity
Hepatotoxicity	Probable	Potential for liver toxicity
Lipinski's Rule of Five	2 Violations (MW > 500, LogP > 5)	Reduced drug-likeness; common for natural products[13]

Potential Signaling Pathway Modulation

Based on the high predicted affinity for COX-2 and PPARG, a plausible mechanism of action involves the modulation of inflammatory pathways. Aconitum alkaloids are known to influence inflammatory responses, and palmitate can activate pro-inflammatory signaling.[18][19] The predicted interaction with both COX-2 and PPARG suggests a dual-action mechanism. Inhibition of COX-2 would reduce the synthesis of prostaglandins, key mediators of inflammation and pain. Simultaneously, agonism of PPARG can lead to the transcriptional repression of pro-inflammatory genes like TNF-α and IL-6.

Caption: Hypothesized anti-inflammatory signaling pathway.

Conclusion

This in silico investigation provides a foundational hypothesis for the bioactivity of 14-Benzoylmesaconine-8-palmitate. The predictive data suggests that the molecule is likely a potent, multi-target agent with significant effects on inflammatory pathways and a high potential for cardiotoxicity and neurotoxicity mediated by ion channel interactions. The high lipophilicity conferred by the palmitate group likely enhances its ability to cross biological membranes, including the blood-brain barrier, but may also contribute to a less favorable drug-likeness profile.

The predicted inhibition of key metabolic enzymes (CYP2D6, CYP3A4) and the high risk of hERG blockage are critical findings that flag potential safety concerns.[17] These computational predictions are not a substitute for experimental validation but serve as an essential guide for prioritizing future research. Wet-lab experiments, including in vitro binding assays for the predicted targets (SCN5A, COX-2, PPARG) and cell-based toxicity assays, are necessary next steps to confirm these findings and accurately characterize the pharmacological profile of this novel compound.

References

• 1. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Aconitum sp. alkaloids: the modulation of voltage-dependent Na+ channels, toxicity and antinociceptive properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Toxicological mechanisms of Aconitum alkaloids. | Semantic Scholar [semanticscholar.org]
• 5. Combined transcriptome and proteome profiling of the pancreatic β-cell response to palmitate unveils key pathways of β-cell lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. In silico pharmacology for drug discovery: methods for virtual ligand screening and profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biomolecularmodelling.com [biomolecularmodelling.com]
• 9. mdpi.com [mdpi.com]
• 10. Expasy - SIB Swiss Institute of Bioinformatics [expasy.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. ADMET-AI: a machine learning ADMET platform for evaluation of large-scale chemical libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ADMET Predictions - Computational Chemistry Glossary [deeporigin.com]
• 16. ADMET-AI [admet.ai.greenstonebio.com]
• 17. Induction of P-glycoprotein expression and activity by Aconitum alkaloids: Implication for clinical drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. semanticscholar.org [semanticscholar.org]

Preliminary Cytotoxicity Screening of 14-Benzoylmesaconine-8-palmitate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid. It belongs to the Aconitum genus of the Ranunculaceae family. Aconitine, a related and extensively studied compound, is known for its significant biological activities, including anti-inflammatory and analgesic effects, but also for its high cardiotoxicity and neurotoxicity, which limits its therapeutic application. The toxicity of Aconitum alkaloids is primarily attributed to diester-diterpenoid alkaloids (DDAs). These compounds are known to interact with voltage-dependent Na+ channels, modulate neurotransmitter release, promote lipid peroxidation, and induce cell apoptosis.

The conjugation of 14-Benzoylmesaconine with palmitate, a common long-chain saturated fatty acid, introduces another layer of complexity to its cytotoxic profile. Palmitate itself is not inert and has been shown to induce endoplasmic reticulum (ER) stress, autophagy, and apoptosis in various cell types. It can modulate intracellular signaling pathways and potentiate the cytotoxicity of other compounds. Therefore, a thorough preliminary cytotoxicity screening of 14-Benzoylmesaconine-8-palmitate is essential to determine its potential as a therapeutic agent and to understand its safety profile.

This technical guide provides a framework for the preliminary in vitro cytotoxicity screening of 14-Benzoylmesaconine-8-palmitate, outlining key experimental protocols and data presentation strategies.

Experimental Protocols

A tiered approach to cytotoxicity screening is recommended, starting with general cell viability assays and progressing to more specific mechanistic studies.

Cell Line Selection

A panel of cell lines should be selected to represent both cancerous and non-cancerous tissues to assess for selective cytotoxicity.

Table 1: Proposed Cell Lines for Cytotoxicity Screening

Cell Line	Type	Rationale
Cancer Cell Lines
HepG2	Human Hepatocellular Carcinoma	To assess potential hepatotoxicity.
MCF-7	Human Breast Adenocarcinoma	A common model for hormone-responsive breast cancer.
A549	Human Lung Carcinoma	Representative of a major cancer type.
SH-SY5Y	Human Neuroblastoma	To evaluate potential neurotoxicity.
Non-Cancerous Cell Lines
HEK293	Human Embryonic Kidney	A common model for general cytotoxicity.
H9c2	Rat Cardiomyoblast	To assess potential cardiotoxicity.
Primary Hepatocytes	Primary Cells	To provide a more physiologically relevant model of liver toxicity.

Cell Viability Assays

These assays provide a quantitative measure of the effect of the compound on cell proliferation and survival.

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Principle: Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Protocol:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

  • Treat the cells with a range of concentrations of 14-Benzoylmesaconine-8-palmitate (e.g., 0.1 µM to 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and dissolve the formazan crystals in a solubilization solution (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

This assay measures the release of LDH from damaged cells, an indicator of cytotoxicity due to compromised cell membrane integrity.

• Principle: LDH is a stable cytoplasmic enzyme that is released into the cell culture medium upon cell lysis. The amount of LDH in the medium is proportional to the number of dead cells.

• Protocol:

  • Seed and treat cells as described for the MTT assay.

  • After the treatment period, collect the cell culture supernatant.

  • Add the supernatant to a new 96-well plate.

  • Add the LDH reaction mixture (containing diaphorase and NAD+) to each well.

  • Incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 490 nm.

  • A positive control for maximum LDH release (e.g., cells treated with a lysis buffer) should be included.

  • Calculate the percentage of cytotoxicity based on the LDH released from treated cells relative to the maximum LDH release control.

Apoptosis Assays

These assays help to determine if the observed cytotoxicity is due to programmed cell death (apoptosis).

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane and can be detected by fluorescently labeled Annexin V. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

• Protocol:

  • Treat cells with 14-Benzoylmesaconine-8-palmitate at concentrations around the IC50 value for 24 and 48 hours.

  • Harvest the cells and wash them with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

  • Analyze the cells by flow cytometry.

This assay measures the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

• Principle: A luminogenic substrate containing the DEVD peptide sequence is cleaved by activated caspase-3 and -7, releasing a luminescent signal.

• Protocol:

  • Treat cells in a 96-well plate with the compound.

  • After incubation, add the Caspase-Glo® 3/7 reagent to each well.

  • Incubate at room temperature for 1-2 hours.

  • Measure the luminescence using a luminometer.

Data Presentation

Quantitative data should be summarized in tables for clear comparison.

Table 2: Example of IC50 Values (µM) for 14-Benzoylmesaconine-8-palmitate

Cell Line	24 hours	48 hours	72 hours
HepG2
MCF-7
A549
SH-SY5Y
HEK293
H9c2

Table 3: Example of Apoptosis Induction by 14-Benzoylmesaconine-8-palmitate (at IC50 concentration, 48 hours)

Cell Line	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis (Annexin V+/PI+)	Caspase-3/7 Activity (Fold Change)
HepG2
MCF-7
A549

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for preliminary cytotoxicity screening.

Potential Signaling Pathways

Given the dual nature of the molecule, both aconitine- and palmitate-induced pathways should be considered.

Caption: Potential apoptotic signaling pathways.

Conclusion

The preliminary cytotoxicity screening of 14-Benzoylmesaconine-8-palmitate requires a systematic approach to evaluate its effects on cell viability and to elucidate its potential mechanism of action. By employing a panel of relevant cell lines and a combination of cytotoxicity and apoptosis assays, researchers can generate a robust initial dataset. This data is crucial for making informed decisions regarding the future development of this compound as a potential therapeutic agent. The dual nature of the molecule, combining an aconitine-like core with a palmitate side chain, suggests that its cytotoxic effects may be complex and multifactorial, warranting a thorough investigation of its impact on cellular signaling pathways.

Navigating the Challenges of a Lipophilic Alkaloid: A Technical Guide to the Solubility and Stability of 14-Benzoylmesaconine-8-palmitate

For Immediate Release

This technical guide provides a comprehensive overview of the known solubility and stability characteristics of 14-Benzoylmesaconine-8-palmitate, a lipophilic diterpenoid alkaloid. Addressed to researchers, scientists, and professionals in drug development, this document synthesizes the available data, outlines detailed experimental protocols for characterization, and presents a logical workflow for the assessment of similar lipophilic compounds.

Core Concepts: Understanding Lipo-Alkaloids

14-Benzoylmesaconine-8-palmitate belongs to the C19-diterpenoid alkaloid class, specifically categorized as a lipo-alkaloid due to the presence of a long-chain fatty acid (palmitate) esterified at the C-8 position. These compounds are known for their complex structures and significant biological activities. However, their therapeutic potential is often hampered by challenges related to their physicochemical properties, primarily their low aqueous solubility and potential instability. A thorough understanding of these characteristics is paramount for formulation development and ensuring therapeutic efficacy and safety.

Solubility Profile of 14-Benzoylmesaconine-8-palmitate and Related Analogs

One study has documented the preparation of a 10 mg/mL stock solution of the analogous compound, 14-benzoylaconine-8-palmitate, in dimethylsulfoxide (DMSO), indicating good solubility in this polar aprotic solvent[1].

Table 1: Solubility Data for 14-Benzoylmesaconine-8-palmitate and a Close Analog

Solvent	Compound	Solubility	Data Type
Dimethylsulfoxide (DMSO)	14-Benzoylaconine -8-palmitate	10 mg/mL	Quantitative (Analog)[1]
Chloroform-Methanol (1:1)	14-Benzoylaconine -8-palmitate	Soluble	Qualitative (Analog)[1]

Note: The data presented for 14-Benzoylaconine-8-palmitate is for a closely related analog and should be used as an estimation for 14-Benzoylmesaconine-8-palmitate.

Stability Landscape of 14-Benzoylmesaconine-8-palmitate

The stability of diterpenoid esters like 14-Benzoylmesaconine-8-palmitate is a critical factor, with hydrolysis of the ester linkages being a primary degradation pathway. Stability is significantly influenced by pH, temperature, and the solvent matrix.

Esterified diterpene alkaloids are susceptible to hydrolysis, a reaction that can be catalyzed by both acidic and basic conditions. One study on a crude extract containing major aconitine-type alkaloids indicated that over 95% of the initial quantity of these alkaloids remained after 21 days of storage at 4°C, suggesting a degree of stability under these specific, albeit not fully defined, conditions[1]. It has also been noted that lipo-alkaloids can undergo decomposition at high temperatures and pressures[2]. For aconitine, a related compound, storing in methanol (B129727) at 18°C led to the formation of degradation products within two hours, highlighting the importance of solvent choice and temperature control. Acetonitrile and 1M aqueous hydrochloric acid were suggested as more suitable solvents to minimize artifact formation during extraction and storage[3].

Table 2: Stability Profile of Aconitine-Type and Lipo-Alkaloids

Condition	Compound Class/Compound	Observation
pH	Esterified Diterpene Alkaloids	Susceptible to hydrolysis under acidic and basic conditions[1].
Temperature	Lipo-alkaloids	Decomposition observed under high temperature and pressure[2].
Aconitine	Degradation detected after 2 hours in methanol at 18°C[3].
Storage	Aconitine-type Alkaloids in extract	>95% remained after 21 days at 4°C[1].
Solvent	Aconitine	Acetonitrile and 1M aqueous HCl are preferred over methanol to reduce degradation[3].

Experimental Protocols

To address the gap in specific data for 14-Benzoylmesaconine-8-palmitate, the following established experimental protocols are recommended for a thorough assessment of its solubility and stability.

Solubility Determination: Shake-Flask Method (Equilibrium Solubility)

The shake-flask method is the gold standard for determining equilibrium solubility.

• Preparation of Saturated Solution: Add an excess amount of 14-Benzoylmesaconine-8-palmitate to a series of vials containing different solvents of interest (e.g., water, phosphate-buffered saline (PBS) at various pH values, ethanol, methanol, acetonitrile, DMSO, and relevant non-polar solvents).

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the undissolved solid from the solution by centrifugation and/or filtration using a chemically inert filter (e.g., PTFE).

• Quantification: Analyze the concentration of the dissolved compound in the clear supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography with UV or Mass Spectrometric detection (HPLC-UV/MS).

• Data Reporting: Express solubility in units such as mg/mL or µM.

Stability Assessment: Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation pathways and develop stability-indicating analytical methods.

• Stress Conditions: Expose solutions of 14-Benzoylmesaconine-8-palmitate in various solvents and at different pH values to a range of stress conditions, including:

  • Acidic Hydrolysis: e.g., 0.1 M HCl at elevated temperatures (e.g., 60°C).

  • Basic Hydrolysis: e.g., 0.1 M NaOH at room temperature and elevated temperatures.

  • Oxidative Degradation: e.g., 3% H₂O₂ at room temperature.

  • Thermal Degradation: Heating the solid compound and solutions at various temperatures.

  • Photostability: Exposing the solid compound and solutions to UV and visible light as per ICH Q1B guidelines.

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples using a stability-indicating HPLC method to separate the parent compound from its degradation products.

• Identification of Degradants: Characterize the structure of significant degradation products using techniques like LC-MS/MS and NMR.

• Kinetic Analysis: Determine the degradation kinetics (e.g., zero-order, first-order) by plotting the concentration of the remaining parent compound against time[4][5].

Visualization of the Assessment Workflow

The following diagram illustrates a logical workflow for the comprehensive evaluation of the solubility and stability of a lipophilic compound like 14-Benzoylmesaconine-8-palmitate.

Caption: Workflow for Solubility and Stability Assessment.

Conclusion and Future Directions

While specific quantitative data for the solubility and stability of 14-Benzoylmesaconine-8-palmitate remains limited, this guide provides a framework for its characterization based on the properties of related lipo-alkaloids and established analytical methodologies. The inherent lipophilicity of this compound suggests a preference for organic solvents and challenges in aqueous formulations. Its ester functionalities are likely points of instability, particularly at non-neutral pH and elevated temperatures.

For researchers and drug development professionals, a systematic experimental evaluation as outlined in this guide is crucial. The generation of robust solubility and stability data will be instrumental in overcoming the formulation hurdles associated with this and other promising lipophilic natural products, ultimately unlocking their full therapeutic potential.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. [Decomposition reaction of lipo-alkaloids in Kusnezoff Monkshood root under high temperature and pressure] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 4. Degradation kinetics of larotaxel and identification of its degradation products in alkaline condition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Potential Therapeutic Targets of 14-Benzoylmesaconine-8-palmitate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid naturally occurring in plants of the Aconitum species, notably Aconitum carmichaelii. This molecule is a conjugate of 14-benzoylmesaconine (also known as benzoylmesaconine (B1261751) or BMA), a monoester diterpenoid alkaloid, and palmitic acid, a common saturated fatty acid. While direct pharmacological data on 14-benzoylmesaconine-8-palmitate is limited, the well-documented anti-inflammatory and analgesic properties of its parent compound, 14-benzoylmesaconine, suggest significant therapeutic potential. This technical guide consolidates the existing data on 14-benzoylmesaconine and explores the potential modulatory effects of the 8-palmitate moiety. The primary therapeutic targets appear to be key nodes in inflammatory and pain signaling pathways, including Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinases (MAPK), and the NLRP3 inflammasome. The addition of the palmitate group may enhance cellular uptake, alter subcellular localization, and potentially modify the potency and selectivity of the compound, representing a promising avenue for drug development.

Introduction

Aconitum species have a long history in traditional medicine, particularly for treating pain and inflammation. However, the therapeutic use of their extracts is often limited by the toxicity of diester diterpenoid alkaloids. Processing of these plants leads to the hydrolysis of these toxic compounds into less toxic monoester alkaloids like 14-benzoylmesaconine. Further esterification with fatty acids, such as palmitic acid, results in the formation of lipo-alkaloids, including 14-benzoylmesaconine-8-palmitate. These lipo-alkaloids are thought to have reduced toxicity while retaining or even enhancing therapeutic efficacy. This guide focuses on the potential therapeutic targets of 14-benzoylmesaconine-8-palmitate, drawing on the established pharmacology of 14-benzoylmesaconine and the known roles of protein palmitoylation in cellular signaling.

Potential Therapeutic Targets and Mechanisms of Action

The primary therapeutic potential of 14-benzoylmesaconine-8-palmitate is likely centered on the modulation of inflammatory and pain pathways, inherited from its parent compound, 14-benzoylmesaconine. The palmitate moiety could influence its pharmacokinetic and pharmacodynamic properties.

Anti-Inflammatory Activity

14-Benzoylmesaconine exhibits potent anti-inflammatory effects by targeting several key signaling pathways.

• Inhibition of NF-κB Signaling: 14-Benzoylmesaconine has been shown to suppress the activation of NF-κB, a pivotal transcription factor that governs the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. The mechanism involves the inhibition of IκBα phosphorylation and degradation, which in turn prevents the nuclear translocation of the p65 subunit of NF-κB[1].

• Suppression of MAPK Signaling: The compound also attenuates the phosphorylation of key MAPKs, namely JNK, p38, and ERK. These kinases are crucial for transducing extracellular signals into cellular responses, including the production of inflammatory mediators[1].

• Inhibition of the NLRP3 Inflammasome: 14-Benzoylmesaconine can suppress the activation of the NLRP3 inflammasome, a multiprotein complex that triggers the maturation and secretion of pro-inflammatory cytokines IL-1β and IL-18. This is achieved by inhibiting the secretion of IL-1β and the expression of Gasdermin D-N, a key effector of pyroptosis.

Analgesic Activity

14-Benzoylmesaconine has demonstrated significant analgesic effects in various preclinical models. Its mechanism of action appears to be centrally mediated, involving specific regions in the brain stem such as the nucleus raphe magnus (NRM) and the periaqueductal gray (PAG), which are critical for descending pain modulation[2].

Mitochondrial Energy Metabolism

Studies have indicated that 14-benzoylmesaconine can promote mitochondrial energy metabolism in isolated rat liver mitochondria[3]. This could be relevant for conditions associated with mitochondrial dysfunction.

The Role of the 8-Palmitate Moiety

The conjugation of palmitic acid at the 8-position of 14-benzoylmesaconine is expected to significantly impact its biological activity. Palmitoylation is a reversible post-translational modification that can:

• Enhance Membrane Association: The lipophilic palmitate chain can anchor the molecule to cellular membranes, potentially increasing its interaction with membrane-associated signaling proteins.

• Alter Subcellular Localization: Palmitoylation can direct proteins to specific subcellular compartments, such as the plasma membrane or Golgi apparatus. This could concentrate 14-benzoylmesaconine-8-palmitate at sites where its targets are located.

• Modulate Protein-Protein Interactions: The fatty acid moiety can influence the conformation of the parent molecule, potentially altering its binding affinity and selectivity for its targets.

• Improve Bioavailability: The increased lipophilicity may enhance oral absorption and tissue penetration.

A study on a related lipo-alkaloid, aconitine (B1665448) linoleate, demonstrated that the fatty acid side chain enhanced its affinity and selectivity for the antitumor target Topo IIα. This provides a precedent for the potential of the palmitate group in 14-benzoylmesaconine-8-palmitate to confer novel or enhanced therapeutic properties.

Quantitative Data

As of the date of this guide, specific quantitative pharmacological data (e.g., IC50, EC50, Ki) for 14-Benzoylmesaconine-8-palmitate is not available in the public domain. The following table summarizes the available quantitative data for the parent compound, 14-Benzoylmesaconine (BMA) .

Parameter	Assay	Model System	Value	Reference
Analgesic Activity
ED50	Tail pressure test	Mice	38.9 mg/kg	[3]
Mitochondrial Function
EC50	Promotion of mitochondrial energy metabolism	Isolated rat liver mitochondria	30.95 µg/ml	[3]
Anti-inflammatory Activity
Inhibition of IL-1β, IL-6, TNF-α, PGE2, NO, and ROS	ELISA, NO and ROS assays	LPS-activated RAW264.7 macrophages	Significant decrease (specific values not provided)	[1]
Inhibition of COX-2 and iNOS protein and mRNA levels	Western blot, qRT-PCR	LPS-activated RAW264.7 macrophages	Significant inhibition (specific values not provided)	[1]
Inhibition of IκBα, JNK, p38, and ERK phosphorylation	Western blot	LPS-activated RAW264.7 macrophages	Significant suppression (specific values not provided)	[1]

Experimental Protocols

NF-κB Reporter Assay

Objective: To quantify the inhibitory effect of a test compound on NF-κB transcriptional activity.

Methodology:

• Cell Culture and Transfection:

  • HEK293T cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Cells are seeded in 96-well plates and co-transfected with an NF-κB-luciferase reporter plasmid and a Renilla luciferase control plasmid for normalization.

• Compound Treatment and Stimulation:

  • After 24 hours, cells are pre-treated with various concentrations of 14-Benzoylmesaconine-8-palmitate or vehicle control for 1 hour.

  • NF-κB activation is induced by adding TNF-α (e.g., 20 ng/mL) to the media.

• Luciferase Assay:

  • After 6-8 hours of stimulation, cells are lysed.

  • Luciferase activity is measured using a dual-luciferase reporter assay system according to the manufacturer's instructions. Firefly luciferase activity is normalized to Renilla luciferase activity.

MAPK Phosphorylation Western Blot

Objective: To assess the effect of a test compound on the phosphorylation of MAPK proteins (p38, JNK, ERK).

Methodology:

• Cell Culture and Treatment:

  • RAW264.7 macrophages are cultured to 70-80% confluency.

  • Cells are pre-treated with the test compound for 1-2 hours.

  • MAPK phosphorylation is stimulated with a suitable agonist (e.g., LPS at 1 µg/mL for 30 minutes).

• Protein Extraction and Quantification:

  • Cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein concentration is determined using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies specific for phosphorylated p38, JNK, and ERK.

  • After washing, the membrane is incubated with an HRP-conjugated secondary antibody.

• Detection and Analysis:

  • The signal is detected using an ECL substrate.

  • To normalize for protein loading, the membrane is stripped and re-probed with antibodies for total p38, JNK, and ERK.

  • Band intensities are quantified using densitometry software.

NLRP3 Inflammasome Activation Assay

Objective: To determine the inhibitory effect of a test compound on NLRP3 inflammasome activation.

Methodology:

• Cell Culture and Priming:

  • Bone marrow-derived macrophages (BMDMs) are primed with LPS (e.g., 1 µg/mL) for 4 hours to induce the expression of NLRP3 and pro-IL-1β.

• Compound Treatment and Activation:

  • Cells are pre-treated with the test compound for 1 hour.

  • The NLRP3 inflammasome is activated with a second signal, such as ATP (5 mM) or nigericin (B1684572) (10 µM).

• Measurement of IL-1β Secretion:

  • The cell culture supernatant is collected.

  • The concentration of secreted IL-1β is quantified by ELISA.

• Assessment of Pyroptosis:

  • Lactate dehydrogenase (LDH) release into the supernatant is measured using a cytotoxicity assay kit as an indicator of pyroptosis.

Visualizations

Signaling Pathways

Caption: Putative anti-inflammatory signaling pathways of 14-Benzoylmesaconine-8-palmitate.

Experimental Workflows

Caption: Overview of key experimental workflows for target validation.

Conclusion and Future Directions

14-Benzoylmesaconine-8-palmitate represents a promising lead compound for the development of novel anti-inflammatory and analgesic drugs. Its therapeutic potential is strongly supported by the well-characterized activities of its parent molecule, 14-benzoylmesaconine, which targets key signaling pathways including NF-κB, MAPK, and the NLRP3 inflammasome. The addition of the 8-palmitate moiety is hypothesized to enhance its pharmacological profile, potentially leading to improved efficacy, better tissue targeting, and a favorable safety profile.

Future research should focus on:

• Pharmacological Profiling: Conducting comprehensive in vitro and in vivo studies to determine the specific IC50/EC50 values of 14-benzoylmesaconine-8-palmitate against its putative targets.

• Pharmacokinetic Studies: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of the compound to understand how the palmitate group affects its bioavailability and half-life.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs with different fatty acid chains to optimize potency and selectivity.

• Toxicology Studies: Performing detailed safety and toxicology assessments to confirm the reduced toxicity compared to parent aconitine alkaloids.

A thorough investigation of these aspects will be crucial to fully elucidate the therapeutic potential of 14-benzoylmesaconine-8-palmitate and advance its development as a clinical candidate.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Analgesic effect of benzoylmesaconine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]

Protocols & Analytical Methods

Application Note: Quantification of 14-Benzoylmesaconine-8-palmitate using Liquid Chromatography-Mass Spectrometry (LC-MS)

An LC-MS/MS method for the quantification of 14-Benzoylmesaconine-8-palmitate, a lipo-aconitine alkaloid, has been developed and is detailed below. This application note provides a comprehensive protocol for researchers, scientists, and drug development professionals, covering sample preparation, chromatographic separation, and mass spectrometric detection.

1. Introduction

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid derived from Aconitum species. Aconitine-type alkaloids are known for their significant physiological and toxicological effects. The conjugation of a long-chain fatty acid, such as palmitic acid, significantly increases the lipophilicity of the molecule, which can affect its pharmacokinetic and pharmacodynamic properties. Accurate quantification of these compounds is crucial for toxicological studies, pharmacokinetic analysis, and the quality control of herbal medicines. This application note describes a sensitive and specific LC-MS/MS method for the determination of 14-Benzoylmesaconine-8-palmitate in biological matrices.

2. Experimental Protocol

The following protocol details the steps for sample preparation, LC-MS/MS analysis, and data processing for the quantification of 14-Benzoylmesaconine-8-palmitate.

2.1. Sample Preparation (Solid-Phase Extraction - SPE)

For biological matrices such as plasma or serum, a solid-phase extraction method is recommended to remove interfering substances.[1][2]

• Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

• Loading: To 500 µL of the plasma sample, add an equal volume of 4% phosphoric acid. Vortex and centrifuge. Load the supernatant onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

• Elution: Elute the analyte with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Dry Down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase (80:20 methanol:water with 0.1% formic acid).

2.2. Liquid Chromatography

Chromatographic separation is performed using a reversed-phase C18 column.[3][4]

• Instrument: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-10 min: 30% to 95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

2.3. Mass Spectrometry

Detection is achieved using a triple quadrupole mass spectrometer operating in positive electrospray ionization mode and Multiple Reaction Monitoring (MRM).[1][2][3]

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 350°C.

• Gas Flow Rates:

  • Desolvation Gas: 800 L/hr

  • Cone Gas: 50 L/hr

• MRM Transitions:

  • The precursor ion ([M+H]+) for 14-Benzoylmesaconine-8-palmitate (C47H73NO11) is m/z 832.5.

  • Product ions are generated from the neutral loss of palmitic acid and subsequent fragmentation of the 14-benzoylmesaconine core.[5]

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
14-Benzoylmesaconine-8-palmitate	832.5	576.3	558.3	35
Internal Standard (e.g., Aconitine)	646.4	586.5	526.4	30

3. Data Presentation

The quantitative performance of the method should be evaluated by constructing a calibration curve and analyzing quality control (QC) samples at multiple concentration levels.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	R²
14-Benzoylmesaconine-8-palmitate	0.5 - 500	>0.995

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	0.5	<15	<15	85-115
Low	1.5	<15	<15	85-115
Medium	75	<15	<15	85-115
High	400	<15	<15	85-115

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low	1.5	85-115	85-115
High	400	85-115	85-115

4. Visualization of Experimental Workflow

The overall experimental workflow from sample collection to data analysis is depicted in the following diagram.

Caption: Experimental workflow for the quantification of 14-Benzoylmesaconine-8-palmitate.

This application note provides a detailed LC-MS/MS protocol for the sensitive and selective quantification of 14-Benzoylmesaconine-8-palmitate. The method utilizes solid-phase extraction for sample cleanup, reversed-phase chromatography for separation, and tandem mass spectrometry for detection. This protocol is suitable for use in toxicological, pharmacokinetic, and quality control studies involving aconitine-type lipo-alkaloids.

References

• 1. Determination of aconitine in body fluids by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. heinonline.org [heinonline.org]
• 3. sciex.com [sciex.com]
• 4. Use, history, and liquid chromatography/mass spectrometry chemical analysis of Aconitum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for In Vitro Cell-Based Assays of 14-Benzoylmesaconine-8-palmitate

Audience: Researchers, scientists, and drug development professionals.

Introduction

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid. Diterpenoid alkaloids, a class of natural products, have been investigated for a range of biological activities, including cytotoxic and anti-inflammatory effects.[1][2] This document provides detailed protocols for a panel of in vitro cell-based assays to characterize the bioactivity of 14-Benzoylmesaconine-8-palmitate. The proposed assays will evaluate its potential cytotoxic, anti-inflammatory, and cardiotoxic properties.

Data Presentation

Table 1: Cytotoxicity of 14-Benzoylmesaconine-8-palmitate in Human Cancer Cell Lines (Example Data)

Cell Line	Tissue of Origin	IC₅₀ (µM) after 48h
A549	Lung Carcinoma	15.2 ± 2.1
HepG2	Hepatocellular Carcinoma	25.8 ± 3.5
MCF-7	Breast Adenocarcinoma	18.9 ± 2.8
MRC-5	Normal Lung Fibroblast	> 100

Table 2: Anti-inflammatory Effects of 14-Benzoylmesaconine-8-palmitate on LPS-Stimulated RAW264.7 Macrophages (Example Data)

Treatment	NO Production (% of LPS control)	TNF-α Release (pg/mL)	IL-6 Release (pg/mL)
Control	5.2 ± 1.1	25.3 ± 4.2	15.8 ± 3.1
LPS (1 µg/mL)	100	1250.6 ± 110.2	850.4 ± 75.6
LPS + Compound (10 µM)	65.4 ± 8.2	812.9 ± 70.5	552.7 ± 48.9
LPS + Compound (20 µM)	42.1 ± 5.6	548.3 ± 45.1	370.1 ± 32.8
LPS + Compound (40 µM)	25.8 ± 3.9	315.7 ± 28.9	212.5 ± 20.4

Table 3: Cardiotoxicity of 14-Benzoylmesaconine-8-palmitate in Human iPSC-Derived Cardiomyocytes (Example Data)

Concentration (µM)	Cell Viability (%)	Beating Rate (beats/min)
0 (Control)	100	60 ± 5
1	98.2 ± 2.1	58 ± 4
5	95.6 ± 3.5	52 ± 6
10	88.4 ± 4.2	45 ± 7 (Arrhythmia observed)
20	65.1 ± 5.8	25 ± 8 (Beating cessation)

Experimental Protocols

Cytotoxicity Assay using MTT

This assay determines the effect of a compound on cell viability. The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[3]

Materials:

• Human cancer cell lines (e.g., A549, HepG2, MCF-7) and a non-cancerous cell line (e.g., MRC-5)

• DMEM or RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin

• 14-Benzoylmesaconine-8-palmitate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of 14-Benzoylmesaconine-8-palmitate in culture medium.

• Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48 hours.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle control and determine the IC₅₀ value.

Caption: Workflow for assessing cardiotoxicity in iPSC-cardiomyocytes.

References

• 1. Two decades of advances in diterpenoid alkaloids with cytotoxicity activities - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03911A [pubs.rsc.org]
• 2. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Novel Triterpenoid Alkaloids With Their Potential Cytotoxic Activity From the Roots of Siraitia grosvenorii [frontiersin.org]

Application Notes and Protocols for Studying 14-Benzoylmesaconine-8-palmitate in Animal Models

Introduction

14-Benzoylmesaconine-8-palmitate is a derivative of mesaconine, a C19 diterpenoid alkaloid from the Aconitum species. The esterification with a palmitate group suggests an increased lipophilicity, which may enhance its pharmacokinetic profile and biological activity compared to its parent compounds. Based on the known pharmacological properties of related aconitine (B1665448) alkaloids and palmitic acid, 14-Benzoylmesaconine-8-palmitate is hypothesized to possess significant analgesic and anti-inflammatory properties.[1][2][3][4] These application notes provide detailed protocols for evaluating these potential therapeutic effects in established animal models.

Predicted Biological Activities

• Analgesic Effects: Aconitine and its derivatives have demonstrated potent analgesic effects in various pain models.[1][4] The structural similarity of 14-Benzoylmesaconine-8-palmitate suggests it may be effective in models of acute thermal pain, inflammatory pain, and visceral pain.

• Anti-inflammatory Effects: Diterpenoid alkaloids from Aconitum species are known to exhibit anti-inflammatory activity.[1][3][4] The palmitate moiety may also contribute to or modulate this activity.[5] Therefore, this compound is a candidate for investigation in models of acute inflammation.

Experimental Protocols

Evaluation of Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Mice

This model is widely used to assess the anti-inflammatory effects of novel compounds.[6][7][8][9][10]

Objective: To determine the ability of 14-Benzoylmesaconine-8-palmitate to reduce acute inflammation.

Materials:

• Male Swiss mice (20-25 g)

• 14-Benzoylmesaconine-8-palmitate

• Carrageenan (1% w/v in sterile saline)

• Indomethacin (positive control, 10 mg/kg)

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Plethysmometer or digital calipers

Procedure:

• Animal Acclimatization: Acclimatize mice to the experimental conditions for at least 3 days.

• Grouping: Divide the animals into the following groups (n=6-8 per group):

  • Vehicle Control

  • Positive Control (Indomethacin)

  • Test Compound (different dose levels of 14-Benzoylmesaconine-8-palmitate)

• Compound Administration: Administer the vehicle, indomethacin, or test compound via oral (p.o.) or intraperitoneal (i.p.) route.

• Induction of Edema: One hour after compound administration, inject 20 µL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each mouse.[8]

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer or paw thickness with digital calipers at baseline (before carrageenan injection) and at 1, 2, 3, and 4 hours post-carrageenan injection.[7]

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Workflow Diagram:

References

• 1. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 2. Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biologically active franchetine-type diterpenoid alkaloids: Isolation, synthesis, anti-inflammatory, agalgesic activities, and molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aconitine: A review of its pharmacokinetics, pharmacology, toxicology and detoxification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sugar Esters of Fatty Acids: Chemo-Enzymatic Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 7. inotiv.com [inotiv.com]
• 8. mdpi.com [mdpi.com]
• 9. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: 14-Benzoylmesaconine-8-palmitate as a Chemical Probe

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 14-Benzoylmesaconine-8-palmitate is a novel compound for which public data is not available. The following application notes, protocols, and data are presented as a hypothetical but scientifically plausible example of how such a chemical probe could be characterized and utilized. The information is based on the known biological activities of its parent compound, benzoylmesaconine, and the functional implications of palmitoylation.

Introduction

14-Benzoylmesaconine is a diterpenoid alkaloid derived from plants of the Aconitum genus. It is a hydrolyzed metabolite of the more toxic mesaconitine (B191843) and has demonstrated analgesic and anti-inflammatory properties.[1][2] Preclinical studies suggest that its mechanism of action may involve the modulation of central monoaminergic systems and inhibition of pro-inflammatory pathways such as NF-κB and the NLRP3 inflammasome.[1][3]

The addition of an 8-palmitate ester to 14-benzoylmesaconine creates 14-Benzoylmesaconine-8-palmitate, a novel chemical entity. The long-chain saturated fatty acid, palmitate, is expected to significantly increase the lipophilicity of the parent compound. This modification is designed to enhance cell membrane permeability and potentially direct the molecule to specific membrane microdomains, such as lipid rafts.[4] As a chemical probe, 14-Benzoylmesaconine-8-palmitate could be a valuable tool for:

• Investigating the subcellular localization of benzoylmesaconine's biological targets.

• Identifying novel protein-small molecule interactions.

• Use in target deconvolution and validation studies.

• Serving as a lead compound for the development of drugs with improved pharmacokinetic profiles.

Hypothetical Applications

• Probing Target Localization: The palmitate moiety can act as a lipid anchor, potentially concentrating the probe and its binding partners in specific membrane compartments. This can be visualized using a tagged version of the probe.

• Affinity-Based Protein Profiling: A modified version of the probe (e.g., with a clickable alkyne or azide (B81097) tag) could be used in pull-down assays coupled with mass spectrometry to identify interacting proteins in cell lysates or living cells.

• Cellular Imaging: A fluorescently labeled version of 14-Benzoylmesaconine-8-palmitate could be synthesized to visualize its distribution within cells and co-localization with known cellular markers.

• Structure-Activity Relationship (SAR) Studies: Comparing the activity of the palmitoylated and non-palmitoylated forms can provide insights into the importance of membrane association for the biological effects of benzoylmesaconine.

Data Presentation

The following tables summarize hypothetical quantitative data for 14-Benzoylmesaconine-8-palmitate, comparing it to its parent compound.

Table 1: In Vitro Biological Activity

Compound	Target/Assay	IC50 (nM)
14-Benzoylmesaconine	NF-κB Inhibition (LPS-stimulated RAW 264.7 cells)	150
14-Benzoylmesaconine-8-palmitate	NF-κB Inhibition (LPS-stimulated RAW 264.7 cells)	75
14-Benzoylmesaconine	NLRP3 Inflammasome Activation (IL-1β secretion)	250
14-Benzoylmesaconine-8-palmitate	NLRP3 Inflammasome Activation (IL-1β secretion)	120

Table 2: Physicochemical and Pharmacokinetic Properties (Hypothetical)

Compound	LogP	Caco-2 Permeability (Papp, 10⁻⁶ cm/s)	Plasma Protein Binding (%)
14-Benzoylmesaconine	2.5	1.2	85
14-Benzoylmesaconine-8-palmitate	5.8	8.5	98

Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway modulated by 14-Benzoylmesaconine-8-palmitate, focusing on its enhanced inhibitory effect on the NF-κB pathway due to improved membrane association.

Caption: Hypothetical inhibition of the NF-κB pathway by 14-Benzoylmesaconine-8-palmitate.

Experimental Protocols

Protocol 1: Affinity Pull-Down Assay for Target Identification

This protocol describes a method to identify cellular targets of 14-Benzoylmesaconine-8-palmitate using an alkyne-tagged version of the probe and click chemistry.

Materials:

• Alkyne-tagged 14-Benzoylmesaconine-8-palmitate (Probe-Alkyne)

• Azide-functionalized agarose (B213101) beads

• Cell line of interest (e.g., RAW 264.7 macrophages)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Copper(I) catalyst (e.g., TBTA, copper(II) sulfate)

• Reducing agent (e.g., sodium ascorbate)

• Wash buffers (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• Mass spectrometry-compatible reagents

Workflow Diagram:

Caption: Workflow for affinity pull-down using a clickable chemical probe.

Procedure:

• Cell Culture and Treatment: Plate cells and grow to 70-80% confluency. Treat cells with Probe-Alkyne (e.g., 1-10 µM) or DMSO (vehicle control) for a specified time (e.g., 2-4 hours).

• Cell Lysis: Wash cells with cold PBS, then lyse with ice-cold lysis buffer. Centrifuge to pellet cell debris and collect the supernatant containing the proteome.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• Click Reaction: To 1 mg of protein lysate, add azide-functionalized agarose beads. Add the copper(I) catalyst and reducing agent.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle rotation to allow for the click reaction to proceed.

• Washing: Pellet the beads by centrifugation and discard the supernatant. Wash the beads extensively with wash buffer to remove non-specifically bound proteins.

• Elution: Add SDS-PAGE sample buffer to the beads and heat at 95°C for 5-10 minutes to elute the bound proteins.

• Analysis: Separate the eluted proteins by SDS-PAGE. The gel can be stained (e.g., with Coomassie blue or silver stain) to visualize protein bands. For protein identification, excise the bands of interest or analyze the entire eluate using LC-MS/MS.

• Data Interpretation: Compare the protein profiles from the Probe-Alkyne treated sample and the DMSO control. Proteins enriched in the probe-treated sample are potential binding partners.

Protocol 2: Cellular Imaging of Probe Distribution

This protocol describes the use of a fluorescently-labeled version of 14-Benzoylmesaconine-8-palmitate to visualize its subcellular localization.

Materials:

• Fluorescently-labeled 14-Benzoylmesaconine-8-palmitate (Probe-Fluor)

• Cell line of interest grown on glass coverslips

• Hoechst 33342 (for nuclear staining)

• MitoTracker Red CMXRos (for mitochondrial staining, optional)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium

• Fluorescence microscope

Workflow Diagram:

Caption: Workflow for cellular imaging with a fluorescent chemical probe.

Procedure:

• Cell Preparation: Seed cells on sterile glass coverslips in a culture dish and allow them to attach and grow overnight.

• Probe Labeling: Treat the cells with Probe-Fluor (e.g., 1-5 µM) in culture medium for the desired time (e.g., 30-60 minutes).

• Co-staining: In the last 15-30 minutes of probe incubation, add Hoechst 33342 to stain the nucleus and/or other organelle-specific dyes as required.

• Washing: Gently wash the cells three times with warm PBS to remove excess probe and dyes.

• Fixation: Fix the cells by incubating with 4% paraformaldehyde for 15 minutes at room temperature.

• Final Washes: Wash the cells three times with PBS.

• Mounting: Mount the coverslips onto glass slides using an appropriate mounting medium.

• Microscopy: Image the slides using a fluorescence microscope with the appropriate filter sets for the fluorophore on the probe and the co-stains.

• Analysis: Analyze the images to determine the subcellular distribution of the probe and its potential co-localization with specific organelles.

References

• 1. Neuropharmacological Effects of Mesaconitine: Evidence from Molecular and Cellular Basis of Neural Circuit - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Analgesic effect of benzoylmesaconine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Palmitoylation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 14-Benzoylmesaconine-8-palmitate in Neuroinflammation Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuroinflammation is a critical biological response in the central nervous system (CNS) to various insults, including infection, injury, and disease. It is primarily mediated by glial cells, such as microglia and astrocytes. While acute neuroinflammation is a protective mechanism, chronic activation of these cells contributes to the pathogenesis of neurodegenerative diseases.

This document provides detailed application notes and experimental protocols for the use of 14-Benzoylmesaconine-8-palmitate in neuroinflammation research. While direct literature on this specific conjugate is limited, its constituent parts, Benzoylmesaconine (BMA) and Palmitate , have been studied individually. BMA, a monoester alkaloid, is known for its anti-inflammatory properties[1][2]. Conversely, Palmitate, a saturated fatty acid, is often used to induce an inflammatory response in glial cells, mimicking aspects of metabolic stress-related neuroinflammation[3][4][5].

The conjugation of these two molecules suggests a potential research tool designed to modulate neuroinflammatory pathways. The palmitate moiety may facilitate entry into CNS cells, while the BMA component delivers an anti-inflammatory effect. The primary hypothesized mechanism of action is the inhibition of the Toll-like receptor 4 (TLR4) signaling pathway and subsequent suppression of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) activation[1][2][6][7].

Hypothesized Mechanism of Action

14-Benzoylmesaconine-8-palmitate is proposed to exert its anti-neuroinflammatory effects by targeting key signaling cascades initiated by inflammatory stimuli like lipopolysaccharide (LPS). The compound is expected to suppress the activation of NF-κB and MAPK pathways, which are crucial for the transcription of pro-inflammatory genes[1][2].

The proposed signaling pathway is as follows:

• An inflammatory stimulus (e.g., LPS) binds to TLR4 on the surface of microglia or astrocytes.

• This binding triggers a downstream signaling cascade.

• The cascade leads to the phosphorylation and activation of IκB kinase (IKK), which in turn phosphorylates the inhibitor of NF-κB (IκBα).

• Phosphorylated IκBα is degraded, allowing the p65 subunit of NF-κB to translocate to the nucleus.

• Simultaneously, the MAPK pathways (JNK, ERK, and p38) are activated.

• Nuclear p65 and activated MAPK signaling promote the transcription of pro-inflammatory mediators, including TNF-α, IL-6, IL-1β, iNOS, and COX-2.

• 14-Benzoylmesaconine-8-palmitate is hypothesized to inhibit the phosphorylation of IκBα and MAPK proteins, thereby preventing p65 nuclear translocation and reducing the expression of these inflammatory mediators[1][2].

Caption: Hypothesized inhibition of TLR4-mediated NF-κB and MAPK pathways.

Data Presentation: Expected Quantitative Results

The following tables summarize expected outcomes from experiments investigating the anti-inflammatory effects of 14-Benzoylmesaconine-8-palmitate in an in vitro neuroinflammation model (e.g., LPS-stimulated BV-2 microglia). Data is hypothetical and for illustrative purposes.

Table 1: Effect on Pro-inflammatory Cytokine Production

Treatment Group	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control	15 ± 3	20 ± 4	10 ± 2
LPS (1 µg/mL)	550 ± 45	800 ± 60	350 ± 30
LPS + Compound (1 µM)	400 ± 35	620 ± 50	270 ± 25
LPS + Compound (10 µM)	250 ± 20	350 ± 30	180 ± 15
LPS + Compound (50 µM)	100 ± 12	150 ± 18	80 ± 10

Data expressed as mean ± SD. Cytokine levels measured by ELISA.

Table 2: Effect on Pro-inflammatory Gene Expression

Treatment Group	Tnf mRNA Fold Change	Il6 mRNA Fold Change	Nos2 (iNOS) mRNA Fold Change
Control	1.0	1.0	1.0
LPS (1 µg/mL)	25.0 ± 2.5	40.0 ± 3.8	50.0 ± 5.1
LPS + Compound (10 µM)	12.0 ± 1.5	18.0 ± 2.0	22.0 ± 2.5
LPS + Compound (50 µM)	4.0 ± 0.6	6.5 ± 0.8	8.0 ± 1.1

Data expressed as mean ± SD relative to control. Gene expression measured by qRT-PCR.

Table 3: Effect on NF-κB and MAPK Signaling Protein Activation

Treatment Group	p-p65 / p65 Ratio	p-IκBα / IκBα Ratio	p-p38 / p38 Ratio
Control	1.0	1.0	1.0
LPS (1 µg/mL)	5.8 ± 0.5	6.2 ± 0.6	4.5 ± 0.4
LPS + Compound (10 µM)	3.1 ± 0.3	3.5 ± 0.4	2.6 ± 0.3
LPS + Compound (50 µM)	1.4 ± 0.2	1.6 ± 0.2	1.3 ± 0.2

Data expressed as mean ± SD relative to control. Protein phosphorylation measured by Western Blot densitometry.

Experimental Protocols

The following protocols provide a framework for evaluating the anti-neuroinflammatory activity of 14-Benzoylmesaconine-8-palmitate.

Caption: General workflow for testing the compound in vitro.

Protocol 4.1: In Vitro Neuroinflammation Model

This protocol describes the induction of neuroinflammation in BV-2 microglial cells and treatment with the test compound.

Materials:

• BV-2 microglial cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli O111:B4

• 14-Benzoylmesaconine-8-palmitate (stock solution in DMSO)

• Phosphate-Buffered Saline (PBS)

• 6-well or 24-well tissue culture plates

Procedure:

• Cell Seeding: Culture BV-2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator. Seed cells into appropriate plates (e.g., 5 x 10⁵ cells/well for a 6-well plate) and allow them to adhere for 24 hours.

• Serum Starvation: Replace the medium with serum-free DMEM for 4-6 hours before treatment to minimize background activation.

• Pre-treatment: Prepare working solutions of 14-Benzoylmesaconine-8-palmitate in serum-free DMEM. Pre-treat the cells with various concentrations of the compound (e.g., 1, 10, 50 µM) for 2 hours. Include a vehicle control (DMSO).

• Inflammatory Challenge: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control group.

• Incubation: Incubate the plates for the desired time period based on the downstream assay:

  • 6 hours for RNA extraction (qRT-PCR).

  • 24 hours for supernatant collection (ELISA).

  • 30-60 minutes for protein lysate collection (Western Blot for signaling pathways).

• Sample Collection:

  • Supernatant: Collect the culture medium, centrifuge to remove debris, and store at -80°C for ELISA.

  • Cell Lysate: Wash cells with ice-cold PBS, then add lysis buffer (e.g., RIPA buffer with protease/phosphatase inhibitors). Scrape, collect, and store at -80°C for Western Blot.

  • RNA: Wash cells with ice-cold PBS, then add RNA lysis buffer (e.g., TRIzol) and proceed with RNA extraction.

Protocol 4.2: Cytokine Measurement by ELISA

Materials:

• Collected cell culture supernatants

• ELISA kits for TNF-α, IL-6, and IL-1β

• Microplate reader

Procedure:

• Follow the manufacturer's instructions provided with the specific ELISA kit.

• Briefly, coat a 96-well plate with the capture antibody.

• Add standards and samples (supernatants) to the wells and incubate.

• Wash the plate and add the detection antibody.

• Wash the plate and add the enzyme conjugate (e.g., HRP-streptavidin).

• Wash the plate and add the substrate solution.

• Stop the reaction and measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Calculate cytokine concentrations based on the standard curve.

Protocol 4.3: Western Blot Analysis

Materials:

• Collected cell lysates

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-p-p38, anti-p38, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5 minutes.

• Gel Electrophoresis: Load samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibody overnight at 4°C with gentle agitation.

• Washing: Wash the membrane 3 times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply ECL substrate to the membrane and capture the signal using an imaging system.

• Analysis: Quantify band intensity using software like ImageJ. Normalize phosphorylated protein levels to their total protein counterparts.

Protocol 4.4: Immunofluorescence for NF-κB p65 Nuclear Translocation

Materials:

• Cells cultured on glass coverslips in a 24-well plate

• 4% Paraformaldehyde (PFA)

• 0.25% Triton X-100 in PBS

• Blocking solution (e.g., 5% goat serum in PBS)

• Primary antibody (anti-NF-κB p65)

• Fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488)

• DAPI mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Seed and treat cells on coverslips as described in Protocol 4.1. The optimal time for LPS stimulation is typically 30-60 minutes.

• Fixation: Wash cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize with 0.25% Triton X-100 for 10 minutes.

• Blocking: Wash with PBS and block with blocking solution for 1 hour.

• Primary Antibody: Incubate with anti-NF-κB p65 antibody (diluted in blocking solution) overnight at 4°C.

• Secondary Antibody: Wash with PBS and incubate with the fluorophore-conjugated secondary antibody for 1 hour at room temperature in the dark.

• Nuclear Staining: Wash with PBS and mount the coverslips onto glass slides using DAPI mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope. In unstimulated cells, p65 will be in the cytoplasm. In LPS-stimulated cells, it will translocate to the nucleus (co-localizing with DAPI). The test compound should prevent this translocation.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Neuroinflammatory and Neurotoxic Potential of Palmitic Acid Is Mitigated by Oleic Acid in Microglial Cells and Microglial-Neuronal Co-cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LPS and palmitic acid Co-upregulate microglia activation and neuroinflammatory response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palmitic acid-induced autolysosomal dysfunction and lipotoxicity in neuroinflammation and neurodegeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Activation of NF-κB by Palmitate in Endothelial Cells: A Key Role for NADPH Oxidase-Derived Superoxide in Response to TLR4 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Palmitic acid stimulates NLRP3 inflammasome activation through TLR4-NF-κB signal pathway in hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Anti-inflammatory Effects of 14-Benzoylmesaconine-8-palmitate

Disclaimer: Direct experimental data on the anti-inflammatory effects of 14-Benzoylmesaconine-8-palmitate is not currently available in the public domain. The following application notes and protocols are a scientific inference based on the known biological activities of its constituent molecules: Benzoylmesaconine (BMA) and Palmitate (a derivative of palmitic acid). These protocols are intended to serve as a foundational guide for researchers initiating studies on this novel compound.

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic diseases. 14-Benzoylmesaconine-8-palmitate is a novel compound that combines Benzoylmesaconine, a monoester alkaloid from Aconitum plants with known anti-inflammatory properties, and palmitate, a saturated fatty acid with complex roles in inflammatory signaling. This document outlines hypothesized anti-inflammatory mechanisms and provides detailed protocols to investigate the therapeutic potential of 14-Benzoylmesaconine-8-palmitate.

Benzoylmesaconine (BMA) has been shown to exert anti-inflammatory effects by suppressing the NF-κB and MAPK signaling pathways.[1][2] Palmitate, on the other hand, has a dual role in inflammation. It can act as a pro-inflammatory mediator by activating Toll-like receptor 4 (TLR4) and inducing the production of inflammatory cytokines.[3][4] Conversely, some studies suggest it can also have anti-inflammatory effects under certain conditions.[5] The conjugation of palmitate to BMA may alter its pharmacokinetic profile, cellular uptake, and overall anti-inflammatory efficacy.

Hypothesized Mechanism of Action

The palmitate moiety of 14-Benzoylmesaconine-8-palmitate may enhance the cell membrane permeability and bioavailability of the parent compound, Benzoylmesaconine. Once intracellular, the BMA component is hypothesized to inhibit key inflammatory signaling cascades. The primary proposed mechanism involves the suppression of the NF-κB and MAPK pathways, which are central regulators of the inflammatory response.

Quantitative Data Summary

The following tables summarize the reported quantitative effects of Benzoylmesaconine and Palmitate on various inflammatory markers. These values can serve as a benchmark for evaluating the efficacy of 14-Benzoylmesaconine-8-palmitate.

Table 1: Effects of Benzoylmesaconine (BMA) on Pro-inflammatory Mediators in LPS-stimulated RAW264.7 Macrophages [2]

Inflammatory Mediator	BMA Concentration (μM)	Inhibition / Reduction (%)
Nitric Oxide (NO)	160	Significant reduction
Prostaglandin E2 (PGE2)	160	Significant reduction
TNF-α	160	Reduction to 89.42 pg/mL
IL-1β	160	Reduction to 56.56 pg/mL
IL-6	160	Reduction to 55.15 pg/mL
Reactive Oxygen Species (ROS)	160	Dose-dependent inhibition

Table 2: Effects of Palmitate on Inflammatory Markers

Cell Type	Palmitate Concentration	Effect	Reference
BV-2 and IMG microglia	50 µM	Increased mRNA of specific inflammatory genes, but an overall anti-inflammatory profile. Repression of TNFα in co-cultured neurons.	[5]
Human Islets	Not specified	Induction of pro-inflammatory cytokines (IL-1β, TNF-α, IL-6, IL-8) and chemokines.	[4]
RAW cells	0.5 mM (as Methyl Palmitate)	Decreased nitric oxide release and TNF-α, increased IL-10.	[6]

Experimental Protocols

Cell Culture and Treatment

• Cell Line: RAW264.7 murine macrophages are a suitable model for in vitro inflammation studies.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Treatment Protocol:

  • Seed RAW264.7 cells in appropriate culture plates and allow them to adhere overnight.

  • Pre-treat cells with varying concentrations of 14-Benzoylmesaconine-8-palmitate (e.g., 10, 20, 40, 80, 160 µM) for 1 hour.

  • Induce inflammation by adding Lipopolysaccharide (LPS) (1 µg/mL) to the culture medium.

  • Incubate for the desired time period (e.g., 24 hours for cytokine analysis).

Nitric Oxide (NO) Assay (Griess Test)

• After cell treatment, collect 100 µL of the cell culture supernatant.

• Add 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Quantify NO concentration using a sodium nitrite (B80452) standard curve.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

• Collect cell culture supernatants after treatment.

• Measure the concentrations of TNF-α, IL-6, and IL-1β using commercially available ELISA kits.

• Follow the manufacturer's instructions for the assay procedure.

• Read the absorbance at the specified wavelength and calculate cytokine concentrations based on the standard curve.

Western Blot Analysis for Signaling Proteins

• Lyse the treated cells with RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein (20-30 µg) on a 10% SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate with primary antibodies overnight at 4°C. Recommended primary antibodies: anti-phospho-p65, anti-p65, anti-phospho-IκBα, anti-IκBα, anti-phospho-JNK, anti-JNK, anti-phospho-ERK, anti-ERK, anti-phospho-p38, anti-p38, and anti-β-actin.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Immunofluorescence for NF-κB p65 Nuclear Translocation

• Grow cells on glass coverslips in a 24-well plate.

• After treatment, fix the cells with 4% paraformaldehyde for 15 minutes.

• Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Block with 1% BSA in PBS for 30 minutes.

• Incubate with anti-p65 primary antibody for 1 hour.

• Wash and incubate with a fluorescently labeled secondary antibody for 1 hour in the dark.

• Counterstain the nuclei with DAPI.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

Visualizations: Signaling Pathways and Workflows

Caption: Hypothesized anti-inflammatory pathway of 14-Benzoylmesaconine-8-palmitate.

Caption: Dual inflammatory signaling roles of Palmitate.

Caption: Experimental workflow for investigating anti-inflammatory effects.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. mdpi.com [mdpi.com]
• 4. Fatty acid-mediated signaling as a target for developing type 1 diabetes therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palmitate Induces an Anti-Inflammatory Response in Immortalized Microglial BV-2 and IMG Cell Lines that Decreases TNFα Levels in mHypoE-46 Hypothalamic Neurons in Co-Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory and antifibrotic effects of methyl palmitate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Cell Permeability Assay for 14-Benzoylmesaconine-8-palmitate

Audience: Researchers, scientists, and drug development professionals.

Introduction

14-Benzoylmesaconine-8-palmitate is a derivative of Benzoylmesaconine (B1261751), a diterpene alkaloid found in plants of the Aconitum species[1][2]. Aconitum alkaloids are known for their potent biological activities, including analgesic and anti-inflammatory effects, which are often mediated through interaction with voltage-gated sodium channels[3][4][5]. The addition of an 8-palmitate group to the benzoylmesaconine structure significantly increases its lipophilicity, a key determinant of a compound's ability to cross cell membranes.

Assessing cell permeability is a critical step in preclinical drug development to predict in vivo absorption and bioavailability. The Caco-2 cell permeability assay is the industry gold standard for predicting human intestinal absorption, as these cells form a polarized monolayer that mimics the intestinal epithelium[6][7]. However, highly lipophilic compounds like 14-Benzoylmesaconine-8-palmitate present challenges, including low aqueous solubility and high non-specific binding to assay plastics, which can lead to poor recovery and inaccurate permeability assessment[8][9].

This application note provides a detailed protocol for a bidirectional Caco-2 permeability assay specifically adapted for 14-Benzoylmesaconine-8-palmitate and other highly lipophilic compounds. The protocol incorporates modifications, such as the use of bovine serum albumin (BSA), to improve compound recovery and ensure reliable data.

Proposed Mechanism of Action: Interaction with Voltage-Gated Sodium Channels

Aconitum alkaloids are known to exert their physiological and toxic effects by binding to voltage-gated sodium channels (VGSCs)[3][4]. They typically bind to site 2 of the channel's alpha-subunit, which causes the channel to remain persistently open, leading to a continuous influx of sodium ions (Na⁺)[4]. This disrupts the normal membrane potential, causing prolonged depolarization of excitable cells like neurons and myocytes. This proposed mechanism is depicted in the signaling pathway diagram below.

Caption: Proposed signaling pathway for 14-Benzoylmesaconine-8-palmitate.

Experimental Workflow

The overall experimental process involves culturing Caco-2 cells on permeable supports, verifying the integrity of the cell monolayer, performing the bidirectional transport experiment, and quantifying the compound concentration in the collected samples using LC-MS/MS.

Caption: Experimental workflow for the Caco-2 cell permeability assay.

Detailed Experimental Protocol

Materials and Reagents

• Caco-2 cells (ATCC® HTB-37™)

• Dulbecco's Modified Eagle's Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS), heat-inactivated

• Non-Essential Amino Acids (NEAA) solution

• Penicillin-Streptomycin solution (10,000 U/mL)

• Transwell® permeable supports (12-well format, 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS), pH 7.4

• HEPES buffer

• Bovine Serum Albumin (BSA), fatty acid-free

• Lucifer Yellow CH, Lithium Salt

• Control compounds: Atenolol, Propranolol, Talinolol

• 14-Benzoylmesaconine-8-palmitate (test compound)

• Acetonitrile (B52724) (LC-MS grade), Formic Acid (LC-MS grade)

Caco-2 Cell Culture and Differentiation

• Culture Caco-2 cells in DMEM supplemented with 20% FBS, 1% NEAA, and 1% Penicillin-Streptomycin.

• Seed cells onto the apical side of Transwell® inserts at a density of 6 x 10⁴ cells/cm².

• Culture the cells for 21-25 days to allow for spontaneous differentiation into a polarized monolayer. Change the medium in both apical and basolateral chambers every 2-3 days.

Monolayer Integrity Verification

• TEER Measurement: Before the experiment, measure the Trans-Epithelial Electrical Resistance (TEER) using an epithelial volt-ohm meter. Monolayers with TEER values > 300 Ω·cm² are considered suitable for the assay.

• Lucifer Yellow Rejection: After the transport experiment, assess paracellular flux by adding Lucifer Yellow (100 µM) to the donor chamber and incubating for 1 hour. The apparent permeability (Papp) of Lucifer Yellow should be < 1.0 x 10⁻⁶ cm/s, indicating a tight monolayer.

Bidirectional Permeability Assay Protocol

This protocol is designed for a 12-well Transwell® plate.

• Prepare Buffers:

  • Transport Buffer (TB): HBSS supplemented with 25 mM HEPES, pH 7.4.

  • Receiver Buffer (RB): Transport Buffer containing 1% BSA to enhance the solubility of the lipophilic compound and act as a "sink"[8][9].

• Prepare Dosing Solutions: Prepare a 10 µM stock solution of 14-Benzoylmesaconine-8-palmitate and control compounds in TB.

• Wash Monolayers: Gently wash the Caco-2 monolayers twice with pre-warmed (37°C) TB.

• Pre-incubation: Add 0.5 mL of TB to the apical (A) chamber and 1.5 mL of TB to the basolateral (B) chamber. Pre-incubate for 30 minutes at 37°C on an orbital shaker.

• Initiate Transport:

  • For A → B transport: Remove the buffer and add 0.5 mL of the dosing solution to the apical chamber and 1.5 mL of fresh RB to the basolateral chamber.

  • For B → A transport: Remove the buffer and add 1.5 mL of the dosing solution to the basolateral chamber and 0.5 mL of fresh RB to the apical chamber.

• Incubation and Sampling: Incubate the plates at 37°C with gentle shaking (e.g., 100 rpm). Collect 200 µL samples from the receiver chamber at 30, 60, 90, and 120 minutes. Replace the volume with fresh, pre-warmed RB. Take a sample from the donor chamber at the beginning (T₀) and end (T₁₂₀) of the experiment for recovery analysis.

• Sample Processing: Stop the reaction by adding 3 volumes of ice-cold acetonitrile containing an internal standard (e.g., Verapamil) to each sample to precipitate proteins. Centrifuge at 10,000 x g for 10 minutes and transfer the supernatant for LC-MS/MS analysis.

Sample Analysis by LC-MS/MS

Quantification of 14-Benzoylmesaconine-8-palmitate should be performed using a validated LC-MS/MS method, which provides high sensitivity and specificity[10][11].

Parameter	Suggested Condition
LC Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transition	Parent Ion → Product Ion (To be determined by infusion)
Table 1: Suggested starting parameters for LC-MS/MS method development.

Data Presentation and Analysis

Calculation of Apparent Permeability (Papp)

The apparent permeability coefficient (Papp) in cm/s is calculated using the following equation:

Papp = (dQ/dt) / (A * C₀)

Where:

• dQ/dt is the steady-state flux rate of the compound into the receiver chamber (µmol/s).

• A is the surface area of the Transwell® membrane (cm²).

• C₀ is the initial concentration of the compound in the donor chamber (µmol/cm³).

Calculation of Efflux Ratio (ER)

The efflux ratio is a key indicator of active transport out of the cell[7]. It is calculated as:

ER = Papp (B→A) / Papp (A→B)

• ER ≈ 1: Suggests passive transport.

• ER ≥ 2: Suggests the compound is a substrate for an active efflux transporter (e.g., P-glycoprotein).

Sample Data Summary

The following table presents a hypothetical data summary for 14-Benzoylmesaconine-8-palmitate alongside standard control compounds.

Compound	Papp (A→B) (x 10⁻⁶ cm/s)	Papp (B→A) (x 10⁻⁶ cm/s)	Efflux Ratio (ER)	Recovery (%)	Predicted Permeability
Atenolol (Low Perm.)	0.5	0.6	1.2	>95%	Low
Propranolol (High Perm.)	25.0	23.5	0.9	>95%	High
Talinolol (P-gp Substrate)	1.2	15.6	13.0	>90%	Low (Efflux)
14-Benzoylmesaconine-8-palmitate	15.5	16.1	1.04	>85%	High
Table 2: Hypothetical permeability data. A recovery of >80% is generally considered acceptable, especially for lipophilic compounds.

The hypothetical data suggest that 14-Benzoylmesaconine-8-palmitate is a highly permeable compound that crosses the Caco-2 monolayer primarily via passive diffusion, as indicated by the high Papp value and an efflux ratio close to 1. The acceptable recovery demonstrates the effectiveness of the modified protocol using BSA.

References

• 1. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The effects of Aconitum alkaloids on the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aconite poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Antitumor effects and potential mechanisms of aconitine based on preclinical studies: an updated systematic review and meta-analysis [frontiersin.org]
• 6. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 7. Caco-2 Permeability | Evotec [evotec.com]
• 8. researchgate.net [researchgate.net]
• 9. uu.diva-portal.org [uu.diva-portal.org]
• 10. researchgate.net [researchgate.net]
• 11. Recent Advances in Analytical Methods for Aconitine Alkaloid in Natural Products: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Receptor Binding Assay of 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid structurally related to aconitine. Aconitine and its analogs are known to exert their effects primarily through interaction with voltage-gated sodium channels (Nav). Specifically, these compounds bind to the neurotoxin receptor site 2 on the alpha-subunit of the channel protein, leading to persistent activation.[1] To characterize the binding affinity of 14-Benzoylmesaconine-8-palmitate for its putative receptor, a competitive radioligand binding assay is a robust and quantitative method.

This document provides a detailed protocol for a receptor binding assay using rat brain synaptosomes as a source of voltage-gated sodium channels and [³H]batrachotoxinin-A 20-α-benzoate ([³H]BTX-B) as the radioligand. [³H]BTX-B is a high-affinity ligand for neurotoxin site 2, and by measuring the displacement of this radioligand by 14-Benzoylmesaconine-8-palmitate, the binding affinity (Ki) of the test compound can be determined.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the putative signaling pathway affected by 14-Benzoylmesaconine-8-palmitate and the experimental workflow for the receptor binding assay.

References

• 1. Shellfish Toxins Targeting Voltage-Gated Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges with 14-Benzoylmesaconine-8-palmitate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered when working with 14-Benzoylmesaconine-8-palmitate in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is 14-Benzoylmesaconine-8-palmitate and why is it difficult to dissolve in aqueous solutions?

14-Benzoylmesaconine-8-palmitate is a lipophilic derivative of a diterpenoid alkaloid. Its chemical structure includes a large, non-polar palmitate group, which significantly contributes to its low water solubility.[1][2] Lipophilic compounds, by nature, have poor affinity for water, making them challenging to dissolve in aqueous buffers and media commonly used in biological assays.

Q2: What is the first step to solubilizing 14-Benzoylmesaconine-8-palmitate for in vitro experiments?

The recommended initial approach is to prepare a concentrated stock solution in a water-miscible organic solvent.[3] Dimethyl sulfoxide (B87167) (DMSO) is a widely used solvent for this purpose due to its strong solubilizing power for many non-polar compounds and its compatibility with most cell-based assays at low final concentrations.[3]

Q3: My 14-Benzoylmesaconine-8-palmitate precipitates when I dilute the DMSO stock into my aqueous experimental medium. What should I do?

This phenomenon, often called "crashing out," is common with highly lipophilic compounds. Here are several strategies to prevent it:

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous medium is as low as possible, ideally below 1%, to minimize both solvent-induced artifacts and precipitation.[3]

• Use a Co-solvent System: A combination of solvents can sometimes maintain solubility more effectively than a single solvent.

• Employ Solubilizing Agents: Surfactants (e.g., Tweens, Polysorbates) or cyclodextrins can be used to create micelles or inclusion complexes that encapsulate the compound and keep it dispersed in the aqueous phase.[3][4]

• Gentle Warming and Vigorous Mixing: Pre-warming the aqueous medium (e.g., to 37°C) and vortexing vigorously while adding the stock solution can aid in dispersion and prevent localized high concentrations that lead to precipitation.[3]

Q4: Are there alternative solvents to DMSO?

Yes, other water-miscible organic solvents can be tested, such as ethanol, methanol, dimethylformamide (DMF), and dimethylacetamide (DMA).[3] The choice of solvent will depend on the specific experimental requirements and the tolerance of the biological system. Always include a vehicle control in your experiments to account for any potential effects of the solvent.

Q5: Can I use pH modification to improve the solubility of 14-Benzoylmesaconine-8-palmitate?

If the compound has ionizable groups, adjusting the pH of the solution can enhance its solubility.[5][6][7] However, the structure of 14-Benzoylmesaconine-8-palmitate suggests it is not readily ionizable. Therefore, pH modification is unlikely to be a primary strategy for improving its solubility.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution(s)
Compound will not dissolve in 100% DMSO to create a stock solution.	The compound may have very low solubility even in organic solvents, or the concentration may be too high.	- Try gentle warming (37°C) and vortexing.- Test other organic solvents like DMF or DMA.- Reduce the desired stock concentration.
Precipitation occurs immediately upon dilution into aqueous buffer.	The compound is "crashing out" due to poor aqueous solubility.	- Lower the final concentration of the compound.- Decrease the final percentage of the organic solvent.- Add the stock solution to the aqueous buffer while vortexing.- Use a solubilizing agent like a surfactant or cyclodextrin.
The solution appears cloudy or hazy after dilution.	Formation of a fine precipitate or colloidal suspension.	- Visually inspect for particulates.- Consider this may be the limit of solubility under these conditions.- Use dynamic light scattering (DLS) to check for aggregation.
Inconsistent experimental results.	The compound may be precipitating over time in the incubator.	- Prepare fresh dilutions immediately before use.- Re-evaluate the solubility and consider using a formulation approach (e.g., liposomes) for better stability.[8][9]
Cell toxicity or other artifacts are observed.	The organic solvent (e.g., DMSO) concentration may be too high, or the compound itself is exhibiting cytotoxic effects.	- Perform a vehicle control experiment with the same final solvent concentration.- Lower the final solvent concentration to well below 1%.- Conduct a dose-response curve to determine the cytotoxic threshold of the compound.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

• Weigh out the desired amount of 14-Benzoylmesaconine-8-palmitate in a sterile microcentrifuge tube.

• Add the appropriate volume of high-purity, sterile DMSO to achieve the target stock concentration (e.g., 10 mg/mL).

• Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

• If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes, followed by additional vortexing.[3]

• Visually inspect the solution to ensure no solid particles are visible.

• Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Protocol 2: Dilution of DMSO Stock into Aqueous Medium

• Pre-warm the aqueous medium or buffer to the experimental temperature (e.g., 37°C).

• While vortexing the pre-warmed medium, add the required volume of the DMSO stock solution dropwise. This rapid mixing helps prevent localized high concentrations that can lead to precipitation.

• Continue to mix for an additional 30 seconds.

• Visually inspect the final solution for any signs of precipitation or turbidity before applying it to your experimental system.

• Crucially, prepare a vehicle control using the same final concentration of DMSO in the medium to account for any solvent effects.

Visualization of Concepts

Caption: Experimental workflow for preparing and diluting 14-Benzoylmesaconine-8-palmitate.

References

• 1. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Palmitic Acid | C16H32O2 | CID 985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. spokesciences.com [spokesciences.com]
• 6. Insoluble drug delivery strategies: review of recent advances and business prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jmpas.com [jmpas.com]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. tufsteam.com [tufsteam.com]

Technical Support Center: Optimizing HPLC Separation of 14-Benzoylmesaconine-8-palmitate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chromatography (HPLC) separation of 14-Benzoylmesaconine-8-palmitate from its related compounds.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of 14-Benzoylmesaconine-8-palmitate and similar lipophilic diterpenoid alkaloids.

Q1: Why am I seeing poor peak shape (tailing or fronting) for my 14-Benzoylmesaconine-8-palmitate peak?

A1: Poor peak shape for lipophilic compounds like 14-Benzoylmesaconine-8-palmitate is a common issue. Several factors could be the cause:

• Secondary Interactions: The basic nitrogen on the aconitine (B1665448) skeleton can interact with residual silanols on the silica-based stationary phase, leading to peak tailing.

• Sample Overload: Injecting too concentrated a sample can lead to peak fronting or tailing.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte, influencing peak shape.

• Column Degradation: Over time, the performance of the HPLC column can degrade, leading to poor peak shapes.

Troubleshooting Steps:

• Mobile Phase Modification: Add a competing base, such as triethylamine (B128534) (TEA), to the mobile phase at a low concentration (e.g., 0.1%) to mask the silanol (B1196071) groups and reduce tailing.[1]

• pH Adjustment: Adjust the mobile phase pH to suppress the ionization of the basic nitrogen. A pH in the range of 3-5 is often a good starting point for basic compounds on a reversed-phase column.[1]

• Reduce Sample Concentration: Dilute your sample and reinject to see if the peak shape improves.

• Column Flushing and Replacement: Flush the column with a strong solvent to remove any contaminants. If the problem persists, the column may need to be replaced.

• Use a Different Column: Consider using a column with end-capping or a different stationary phase (e.g., a polymer-based column) that is less prone to secondary interactions.

Q2: I am having difficulty separating 14-Benzoylmesaconine-8-palmitate from other related lipo-alkaloids. What can I do to improve resolution?

A2: Co-elution of structurally similar compounds is a frequent challenge. Related compounds to 14-Benzoylmesaconine-8-palmitate could include other fatty acid esters of benzoylmesaconine (B1261751) (e.g., with oleic or linoleic acid) or compounds with a slightly different aconitine core.[2]

Troubleshooting Steps:

• Optimize the Organic Solvent Gradient: A shallower gradient will provide more time for the separation of closely eluting peaks. Experiment with different gradient profiles.

• Change the Organic Solvent: Switching from acetonitrile (B52724) to methanol (B129727), or using a combination of both, can alter the selectivity of the separation.

• Adjust the Mobile Phase pH: Small changes in pH can affect the retention times of ionizable compounds differently, potentially improving resolution.

• Lower the Flow Rate: Reducing the flow rate can increase the efficiency of the separation, leading to better resolution, although it will increase the run time.

• Increase the Column Temperature: Operating the column at a slightly elevated temperature (e.g., 30-40°C) can improve peak shape and may enhance resolution by reducing mobile phase viscosity and increasing mass transfer.

• Select a High-Resolution Column: Use a column with a smaller particle size (e.g., <3 µm) or a longer column to increase the number of theoretical plates and improve resolving power.

Q3: My 14-Benzoylmesaconine-8-palmitate peak is broad, and the sensitivity is low. How can I improve this?

A3: Broad peaks and low sensitivity are often related. A broad peak has a lower height for the same area, which can make it difficult to detect at low concentrations.

Troubleshooting Steps:

• Check for Extra-Column Volume: Ensure that the tubing connecting the injector, column, and detector is as short and narrow as possible to minimize peak broadening.

• Optimize the Injection Solvent: The solvent used to dissolve the sample should be weaker than the initial mobile phase to ensure proper peak focusing at the head of the column. Ideally, dissolve the sample in the initial mobile phase.

• Increase Detector Response: Ensure you are using the optimal wavelength for detection. For Aconitum alkaloids, a wavelength of around 240 nm is often used.[3] If using a mass spectrometer, optimize the ionization and fragmentation parameters for your specific compound.

• Sample Preparation: Ensure your sample is free of particulates by filtering it before injection. Contaminants can interfere with the separation and detection.

Q4: I am concerned about the stability of 14-Benzoylmesaconine-8-palmitate during analysis. Can it degrade?

A4: Yes, ester-containing compounds like 14-Benzoylmesaconine-8-palmitate can be susceptible to hydrolysis, especially under strongly acidic or basic conditions.[4][5] This would result in the formation of benzoylmesaconine and palmitic acid.

Troubleshooting Steps:

• Control Mobile Phase pH: Avoid extreme pH values in your mobile phase. A pH range of 3-7 is generally safe for silica-based columns and will minimize the risk of hydrolysis.

• Sample Storage: Store your samples in a cool, dark place and analyze them as soon as possible after preparation.

• Temperature Control: Avoid excessively high temperatures in the column oven, as this can accelerate degradation.

Frequently Asked Questions (FAQs)

Q1: What type of HPLC column is best for separating 14-Benzoylmesaconine-8-palmitate?

A1: A reversed-phase C18 column is the most common and generally a good starting point for the separation of lipophilic compounds like 14-Benzoylmesaconine-8-palmitate.[2] Look for a high-quality, end-capped C18 column to minimize peak tailing. For higher resolution, consider columns with smaller particle sizes (e.g., sub-2 µm for UHPLC or 3 µm for HPLC).

Q2: What is a good starting mobile phase for method development?

A2: A common mobile phase for the separation of Aconitum alkaloids is a mixture of acetonitrile and a buffered aqueous solution.[3] A good starting point would be:

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: Acetonitrile Start with a gradient from a lower to a higher percentage of acetonitrile. Given the lipophilic nature of the palmitate ester, you will likely need a relatively high percentage of organic solvent to elute the compound.

Q3: How should I prepare my sample for analysis?

A3: The sample preparation will depend on the matrix. For a pure compound, dissolve it in a suitable solvent, such as methanol or acetonitrile, at a known concentration. For plant extracts or other complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction may be necessary to remove interfering substances.[6] Always filter your sample through a 0.22 µm or 0.45 µm filter before injection to protect the column.

Q4: What are the expected related compounds I should look for?

A4: Based on the structure of 14-Benzoylmesaconine-8-palmitate and its natural sources, potential related compounds include:[2]

• Other Fatty Acid Esters: 14-Benzoylmesaconine esterified with other fatty acids like oleic acid or linoleic acid.

• Hydrolysis Products: Benzoylmesaconine and palmitic acid.

• Analogs with Different Aconitine Skeletons: For example, 14-benzoylaconine-8-palmitate.

• Positional Isomers: Although less common, there could be isomers where the palmitate group is attached at a different position.

Experimental Protocols

Table 1: Recommended HPLC Parameters for the Analysis of 14-Benzoylmesaconine-8-palmitate

Parameter	Recommended Condition	Notes
Column	Reversed-phase C18, 4.6 x 150 mm, 3.5 µm	A shorter, smaller particle size column can be used for faster analysis if resolution is sufficient.
Mobile Phase A	0.1% Formic Acid in Water	Helps with peak shape and ionization for mass spectrometry detection.
Mobile Phase B	Acetonitrile	Methanol can be used as an alternative or in combination to alter selectivity.
Gradient	50% B to 95% B over 20 minutes	This is a starting point and should be optimized based on the separation of your specific sample.
Flow Rate	1.0 mL/min	Can be adjusted to optimize resolution and run time.
Column Temp.	35°C	Maintaining a constant temperature is crucial for reproducible retention times.
Injection Vol.	10 µL	Should be optimized based on sample concentration and instrument sensitivity.
Detection	UV at 240 nm or Mass Spectrometry	Mass spectrometry will provide more specific detection and identification of related compounds.[2]

Visualizations

References

• 1. Use, history, and liquid chromatography/mass spectrometry chemical analysis of Aconitum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Oxygenated Fatty Acid as a Side Chain of Lipo-Alkaloids in Aconitum carmichaelii by UHPLC-Q-TOF-MS and a Database - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of Aconitum alkaloids in aconite roots by a modified RP-HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acid hydrolysis of tripalmitin and triolein. Preliminarythermodynamicstudy [redalyc.org]
• 5. The hydrolysis of dolichyl palmitate by intestinal mucosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative determination of Aconitum alkaloids in blood and urine samples by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low yield in 14-Benzoylmesaconine-8-palmitate synthesis.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering low yields in the synthesis of 14-Benzoylmesaconine-8-palmitate. The advice is tailored for professionals in drug development and chemical research.

Frequently Asked Questions (FAQs)

Q1: What is a typical reported yield for the synthesis of a similar compound, 14-benzoylaconine-8-palmitate?

A reported yield for the semisynthesis of the related compound, 14-benzoylaconine-8-palmitate, from aconitine (B1665448) and palmitic acid is 39.4%.[1] This can serve as a benchmark, though yields for 14-Benzoylmesaconine-8-palmitate may vary based on the specific synthetic route and conditions.

Q2: What are the most critical factors affecting the yield of the palmitoylation reaction at the C-8 position of mesaconine (B8520833) derivatives?

The most critical factors include the purity of the starting materials (14-Benzoylmesaconine), the reaction conditions (temperature, time, and atmosphere), the molar ratio of reactants, and the efficiency of the purification method. Due to the sterically hindered nature of the C-8 hydroxyl group, forcing conditions may be necessary, which can also lead to side reactions.

Q3: Are there any known side reactions that can occur during the synthesis?

Potential side reactions include dehydration, rearrangement of the aconitine skeleton under harsh thermal conditions, N-dealkylation, and acylation at other nucleophilic sites if protecting groups are not used. The choice of solvent and temperature is crucial to minimize these pathways.

Q4: How can I confirm the identity and purity of my final product?

Standard analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) and Mass Spectrometry (LC-MS) are effective for both qualitative and quantitative analysis of aconitine-type and lipo-alkaloids.[1] Nuclear Magnetic Resonance (NMR) spectroscopy is essential for unambiguous structure elucidation.

Troubleshooting Guide

This guide addresses specific issues that may lead to low yields during the synthesis of 14-Benzoylmesaconine-8-palmitate.

Problem 1: Low Conversion of Starting Material

Potential Causes:

• Insufficient reaction temperature or time: The esterification at the sterically hindered C-8 position may require significant thermal energy.

• Poor quality of palmitic acid or activating agent: The presence of impurities can inhibit the reaction.

• Inadequate activation of palmitic acid: If using an activating agent (e.g., DCC, EDC), its effectiveness may be compromised.

• Suboptimal stoichiometry: An insufficient excess of the acylating agent may lead to incomplete conversion.

Suggested Solutions:

• Optimize Reaction Conditions: Systematically increase the reaction temperature and monitor the reaction progress using TLC or LC-MS. A reported method for a similar synthesis involved heating at 110°C under vacuum.[1]

• Ensure Reagent Quality: Use freshly opened or purified reagents. Palmitic acid can be recrystallized.

• Stoichiometry Adjustment: Increase the molar excess of palmitic acid or the activated acylating species.

• Consider a Catalyst: While direct thermal acylation has been reported, the use of a mild acid or base catalyst could facilitate the reaction at lower temperatures, though this must be done cautiously to avoid side reactions.

Problem 2: Formation of Multiple Products/Impurities

Potential Causes:

• Reaction temperature is too high: Excessive heat can lead to decomposition or rearrangement of the complex alkaloid core.

• Presence of oxygen or water: Aconitine-type alkaloids can be sensitive to oxidative degradation and hydrolysis.

• Acylation at other positions: If other hydroxyl or amino groups are present and unprotected, they may also react.

Suggested Solutions:

• Strict Control of Reaction Atmosphere: Conduct the reaction under an inert atmosphere (e.g., argon or nitrogen) and use anhydrous solvents and reagents to minimize degradation.[2]

• Temperature Screening: Perform small-scale reactions at various temperatures to find the optimal balance between reaction rate and side product formation.

• Protecting Group Strategy: If side reactions at other functional groups are suspected, consider a protecting group strategy for more selective acylation.

Problem 3: Difficulty in Product Purification

Potential Causes:

• Similar polarity of product and unreacted starting materials: This can make chromatographic separation challenging.

• Product instability on silica (B1680970) gel: Some complex alkaloids may degrade on silica gel.

• Formation of closely related byproducts: Side products may have very similar retention factors to the desired product.

Suggested Solutions:

• Alternative Chromatography Media: If silica gel proves problematic, consider using alternative stationary phases like alumina (B75360) or employing gel filtration chromatography. Sephadex LH-20 has been successfully used for the purification of a similar lipo-alkaloid.[1]

• Optimize Eluent System: A careful screening of solvent systems for column chromatography is crucial. A reported mobile phase for preparative TLC of related compounds is a mixture of toluene–acetone–EtOH–cc. NH3.[1]

• Recrystallization: If a suitable solvent system can be found, recrystallization can be a highly effective final purification step.

Quantitative Data Summary

Parameter	14-Benzoylaconine-8-palmitate (Semisynthesis)
Starting Material	Aconitine
Acylating Agent	Palmitic Acid
Reaction Conditions	110°C, 3 hours, under vacuum (10 mbar)
Reported Yield	39.4%
Purification Method	Gel filtration chromatography (Sephadex LH-20)
Reference	Journal of Chromatography A, 2008[1]

Experimental Protocols

Protocol 1: Semisynthesis of 14-Benzoylaconine-8-palmitate (Adapted for Mesaconine derivative)

This protocol is adapted from the reported synthesis of 14-benzoylaconine-8-palmitate[1] and should be optimized for 14-Benzoylmesaconine.

Materials:

• 14-Benzoylmesaconine

• Palmitic acid (high purity)

• Chloroform (anhydrous)

• Methanol (anhydrous)

• Sephadex LH-20

Procedure:

• In a flame-dried round-bottom flask, combine 14-Benzoylmesaconine and a 2 to 5 molar excess of palmitic acid.

• Place the flask under a high vacuum (e.g., 10 mbar).

• Heat the reaction mixture in an oil bath at 110°C for 3-6 hours. Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, dissolve the reaction mixture in a minimal amount of a 1:1 chloroform-methanol solution.

• Purify the crude product using gel filtration chromatography on a Sephadex LH-20 column, eluting with a 1:1 chloroform-methanol mixture.

• Collect the fractions containing the desired product and concentrate under reduced pressure.

• Characterize the final product by LC-MS and NMR.

Visualizations

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. benchchem.com [benchchem.com]

How to prevent degradation of 14-Benzoylmesaconine-8-palmitate in solution.

This technical support center provides guidance on the prevention of degradation of 14-Benzoylmesaconine-8-palmitate in solution. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 14-Benzoylmesaconine-8-palmitate and what are its key structural features?

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid. Its structure is characterized by a complex aconitane (B1242193) skeleton with two key ester functional groups: a benzoate (B1203000) group at the C-14 position and a palmitate group at the C-8 position. These ester linkages are susceptible to hydrolysis, which is a primary degradation pathway. It is also known as Benzoylmesaconine.[1][2][3][4]

Q2: What are the primary causes of 14-Benzoylmesaconine-8-palmitate degradation in solution?

The primary cause of degradation is the hydrolysis of its ester bonds. This can be catalyzed by acidic or basic conditions and accelerated by increased temperatures. Exposure to certain solvents and light can also contribute to its degradation.

Q3: What are the recommended storage conditions for 14-Benzoylmesaconine-8-palmitate?

For long-term storage, 14-Benzoylmesaconine-8-palmitate should be stored as a solid at -20°C.[5] Under these conditions, it is reported to be stable for at least four years.[5] Stock solutions should also be stored at -20°C and protected from light.

Q4: Which solvents are recommended for dissolving 14-Benzoylmesaconine-8-palmitate?

14-Benzoylmesaconine-8-palmitate is soluble in organic solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO), and Ethanol (B145695).[5] It has poor solubility in aqueous solutions, including mixtures of ethanol and phosphate-buffered saline (PBS) at pH 7.2.[5] For experiments requiring aqueous buffers, it is advisable to prepare a concentrated stock solution in a suitable organic solvent and then dilute it into the aqueous medium immediately before use, ensuring the final concentration of the organic solvent is compatible with the experimental system.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of 14-Benzoylmesaconine-8-palmitate solutions.

Issue	Possible Cause	Recommended Action
Loss of biological activity or inconsistent experimental results.	Degradation of the compound due to improper storage or handling.	1. Verify Storage Conditions: Ensure the solid compound and stock solutions are stored at -20°C and protected from light. 2. Prepare Fresh Solutions: Prepare fresh working solutions from a solid stock for each experiment. 3. Assess Stability: Perform a stability study under your specific experimental conditions (see Experimental Protocols section).
Precipitation of the compound in aqueous solutions.	Poor solubility of 14-Benzoylmesaconine-8-palmitate in aqueous media.	1. Optimize Solvent Concentration: Minimize the volume of the organic stock solution added to the aqueous buffer. 2. Use of Surfactants: Consider the use of a biocompatible surfactant (e.g., Tween® 80, Pluronic® F-68) to improve solubility, if compatible with your assay. 3. Sonication: Briefly sonicate the solution to aid dissolution, but be cautious of potential heating.
Changes in the appearance of the solution (e.g., color change, cloudiness).	Potential degradation or precipitation of the compound.	1. Visual Inspection: Do not use solutions that appear cloudy or have changed color. 2. Analytical Confirmation: If possible, analyze the solution using HPLC to check for the presence of degradation products.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (10 mM):

  • Accurately weigh the required amount of 14-Benzoylmesaconine-8-palmitate powder.

  • Dissolve the powder in an appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

  • Vortex briefly to ensure complete dissolution.

  • Aliquot the stock solution into small, single-use vials to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C, protected from light.

• Working Solution:

  • Thaw a single aliquot of the stock solution at room temperature.

  • Dilute the stock solution to the desired final concentration in the appropriate experimental buffer or medium immediately before use.

  • Ensure the final concentration of DMSO is kept to a minimum (typically <0.1%) to avoid solvent effects in biological assays.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Stability Assessment

This protocol provides a general method to assess the stability of 14-Benzoylmesaconine-8-palmitate. The exact conditions may need to be optimized for your specific equipment and degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid to maintain an acidic pH and improve peak shape).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 228 nm.[5]

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a solution of 14-Benzoylmesaconine-8-palmitate in the solvent and conditions you wish to test.

  • Inject a sample at time zero to obtain an initial chromatogram and peak area for the parent compound.

  • Incubate the solution under the desired test conditions (e.g., specific temperature, pH, light exposure).

  • At various time points, inject samples and monitor the decrease in the peak area of the parent compound and the appearance of any new peaks corresponding to degradation products.

  • Calculate the percentage of the compound remaining at each time point relative to the initial concentration.

Data Presentation

Table 1: Solubility of 14-Benzoylmesaconine-8-palmitate

Solvent	Solubility
DMF	30 mg/mL
DMSO	30 mg/mL
Ethanol	30 mg/mL
Ethanol:PBS (pH 7.2) (1:5)	0.16 mg/mL
Data sourced from Cayman Chemical.[5]

Table 2: Recommended Storage Conditions

Form	Temperature	Light Exposure	Duration
Solid	-20°C	Protected from light	≥ 4 years
Stock Solution (in DMSO)	-20°C	Protected from light	Up to 6 months (minimize freeze-thaw cycles)
Working Solution (in aqueous buffer)	Use immediately	N/A	N/A

Visualizations

References

• 1. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. chemwhat.com [chemwhat.com]
• 5. caymanchem.com [caymanchem.com]

Technical Support Center: Enhancing Bioavailability of 14-Benzoylmesaconine-8-palmitate

Welcome to the technical support center for improving the bioavailability of 14-Benzoylmesaconine-8-palmitate and other lipophilic compounds in animal studies. This resource provides troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist researchers, scientists, and drug development professionals in overcoming common challenges.

I. Troubleshooting Guides & FAQs

This section addresses specific issues you may encounter during your experiments with bioavailability-enhancing formulations.

Polymeric Micelles

Question: My polymeric micelle formulation shows low drug loading efficiency for 14-Benzoylmesaconine-8-palmitate. What are the possible reasons and solutions?

Answer: Low drug loading is a common issue and can be attributed to several factors:

• Poor drug-polymer interaction: The hydrophobic core of the micelle may not be compatible with the specific lipophilicity of 14-Benzoylmesaconine-8-palmitate.

  • Solution: Screen a variety of amphiphilic block copolymers with different hydrophobic blocks. For a highly lipophilic drug, polymers with more hydrophobic core-forming blocks may be more suitable.

• Drug precipitation during preparation: The drug may precipitate out of the organic solvent before micelle formation is complete.

  • Solution: Optimize the solvent evaporation rate. A slower, more controlled evaporation can facilitate more efficient drug encapsulation. Also, ensure the drug is fully dissolved in the organic solvent before proceeding.

• Suboptimal polymer concentration: The concentration of the block copolymer can affect micelle formation and drug encapsulation.

  • Solution: Experiment with different polymer concentrations. The concentration should be above the critical micelle concentration (CMC) but not so high as to cause aggregation issues.[1][2][3]

Question: The particle size of my polymeric micelles is too large or shows a wide distribution. How can I control the size?

Answer: Particle size is critical for in vivo performance. Here's how to address size-related issues:

• Polymer characteristics: The molecular weight and block length ratio of the copolymer significantly influence micelle size.

  • Solution: Select polymers with a well-defined and narrow molecular weight distribution. Shorter hydrophobic blocks generally lead to smaller micelles.

• Preparation method: The method of preparation can impact the final particle size.

  • Solution: For methods like thin-film hydration, the hydration temperature and agitation speed can be optimized. For dialysis methods, the rate of solvent exchange is a key parameter to control.

• Drug-to-polymer ratio: A high drug-to-polymer ratio can sometimes lead to larger, less stable micelles.

  • Solution: Optimize the drug loading by testing different drug-to-polymer ratios to find a balance between high loading and optimal particle size.

Question: My polymeric micelle formulation is not stable in vitro and shows premature drug release. What can I do to improve stability?

Answer: Micelle stability is crucial for effective drug delivery. Consider the following to enhance stability:

• Dilution below CMC: Upon administration, micelles can dissociate if the polymer concentration drops below the CMC.

  • Solution: Use polymers with a very low CMC.[3] Cross-linking the micelle core or shell can also provide covalent stabilization.[4]

• Interaction with serum proteins: Serum proteins can interact with micelles, leading to their destabilization.

  • Solution: PEGylation, the presence of a polyethylene (B3416737) glycol (PEG) shell, can help to shield the micelles from protein interactions and reduce opsonization.[4]

• Inappropriate storage: Improper storage conditions can lead to micelle aggregation or drug leakage over time.

  • Solution: Store micelle formulations at recommended temperatures (often 4°C) and protect them from light, especially if the drug is light-sensitive. Lyophilization with a suitable cryoprotectant can be an effective long-term storage strategy.

Self-Emulsifying Drug Delivery Systems (SEDDS)

Question: My SEDDS formulation does not form a clear microemulsion upon dilution with aqueous media. What could be the problem?

Answer: The ability to spontaneously form a microemulsion is the defining characteristic of a SEDDS. If this is not occurring, consider the following:

• Inadequate surfactant concentration: Surfactants are essential for reducing the interfacial tension between the oil and aqueous phases.

  • Solution: The concentration of the surfactant is critical and typically ranges from 30% to 60% of the formulation.[5][6] You may need to increase the surfactant concentration or use a combination of surfactants to achieve the desired hydrophilic-lipophilic balance (HLB).

• Poor choice of oil, surfactant, or cosurfactant: The components of the SEDDS must be compatible and have the appropriate solubilizing capacity for the drug.

  • Solution: Systematically screen different oils, surfactants, and cosurfactants for their ability to dissolve 14-Benzoylmesaconine-8-palmitate and their miscibility with each other. Constructing pseudo-ternary phase diagrams is a crucial step in identifying the optimal component ratios for self-emulsification.[7]

• Drug precipitation: The drug may precipitate out upon dilution.

  • Solution: Ensure that the drug has high solubility in the lipid phase. The chosen excipients should be able to maintain the drug in a solubilized state even after dilution in the gastrointestinal fluids.

Question: I am observing phase separation or drug crystallization in my liquid SEDDS formulation during storage. How can I improve its stability?

Answer: Stability is a common challenge with liquid SEDDS. Here are some strategies to address this:

• Component incompatibility: The oil, surfactant, and cosurfactant may not be fully miscible at the chosen ratios, leading to phase separation over time.

  • Solution: Re-evaluate the pseudo-ternary phase diagrams to ensure your formulation is well within a stable, single-phase region.

• Supersaturation: The drug may be loaded at a concentration close to its saturation point in the formulation, leading to crystallization.

  • Solution: It is generally recommended not to exceed 80% of the drug's saturation concentration in the formulation to avoid precipitation during storage.[7]

• Moisture absorption: Some excipients can absorb moisture, which can destabilize the formulation.

  • Solution: Store the formulation in tightly sealed containers with a desiccant. For long-term stability, consider converting the liquid SEDDS into a solid form (S-SEDDS) by adsorbing it onto a solid carrier, spray drying, or hot-melt extrusion.[5]

Solid Lipid Nanoparticles (SLNs)

Question: The particle size of my SLNs is too large after production using high-pressure homogenization (HPH). What factors should I adjust?

Answer: Achieving the desired nanoparticle size is crucial for bioavailability. Consider these factors:

• Homogenization pressure: Insufficient pressure will not provide enough energy to break down the lipid droplets.

  • Solution: Increase the homogenization pressure. Typically, pressures between 500 and 1500 bar are effective.[8]

• Number of homogenization cycles: A single pass may not be sufficient for uniform size reduction.

  • Solution: Increase the number of homogenization cycles. Often, 3 to 5 cycles are required to obtain a narrow particle size distribution.[8]

• Lipid and surfactant concentration: The viscosity of the formulation can affect the efficiency of the homogenization process.

  • Solution: Optimize the concentrations of the lipid and surfactant. A very high lipid concentration can lead to larger particles.

• Temperature: Homogenization should be performed at a temperature above the melting point of the lipid.

  • Solution: Ensure the temperature of the pre-emulsion and the homogenizer is maintained at least 5-10°C above the lipid's melting point.

Question: I am experiencing drug expulsion from my SLNs during storage. Why is this happening and how can I prevent it?

Answer: Drug expulsion is a known stability issue with SLNs, often due to the polymorphic transitions of the lipid matrix.

• Lipid crystallization: During cooling and storage, the lipid can transform into a more ordered, stable crystalline form (β-polymorph), which has less space to accommodate the drug molecules, leading to their expulsion.

  • Solution:

    • Use of lipid blends: Incorporating a liquid lipid (oil) into the solid lipid matrix to create Nanostructured Lipid Carriers (NLCs) can disrupt the crystalline structure and create more imperfections, providing more space for the drug and reducing expulsion.[9][10]

    • Careful lipid selection: Choose lipids that are less prone to extensive crystallization.

    • Optimize cooling rate: A rapid cooling process (cold homogenization) can sometimes favor the formation of less ordered crystals, which may retain the drug more effectively.

Question: My SLN dispersion is showing aggregation and sedimentation over time. What can I do to improve its physical stability?

Answer: The long-term physical stability of the nanoparticle dispersion is critical.

• Insufficient surface charge: Low zeta potential can lead to particle aggregation due to weak electrostatic repulsion.

  • Solution: Ensure the zeta potential of the nanoparticles is sufficiently high (typically > |30| mV for electrostatic stabilization). You may need to select a different surfactant or add a charged lipid to the formulation.

• Inadequate surfactant concentration: The surfactant concentration may not be sufficient to fully cover the surface of the nanoparticles, leading to aggregation.

  • Solution: Optimize the surfactant concentration. A combination of surfactants can sometimes provide better steric and electrostatic stabilization.

• Storage conditions: Freezing and thawing cycles can destabilize the nanoparticle dispersion.

  • Solution: Store the SLN dispersion at a constant, cool temperature (e.g., 4°C). If long-term storage is required, consider lyophilization with an appropriate cryoprotectant to convert the dispersion into a solid powder.

II. Data Presentation: Comparative Pharmacokinetic Parameters

The following tables summarize pharmacokinetic data from animal studies for different lipophilic drugs formulated using polymeric micelles, SEDDS, and SLNs. These tables are intended to provide a comparative overview of the potential bioavailability enhancement that can be achieved with these technologies.

Table 1: Pharmacokinetic Parameters of Paclitaxel (B517696) in Polymeric Micelles (Rats)

Formulation	Cmax (µg/mL)	AUC (µg·h/mL)	Relative Bioavailability (%)	Reference
Taxol® (Oral)	0.095 ± 0.01	0.573 ± 0.12	100	[11]
PTX-loaded GA Micelles (Oral)	0.460 ± 0.10	3.42 ± 1.02	~600	[11]
Pluronic/LHR MPMs (Oral)	Significantly higher than Taxol®	Significantly higher than Taxol®	-	[12]
PEG-b-PCL Micelles (Oral)	-	Enhanced compared to free drug	-	[13]

Table 2: Pharmacokinetic Parameters of Cyclosporine in Lipid-Based Formulations (Rabbits)

Formulation	Cmax (ng/mL)	AUC0-t (ng·h/mL)	Tmax (h)	Reference
Aqueous Dispersion	1073.87	-	-	[2]
Niosomal Formulation FTS	1498.951	Significantly higher than control	-	[2]
Niosomal Formulation FSB	1968.419	Significantly higher than control	-	[2]
Cationic Emulsion (0.05%)	1372 (cornea)	2796 (conjunctiva)	-	[14]
Cationic Emulsion (0.1%)	2692 (cornea)	3984 (conjunctiva)	-	[14]
Restasis® (Anionic Emulsion)	748 (cornea)	2515 (conjunctiva)	-	[14]

Table 3: Pharmacokinetic Parameters of Fenofibrate (B1672516) in Nanoparticle Formulations (Rats)

Formulation	Cmax (µg/mL)	AUC (µg·h/mL)	Relative Bioavailability (%)	Reference
Drug Powder	2.36 ± 0.34	17.72 ± 1.52	100	[15]
PVP Nanospheres	6.73 ± 1.75	61.01 ± 14.66	~344	[15]
HP-β-CD Nanocorpuscles	6.46 ± 1.83	42.59 ± 11.55	~240	[15]
Gelatin Nanocapsules	9.14 ± 2.47	96.80 ± 15.42	~546	[15]
Crude Powder	-	-	100	[16]
Nanocrystals (Antisolvent)	-	-	~550	[16]
Nanocrystals (Antisolvent)	-	-	~500	[16]

III. Experimental Protocols

This section provides detailed methodologies for the preparation of the three key bioavailability-enhancing formulations.

Protocol 1: Preparation of Polymeric Micelles using Thin-Film Hydration

This method is suitable for encapsulating hydrophobic drugs like 14-Benzoylmesaconine-8-palmitate into the core of polymeric micelles.

Materials:

• 14-Benzoylmesaconine-8-palmitate

• Amphiphilic block copolymer (e.g., PEG-b-PCL, Pluronics)

• Organic solvent (e.g., chloroform, dichloromethane, acetonitrile)

• Aqueous buffer (e.g., phosphate-buffered saline (PBS), deionized water)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Syringe filters (0.22 µm)

Procedure:

• Dissolution: Accurately weigh the desired amounts of 14-Benzoylmesaconine-8-palmitate and the amphiphilic block copolymer. Dissolve both components in a suitable organic solvent in a round-bottom flask.

• Film Formation: Attach the flask to a rotary evaporator. Immerse the flask in a water bath set to a temperature that facilitates solvent evaporation without degrading the drug or polymer (e.g., 40-60°C). Rotate the flask to create a thin, uniform film on the inner surface as the solvent evaporates under reduced pressure.

• Drying: Continue the evaporation process until a dry film is formed. To ensure complete removal of the organic solvent, place the flask under high vacuum for at least 2-4 hours.

• Hydration: Add a pre-warmed aqueous buffer to the flask. The volume will depend on the desired final concentration.

• Micelle Formation: Gently rotate the flask in the water bath (temperature can be at or slightly above the glass transition temperature of the hydrophobic block) for a specified period (e.g., 30-60 minutes) to allow for the self-assembly of the polymer into micelles and the encapsulation of the drug.

• Sonication (Optional): To achieve a more uniform particle size, the micellar solution can be sonicated using a probe or bath sonicator for a short period.

• Purification: To remove any un-encapsulated drug or large aggregates, the micellar solution can be filtered through a 0.22 µm syringe filter.

Protocol 2: Preparation of Self-Emulsifying Drug Delivery System (SEDDS)

This protocol describes the straightforward preparation of a liquid SEDDS formulation.

Materials:

• 14-Benzoylmesaconine-8-palmitate

• Oil (e.g., medium-chain triglycerides, oleic acid)

• Surfactant (e.g., Cremophor® EL, Tween® 80)

• Cosurfactant/Cosolvent (e.g., Transcutol®, PEG 400, ethanol)

• Glass vial

• Magnetic stirrer and stir bar

• Water bath (optional)

Procedure:

• Excipient Screening:

  • Determine the solubility of 14-Benzoylmesaconine-8-palmitate in various oils, surfactants, and cosurfactants to select the components with the highest solubilizing capacity.

  • Construct pseudo-ternary phase diagrams to identify the range of component ratios that result in spontaneous microemulsion formation upon dilution.

• Formulation Preparation:

  • Accurately weigh the selected oil, surfactant, and cosurfactant into a glass vial based on the optimal ratios determined from the phase diagrams.

  • Mix the components thoroughly using a magnetic stirrer until a clear, homogenous solution is formed. Gentle warming in a water bath (e.g., 30-50°C) can be used to aid in mixing and dissolution.[10]

• Drug Incorporation:

  • Add the pre-weighed 14-Benzoylmesaconine-8-palmitate to the excipient mixture.

  • Continue stirring until the drug is completely dissolved. The final formulation should be a clear, isotropic liquid.

• Characterization of Self-Emulsification:

  • Add a small volume of the prepared SEDDS to a larger volume of aqueous medium (e.g., water or simulated gastric/intestinal fluid) under gentle agitation.

  • Visually observe the formation of a clear or slightly opalescent microemulsion.

  • Measure the droplet size and polydispersity index of the resulting microemulsion using dynamic light scattering.

Protocol 3: Preparation of Solid Lipid Nanoparticles (SLNs) by Hot High-Pressure Homogenization (HPH)

This is a widely used method for producing SLNs with a narrow size distribution.

Materials:

• 14-Benzoylmesaconine-8-palmitate

• Solid lipid (e.g., glyceryl monostearate, Compritol® 888 ATO)

• Surfactant (e.g., Poloxamer 188, Tween® 80)

• Deionized water

• High-pressure homogenizer

• High-shear stirrer (e.g., Ultra-Turrax)

• Water bath

Procedure:

• Preparation of Lipid Phase:

  • Melt the solid lipid by heating it to a temperature 5-10°C above its melting point.

  • Dissolve the 14-Benzoylmesaconine-8-palmitate in the molten lipid.

• Preparation of Aqueous Phase:

  • Dissolve the surfactant in deionized water and heat it to the same temperature as the lipid phase.

• Pre-emulsion Formation:

  • Add the hot aqueous phase to the hot lipid phase under continuous stirring with a high-shear stirrer for a few minutes to form a coarse oil-in-water pre-emulsion.

• High-Pressure Homogenization:

  • Immediately transfer the hot pre-emulsion to the high-pressure homogenizer, which has been pre-heated to the same temperature.

  • Homogenize the pre-emulsion at high pressure (e.g., 500-1500 bar) for a set number of cycles (typically 3-5).[8]

• Cooling and Nanoparticle Formation:

  • Cool the resulting hot nanoemulsion to room temperature or by placing it in an ice bath. This will cause the lipid to recrystallize and form solid lipid nanoparticles.

• Characterization:

  • Measure the particle size, polydispersity index, and zeta potential of the final SLN dispersion.

  • Determine the drug entrapment efficiency and loading capacity.

IV. Visualizations: Diagrams of Workflows and Pathways

The following diagrams, created using Graphviz (DOT language), illustrate key experimental workflows and logical relationships relevant to enhancing the bioavailability of lipophilic drugs.

Caption: General workflow for developing and evaluating bioavailability-enhancing formulations.

Caption: Mechanisms of bioavailability enhancement by lipid-based drug delivery systems.

Caption: Logical workflow for the development of a Self-Emulsifying Drug Delivery System (SEDDS).

References

• 1. Factors affecting the stability of drug-loaded polymeric micelles and strategies for improvement | Semantic Scholar [semanticscholar.org]
• 2. shoichetlab.utoronto.ca [shoichetlab.utoronto.ca]
• 3. researchgate.net [researchgate.net]
• 4. Stability optimization of polymeric micelles [atomfair.com]
• 5. Self-Emulsifying Drug Delivery Systems (SEDDS): Transition from Liquid to Solid—A Comprehensive Review of Formulation, Characterization, Applications, and Future Trends [mdpi.com]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. youtube.com [youtube.com]
• 8. japsonline.com [japsonline.com]
• 9. Basics of Solid Lipid Nanoparticles Formulation [biomedrb.com]
• 10. Characteristics and Preparation of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers [mdpi.com]
• 11. Bioavailability Enhancement of Paclitaxel via a Novel Oral Drug Delivery System: Paclitaxel-Loaded Glycyrrhizic Acid Micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Enhanced oral bioavailability of paclitaxel in pluronic/LHR mixed polymeric micelles: preparation, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Oral delivery of paclitaxel by polymeric micelles: A comparison of different block length on uptake, permeability and oral bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Distribution of cyclosporine A in ocular tissues after topical administration of cyclosporine A cationic emulsions to pigmented rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Enhanced oral bioavailability of fenofibrate using polymeric nanoparticulated systems: physicochemical characterization and in vivo investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]

Technical Support Center: Reducing Off-target Effects of 14-Benzoylmesaconine-8-palmitate in Cellular Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate off-target effects of 14-Benzoylmesaconine-8-palmitate and related diterpenoid alkaloids in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is 14-Benzoylmesaconine-8-palmitate and what are its expected on-target effects?

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid. While specific data for this compound is limited, its parent molecules, benzoylmesaconine (B1261751) and mesaconine, provide insights into its potential biological activities. Benzoylmesaconine is known for its anti-inflammatory properties, primarily through the inhibition of the NF-κB signaling pathway.[1][2] Mesaconine has demonstrated cardioprotective effects by activating PINK1-dependent mitophagy, a cellular process that removes damaged mitochondria.[3] Therefore, the expected on-target effects of 14-Benzoylmesaconine-8-palmitate likely involve modulation of inflammatory and mitochondrial pathways.

Q2: What are the potential sources of off-target effects with this compound?

Off-target effects can arise from several factors:

• Compound-related:

  • Lack of Specificity: The compound may bind to proteins other than the intended target due to structural similarities in binding pockets.

  • Metabolites: Cellular enzymes may modify the compound, creating metabolites with different target profiles.

  • Confounding Moieties: The palmitate ester in 14-Benzoylmesaconine-8-palmitate can be hydrolyzed, releasing palmitic acid. Palmitic acid has its own biological activities, including induction of cellular stress, apoptosis, and modulation of various signaling pathways, which can confound experimental results.[4][5]

• Assay-related:

  • High Compound Concentrations: Using concentrations that are too high can lead to non-specific interactions.

  • Assay Artifacts: The compound might directly interfere with assay components (e.g., reporter enzymes, detection reagents).

Q3: How can I distinguish between on-target and off-target effects?

Several strategies can be employed:

• Orthogonal Approaches:

  • Use of Structurally Different Agonists/Antagonists: If another compound with a different chemical structure that targets the same pathway produces a similar effect, it strengthens the evidence for an on-target mechanism.

  • Genetic Knockdown/Knockout: Using techniques like siRNA or CRISPR to reduce or eliminate the expression of the target protein should recapitulate the phenotype observed with the compound.

• Target Engagement Assays: Techniques like the Cellular Thermal Shift Assay (CETSA) can confirm direct binding of the compound to the target protein within the cell.[6][7][8][9][10]

• Dose-Response Analysis: A clear dose-response relationship for the expected on-target effect is a good indicator. Off-target effects may appear at different concentration ranges.

Troubleshooting Guides

Issue 1: High Cytotoxicity Observed in My Assay

High cytotoxicity can be an intended on-target effect (e.g., in cancer cell lines) or an unintended off-target effect. Diterpenoid alkaloids are known to exhibit cytotoxicity.[11][12][13]

Troubleshooting Workflow

Caption: Troubleshooting workflow for high cytotoxicity.

Issue 2: Inconsistent or Unexpected Phenotypic Results

This can be due to off-target effects or confounding factors from the compound's structure.

Troubleshooting Steps:

• Evaluate the Palmitate Moiety: The release of palmitic acid can induce cellular stress and affect cell viability.

  • Control Experiment: Treat cells with palmitic acid alone at concentrations equivalent to what might be released from the parent compound.

  • Use a different ester: If possible, synthesize or obtain a variant of the compound with a more inert ester group.

• Assess NF-κB and Mitophagy Pathways: Since the parent compounds are known to modulate these pathways, unexpected results could be due to cross-talk between these and your pathway of interest.

  • Use specific inhibitors: Inhibit the NF-κB or mitophagy pathways to see if the unexpected phenotype is reversed.

• Perform a Counter-Screen: If using a reporter assay, use a control reporter with a constitutive promoter to check for direct interference with the reporter machinery.

Data Presentation

Table 1: Representative IC50/EC50 Values for Diterpenoid Alkaloids and Palmitic Acid

Disclaimer: Data for 14-Benzoylmesaconine-8-palmitate is not currently available. The following table provides representative values for related compounds to guide experimental design. Values can vary significantly based on the cell line and assay conditions.

Compound/Agent	Assay	Cell Line	On-Target/Effect	IC50/EC50 (µM)	Reference
Mesaconine	Cell Viability (CCK-8)	Adult Rat Ventricular Myocytes	Cardioprotection (vs. Doxorubicin)	EC50 = 4.497	[3]
Benzoylmesaconine	NF-κB Inhibition	RAW246.7 Macrophages	Anti-inflammatory	Effective at 40-160	[1][2]
Lipojesaconitine	Cytotoxicity (MTT)	A549 (Lung Carcinoma)	Cytotoxicity	IC50 = 6.0	[11][12]
Lipojesaconitine	Cytotoxicity (MTT)	MDA-MB-231 (Breast Cancer)	Cytotoxicity	IC50 = 7.3	[11][12]
Lipomesaconitine	Cytotoxicity (MTT)	KB (Nasopharyngeal Carcinoma)	Cytotoxicity	IC50 = 9.9	[11][12]
Lipoaconitine	Cytotoxicity (MTT)	Various Human Tumor Lines	Cytotoxicity	IC50 = 13.7 - 20.3	[11][12]
Palmitic Acid	Cytotoxicity (MTT)	Ishikawa (Endometrial Cancer)	Cytotoxicity	IC50 = 348.2	[4][5]
Palmitic Acid	Cytotoxicity (MTT)	ECC-1 (Endometrial Cancer)	Cytotoxicity	IC50 = 187.3	[4][5]

Experimental Protocols

Protocol 1: Cytotoxicity Assessment using MTT Assay

This protocol is used to determine the concentration of 14-Benzoylmesaconine-8-palmitate that is cytotoxic to a given cell line.[14][15][16][17]

Materials:

• Cells of interest

• Complete culture medium

• 14-Benzoylmesaconine-8-palmitate stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 14-Benzoylmesaconine-8-palmitate in culture medium. Replace the old medium with the medium containing the compound or vehicle control (DMSO).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: NF-κB Luciferase Reporter Assay

This assay measures the inhibition of NF-κB transcriptional activity.[18][19][20][21][22]

Materials:

• HEK293T cells (or other suitable cell line)

• NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• 14-Benzoylmesaconine-8-palmitate

• NF-κB activator (e.g., TNF-α)

• Dual-luciferase reporter assay system

• Luminometer

Procedure:

• Transfection: Co-transfect cells with the NF-κB luciferase reporter plasmid and the control plasmid.

• Compound Treatment: After 24 hours, pre-treat the cells with various concentrations of 14-Benzoylmesaconine-8-palmitate for 1-2 hours.

• Stimulation: Stimulate the cells with an NF-κB activator (e.g., TNF-α) for 6-8 hours.

• Cell Lysis: Wash the cells with PBS and lyse them using the lysis buffer provided in the assay kit.

• Luciferase Assay: Measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the percentage of inhibition relative to the stimulated control.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

This protocol confirms the direct binding of 14-Benzoylmesaconine-8-palmitate to its target protein in intact cells.[6][7][8][9][10]

Materials:

• Cells expressing the target protein

• 14-Benzoylmesaconine-8-palmitate

• PBS with protease inhibitors

• Lysis buffer

• Antibody against the target protein

• Western blotting reagents and equipment

• Thermal cycler

Procedure:

• Cell Treatment: Treat cultured cells with either vehicle or 14-Benzoylmesaconine-8-palmitate at the desired concentration and incubate to allow for target binding.

• Heating Step: Aliquot the cell suspension into PCR tubes and heat them to a range of different temperatures (e.g., 40°C to 70°C) for 3 minutes to induce protein denaturation.

• Cell Lysis: Lyse the cells by freeze-thawing.

• Centrifugation: Centrifuge the lysates to separate the soluble protein fraction from the aggregated, denatured proteins.

• Western Blotting: Collect the supernatant and quantify the amount of the target protein remaining in the soluble fraction using Western blotting.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature for both the vehicle and compound-treated samples. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Signaling Pathway and Workflow Diagrams

Caption: Benzoylmesaconine's inhibition of the NF-κB pathway.

Caption: Mesaconine's activation of the PINK1-mediated mitophagy pathway.

Caption: A logical workflow for investigating potential off-target effects.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mesaconine alleviates doxorubicin-triggered cardiotoxicity and heart failure by activating PINK1-dependent cardiac mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palmitic Acid Exerts Anti-Tumorigenic Activities by Modulating Cellular Stress and Lipid Droplet Formation in Endometrial Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 9. benchchem.com [benchchem.com]
• 10. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Cytotoxic Effects of Diterpenoid Alkaloids Against Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. broadpharm.com [broadpharm.com]
• 17. researchgate.net [researchgate.net]
• 18. Protocol Library | Collaborate and Share [protocols.opentrons.com]
• 19. benchchem.com [benchchem.com]
• 20. bowdish.ca [bowdish.ca]
• 21. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 22. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Purification of 14-Benzoylmesaconine-8-palmitate and Related Aconitum Alkaloids

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of 14-Benzoylmesaconine-8-palmitate and other Aconitum alkaloids.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude extract of 14-Benzoylmesaconine-8-palmitate?

A1: Crude extracts of Aconitum species are complex mixtures. Common impurities for diester-diterpenoid alkaloids (DDAs) like 14-Benzoylmesaconine-8-palmitate include:

• Less toxic hydrolysis products: Monoester-diterpenoid alkaloids (MDAs) such as benzoylaconine, benzoylmesaconine, and benzoylhypaconine (B8069442) are frequent impurities that can arise during extraction or improper handling.[1]

• Unesterified alkaloids: Further hydrolysis can lead to the formation of unesterified alkaloids.[2]

• Lipoalkaloids: These are derivatives of diterpene alkaloids that can also be present in the extract.[2]

• Other Aconitum alkaloids: The plant source may naturally contain a variety of other structurally similar alkaloids.

• Matrix components: A significant portion of the crude extract consists of plant-derived substances like chlorophyll, lipids, and other secondary metabolites that can interfere with purification.[1]

Q2: What are the initial steps to consider before starting the purification process?

A2: Before proceeding with purification, it is crucial to:

• Properly prepare and extract the sample: The choice of extraction solvent and conditions can significantly impact the impurity profile. For instance, prolonged exposure to high temperatures or alkaline conditions can lead to the hydrolysis of the target compound.[3][4]

• Perform a preliminary analysis: Techniques like Thin Layer Chromatography (TLC) or a preliminary High-Performance Liquid Chromatography (HPLC) run can provide a qualitative understanding of the complexity of your sample and the approximate concentration of the target compound.

• Ensure the stability of the target compound: Aconitum alkaloids can be unstable under certain conditions. They are susceptible to hydrolysis in alkaline solutions and can be unstable in solvents like methanol (B129727) over time.[4] It is advisable to work at a controlled pH, preferably in the range of 2.0-7.0, and use solvents like acetonitrile (B52724) for storing standards and samples.[2]

Q3: Which purification techniques are most effective for 14-Benzoylmesaconine-8-palmitate?

A3: A multi-step approach is often necessary for achieving high purity. The most common and effective techniques are:

• Solid-Phase Extraction (SPE): This is an excellent initial cleanup step to remove major matrix interferences.[1][5] Cartridges with a similar chemistry to the final separation column, such as C8 or C18, are often used.[1][6]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is the most widely used method for the final purification of Aconitum alkaloids, offering high resolution and reproducibility.[7][8]

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC purification of 14-Benzoylmesaconine-8-palmitate.

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Column contamination or degradation.	Use a guard column to protect the analytical column and regularly flush the system.[6] If the problem persists, the column may need to be replaced.
Sample overload.	Reduce the concentration or injection volume of the sample.
Inappropriate mobile phase pH.	Optimize the pH of the mobile phase; Aconitum alkaloids are stable and show good peak shape in a slightly acidic to neutral pH range (2.0-7.0).[2]
Inconsistent Retention Times	Fluctuations in mobile phase composition.	Ensure the mobile phase is thoroughly mixed and degassed. If using a gradient, ensure the pump is functioning correctly.[9][10]
Column aging.	As the column ages, retention times can shift. It may be necessary to replace the column.
Temperature variations.	Use a column oven to maintain a consistent temperature.[9]
Baseline Noise or Drift	Contaminated mobile phase or detector issues.	Use high-purity solvents and degas the mobile phase.[10] If the problem continues, the detector lamp may need replacement.
Air bubbles in the system.	Purge the pump and ensure all fittings are secure to prevent air from entering the system.[9]
High Back Pressure	Blockage in the system (e.g., column frit, tubing).	Backflush the column or replace the column inlet frit.[11] Filter all samples and mobile phases before use to prevent particulate matter from entering the system.
Sample precipitation in the mobile phase.	Ensure the sample is fully dissolved in a solvent compatible with the mobile phase.[6]

Experimental Protocols

General Workflow for Purification

Below is a generalized workflow for the purification of 14-Benzoylmesaconine-8-palmitate from a crude plant extract.

Caption: General experimental workflow for the purification of 14-Benzoylmesaconine-8-palmitate.

Detailed HPLC Protocol (Representative Method)

This protocol is a representative method based on the successful separation of similar Aconitum alkaloids. Optimization will be required for 14-Benzoylmesaconine-8-palmitate.

• HPLC System: A standard HPLC system with a UV detector is suitable.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.[8]

• Mobile Phase: A gradient elution using Acetonitrile (A) and an aqueous buffer like 10 mM ammonium (B1175870) bicarbonate (B) is effective.[2][8]

  • The pH of the aqueous buffer should be maintained between 7.5 and 8.0 for optimal separation of some alkaloids, though stability should be monitored.[2]

• Gradient Program (Example):

  • 0-10 min: 30% A

  • 10-25 min: 30-60% A

  • 25-30 min: 60% A

  • 30-35 min: 60-30% A

  • 35-40 min: 30% A

• Flow Rate: 1.0 mL/min.[2][8]

• Detection: UV detection at 235 nm or 240 nm.[1][8]

• Sample Preparation: The partially purified sample from SPE should be dissolved in the initial mobile phase composition.

• Injection Volume: 10-20 µL, depending on the sample concentration.

Quantitative Data Summary

The following table presents representative data on the recovery and limits of detection for Aconitum alkaloids using methods analogous to those for 14-Benzoylmesaconine-8-palmitate purification.

Parameter	Aconitine (B1665448)	Mesaconitine	Hypaconitine	Reference
HPLC Recovery (%)	86 - 99	86 - 99	86 - 99	[1]
HPLC Linearity Range (µg/mL)	0.5 - 200	0.5 - 200	0.5 - 200	[1]
HPLC Limit of Detection (LOD) (ng)	0.1	0.1	0.1	[5]
SPE Recovery (%)	>95	>95	>95	[1]

Note: This data is for related Aconitum alkaloids and should be used as a general guideline. Actual values for 14-Benzoylmesaconine-8-palmitate may vary.

Logical Relationship Diagram for Troubleshooting

This diagram illustrates a logical approach to troubleshooting common HPLC issues.

References

• 1. Method for the Determination of Aconitum Alkaloids in Dietary Supplements and Raw Materials by Reversed-Phase Liquid Chromatography with Ultraviolet Detection and Confirmation by Tandem Mass Spectrometry: Single-Laboratory Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Use, history, and liquid chromatography/mass spectrometry chemical analysis of Aconitum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Identification and Determination of Aconitum Alkaloids in Aconitum Herbs and Xiaohuoluo Pill Using UPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative determination of Aconitum alkaloids in blood and urine samples by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. Determination of aconitine alkaloids in aconitum roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantification of Aconitum alkaloids in aconite roots by a modified RP-HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. gentechscientific.com [gentechscientific.com]
• 11. aelabgroup.com [aelabgroup.com]

Technical Support Center: Optimizing Studies with Aconitum Alkaloids and Fatty Acid Conjugates

Disclaimer: Information regarding the specific compound "14-Benzoylmesaconine-8-palmitate" is not available in the public domain. This technical support guide has been developed by extrapolating data from its constituent components: Benzoylmesaconine (B1261751) and Palmitate . The biological activity and optimal experimental parameters of the conjugated molecule may differ significantly from its individual parts. Researchers should use this information as a foundational guide and perform thorough dose-response and kinetic experiments to validate their specific findings.

Frequently Asked Questions (FAQs)

Q1: What are the known biological activities of Benzoylmesaconine?

Benzoylmesaconine is a monoester diterpenoid alkaloid derived from Aconitum plants. It is a hydrolyzed, less toxic metabolite of more potent compounds like mesaconitine (B191843).[1][2] Published research has highlighted its potential as a therapeutic agent with several biological activities, including:

• Anti-inflammatory effects: It has been shown to significantly decrease the production of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α in lipopolysaccharide (LPS)-activated macrophages.[3] This is achieved by suppressing the NF-κB and MAPK signaling pathways.[3]

• Analgesic properties: Studies in animal models have demonstrated its ability to reduce pain. For instance, oral administration of benzoylmesaconine significantly depressed acetic acid-induced writhing in mice and increased the pain threshold in rats subjected to repeated cold stress.[4][5]

• Neuropharmacological effects: The parent compound, mesaconitine, is known to act on the central noradrenergic and serotonin (B10506) systems.[6]

Q2: I am having trouble dissolving palmitate for my cell culture experiments. What is the correct procedure?

Palmitic acid is highly insoluble in aqueous media. Direct addition to culture medium will result in precipitation and inconsistent results. The standard and required method is to complex it with fatty acid-free Bovine Serum Albumin (BSA). This conjugation mimics its natural transport in vivo and ensures its bioavailability to cells.[7] A detailed protocol is provided in the "Experimental Protocols" section below.

Q3: What are the typical concentrations of palmitate used in cell culture?

The optimal concentration is highly cell-type dependent and should be determined empirically through a dose-response experiment. However, based on published studies, a common starting range is between 100 µM and 500 µM.[8][9] It is crucial to note that high concentrations of palmitate can induce cellular stress, including endoplasmic reticulum (ER) stress and apoptosis.[10]

Q4: What are the known signaling pathways activated by palmitate?

Palmitate is a well-studied saturated fatty acid known to activate several signaling pathways, often associated with metabolic stress. These include:

• ER Stress and Unfolded Protein Response (UPR): Palmitate can induce ER stress, leading to the activation of pathways involving JNK phosphorylation and Xbp-1 splicing.[10]

• Inflammatory Pathways: It can activate inflammatory signaling through Toll-like receptors (TLRs) and subsequent activation of NF-κB and MAPK pathways.[3][11]

• Insulin (B600854) Signaling Inhibition: Palmitate is widely used to model insulin resistance as it can impair the insulin signaling cascade.[10][11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitate forms in media after adding palmitate.	Improper dissolution of palmitate. Palmitate was not complexed with BSA.	Always prepare a BSA-conjugated palmitate stock solution. Ensure the palmitic acid is fully dissolved in ethanol (B145695) or DMSO before adding it to the BSA solution. Gently heat and vortex/sonicate the mixture to ensure complete complexing. A detailed protocol is available below.[12][13]
High levels of cell death observed after treatment.	Palmitate-induced lipotoxicity. The concentration of palmitate is too high for the specific cell type.	Perform a dose-response curve to determine the optimal, non-toxic concentration. Start with a lower concentration (e.g., 50-100 µM) and shorter incubation times. Consider co-treatment with an unsaturated fatty acid like oleate, which can mitigate some of the toxic effects of palmitate.[14]
Inconsistent or non-reproducible results.	Variability in palmitate-BSA complex formation. Degradation of stock solutions.	Prepare fresh palmitate-BSA stock solutions for each experiment.[13] Ensure the molar ratio of palmitate to BSA is consistent across experiments. Filter-sterilize the final stock solution before use.
Unexpected inflammatory response in control (BSA only) group.	Endotoxin contamination in the BSA preparation.	Use fatty acid-free, low-endotoxin BSA for all experiments.[9] Always run a vehicle control (media with BSA but without palmitate) to account for any effects of the BSA itself.

Data Presentation

Table 1: Summary of In Vivo Dosage for Benzoylmesaconine and Palmitate

Compound	Animal Model	Administration Route	Dosage	Observed Effect	Reference
Benzoylmesaconine	Mice	Oral (p.o.)	10 mg/kg	Significant depression of acetic acid-induced writhing.	[5]
Benzoylmesaconine	Rats	Oral (p.o.)	30 mg/kg	Significant increase in paw pressure pain threshold.	[5]
Benzoylmesaconine	Rats	Oral (p.o.)	5 mg/kg	Used for pharmacokinetic studies.	[15]
Palmitic Acid	KK-Ay Mice	Oral Gavage	300 mg/kg/day for 4 weeks	Used as a control against palmitoleic acid; did not improve insulin resistance.	[16]
11C-Palmitate	C57BL/6 Mice	Tail-vein injection	~300-350 µCi	PET imaging to measure myocardial fatty acid metabolism.	[17]

Table 2: Summary of In Vitro Concentrations for Palmitate

Cell Type	Concentration Range	Incubation Time	Observed Effect	Reference
HepG2 Cells	200 µM	24 hours	Minimal stress; used to potentiate drug-induced toxicity.	[8]
C2C12 Myotubes	500-600 µM	Not Specified	Elicited IL-6 secretion.	[9]
RAW264.7 Macrophages	≤600 µM	~24 hours	Did not trigger TNFα release; dampened BSA-induced inflammation.	[9]
Primary Human Adipocytes	150 nM	8 days (during differentiation)	Induced an increase in lipid droplets.	[14]
Ncb5or-/- Hepatocytes	0.25 mM	8 hours	Induced greater cell death compared to wild-type.

Experimental Protocols

Protocol 1: Preparation of BSA-Conjugated Palmitate for Cell Culture

This protocol is adapted from several sources to ensure optimal solubility and bioavailability of palmitate in in vitro experiments.[8][12][13]

Materials:

• Palmitic Acid powder (e.g., Sigma, P5585)

• Fatty Acid-Free, Low-Endotoxin BSA powder (e.g., Sigma, A0281)

• Ethanol (100%, ACS grade)

• Sterile cell culture medium (e.g., DMEM)

• Sterile water

• 0.2 µm syringe filter

Procedure:

• Prepare Palmitate Stock Solution (e.g., 200 mM):

  • Under sterile conditions, dissolve the required amount of palmitic acid in 100% ethanol. For example, dissolve 51.2 mg of palmitic acid in 1 mL of ethanol to make a 200 mM stock.

  • Heat the solution at 60-70°C for a few minutes and vortex until the palmitic acid is completely dissolved.

• Prepare BSA Solution (e.g., 10% w/v):

  • Dissolve fatty acid-free BSA in sterile cell culture medium (without serum) to make a 10% solution (100 mg/mL).

  • Incubate the BSA solution at 37°C for at least 30 minutes with gentle agitation to ensure it is fully dissolved.

• Complex Palmitate with BSA (to make a 4 mM final stock):

  • Pre-warm the 10% BSA solution to 37°C.

  • Slowly add the 200 mM palmitate-ethanol stock to the 10% BSA solution while stirring or vortexing. For example, add 40 µL of 200 mM palmitate to 1.96 mL of 10% BSA solution.

  • Incubate the mixture at 37-55°C for at least 1-2 hours with continuous gentle agitation to allow for complex formation.

  • Filter-sterilize the final 4 mM palmitate-BSA conjugate solution using a 0.2 µm syringe filter.

• Prepare Vehicle Control:

  • Prepare a control solution by adding the same volume of 100% ethanol to the 10% BSA solution (e.g., 40 µL ethanol to 1.96 mL of 10% BSA). This accounts for any effects of the BSA and the small amount of ethanol vehicle.

• Cell Treatment:

  • Dilute the 4 mM palmitate-BSA stock solution and the vehicle control in your complete cell culture medium to achieve the desired final concentrations for your experiment (e.g., 100 µM, 200 µM, etc.).

Mandatory Visualizations

Signaling Pathway Diagrams

Caption: Palmitate-induced signaling pathways in a typical cell model.

Caption: Workflow for in vitro experiments using BSA-conjugated palmitate.

References

• 1. Monoester-Diterpene Aconitum Alkaloid Metabolism in Human Liver Microsomes: Predominant Role of CYP3A4 and CYP3A5 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological effects, molecular mechanisms, and pharmacokinetics of benzoylaconine: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antinociceptive mechanism of the aconitine alkaloids mesaconitine and benzoylmesaconine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Analgesic effect of benzoylmesaconine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neuropharmacological Effects of Mesaconitine: Evidence from Molecular and Cellular Basis of Neural Circuit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. journals.physiology.org [journals.physiology.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. journals.physiology.org [journals.physiology.org]
• 13. researchgate.net [researchgate.net]
• 14. Palmitate induces DNA damage and senescence in human adipocytes in vitro that can be alleviated by oleic acid but not inorganic nitrate - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Chronic administration of palmitoleic acid reduces insulin resistance and hepatic lipid accumulation in KK-Ay Mice with genetic type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Determination of Fatty Acid Metabolism with Dynamic 11C-Palmitate Positron Emission Tomography of Mouse Heart In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Common pitfalls in the analysis of 14-Benzoylmesaconine-8-palmitate by LC-MS.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 14-Benzoylmesaconine-8-palmitate analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is 14-Benzoylmesaconine-8-palmitate and what are its key chemical properties?

A1: 14-Benzoylmesaconine-8-palmitate is a complex diterpenoid alkaloid derivative. It consists of the core structure of 14-Benzoylmesaconine, which is found in various Aconitum species, esterified with palmitic acid at the C-8 position.[1][2] Key properties influencing its analysis are:

• High Molecular Weight: The combination of the alkaloid core and the long-chain fatty acid results in a large molecule.

• High Lipophilicity: The C16 palmitate chain makes the molecule highly non-polar, which dictates chromatographic behavior.

• Multiple Labile Sites: The molecule has at least two ester linkages (benzoyl and palmitoyl) and multiple hydroxyl groups, making it susceptible to in-source fragmentation and chemical degradation.[3][4]

• Basic Nitrogen: The presence of a tertiary amine makes it suitable for positive mode electrospray ionization (ESI+).[5][6]

Q2: What are the expected protonated and adduct ions in the mass spectrum?

A2: In positive ion mode ESI, you should primarily look for the protonated molecule [M+H]+. Given the high lipophilicity and the use of common mobile phase additives, it is also possible to observe adducts. The expected ions are summarized in the table below.

Ion Species	Description	Expected m/z (approx.)
[M+H]+	Protonated Molecule	> 800 Da
[M+Na]+	Sodium Adduct	[M+H]+ + 22
[M+K]+	Potassium Adduct	[M+H]+ + 38
[M+NH4]+	Ammonium Adduct	[M+H]+ + 17

Table 1. Expected precursor ions for 14-Benzoylmesaconine-8-palmitate in ESI+.

Q3: What are the most critical pitfalls to be aware of before starting method development?

A3: The three most critical challenges are:

• In-Source Fragmentation (ISF): The molecule can easily lose its palmitoyl (B13399708) and benzoyl groups in the ESI source, leading to a weak or absent parent ion signal and complicating identification.[4]

• Poor Chromatographic Peak Shape: Its high lipophilicity can cause significant peak tailing and poor resolution on standard C18 columns.

• Matrix Effects: When analyzing samples from complex matrices (e.g., herbal extracts, plasma), co-eluting compounds can severely suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[7][8][9]

Troubleshooting Guides

Issue 1: Weak or No Analyte Signal

Q: I am injecting my sample but see a very weak or no signal for the expected parent ion. What should I do?

A: This is a common issue, often related to ionization inefficiency or excessive fragmentation. Follow the logical workflow below to diagnose the problem.

Caption: Troubleshooting workflow for weak or no LC-MS signal.

Issue 2: In-Source Fragmentation and Misidentification

Q: I am observing multiple ions that seem related to my analyte but are not the parent mass. What are they?

A: You are likely observing in-source fragmentation (ISF), a common phenomenon for complex molecules with labile ester groups.[4] The energy in the ESI source is sufficient to cleave the ester bonds, primarily leading to the neutral loss of palmitic acid and/or benzoic acid.

Caption: Expected in-source fragmentation pathway of the analyte.

To mitigate ISF:

• Lower Source Energy: Reduce the fragmentor voltage (also called cone voltage or nozzle potential) and collision energy (if any is applied).

• Optimize Temperatures: Lower the gas and source temperatures.

• Use Softer Mobile Phases: Sometimes, using acetonitrile (B52724) over methanol (B129727) can result in softer ionization conditions.

Issue 3: Poor Chromatographic Peak Shape

Q: My analyte peak is broad, tailing, or splitting. How can I improve its chromatography?

A: The high lipophilicity of the palmitate chain is the primary cause. This leads to strong, often undesirable, interactions with the stationary phase.

• Column Choice: A standard C18 column may not be optimal. Consider using a column with a higher carbon load or a longer alkyl chain (e.g., C30) to improve retention and interaction specificity.

• Mobile Phase:

  • Strong Organic Solvent: Ensure your gradient goes to a high percentage of a strong organic solvent like acetonitrile or methanol to elute the compound effectively.

  • Sample Solvent: The sample must be fully dissolved in a solvent that is weaker than or matches the initial mobile phase composition.[10] Injecting in a much stronger solvent will cause peak distortion.

• Temperature: Increasing the column temperature (e.g., to 40-50 °C) can decrease mobile phase viscosity and improve mass transfer, often leading to sharper peaks.

• Additives: While 0.1% formic acid is standard for good peak shape of basic compounds in ESI+, ensure it is fresh and of high purity.[11]

Issue 4: Inconsistent Quantitative Results (Matrix Effects)

Q: My calibration curve is non-linear or my QC samples are failing. I suspect matrix effects. How can I confirm and resolve this?

A: Matrix effects occur when co-eluting components from the sample matrix interfere with the ionization of the analyte, causing ion suppression or enhancement.[8][9][12] This is a major challenge in complex samples like herbal preparations.

Caption: Decision tree for mitigating matrix effects in quantitative analysis.

Experimental Protocols & Methodologies

Proposed Starting LC-MS Method

This method provides a robust starting point for the analysis. Optimization will be required based on your specific instrumentation and sample matrix.

Parameter	Recommendation	Rationale
LC Column	C18 Reversed-Phase, 2.1 x 100 mm, 1.8 µm	Good starting point for lipophilic compounds.
Mobile Phase A	Water + 0.1% Formic Acid	Provides protons for ESI+ and aids peak shape.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Strong organic solvent for eluting a lipophilic analyte.
Gradient	70% B to 100% B over 10 min, hold 100% B for 3 min	Gradual gradient required for good separation of lipophilic compounds.
Flow Rate	0.3 mL/min	Standard for 2.1 mm ID columns.
Column Temp.	45 °C	Improves peak shape and reduces backpressure.
Injection Vol.	2 µL	Small volume to minimize solvent mismatch effects.
Ionization Mode	ESI Positive (ESI+)	The tertiary amine on the alkaloid core is readily protonated.
MS Scan Mode	Full Scan (m/z 200-1000) & dd-MS2	To identify parent ion and collect fragmentation data.
Fragmentor Volt.	100-150 V (Start Low)	Start with low energy to minimize in-source fragmentation.
Gas Temp.	300 °C	Lower temperatures can reduce fragmentation.

Table 2. Recommended starting LC-MS parameters.

Protocol: Solid-Phase Extraction (SPE) for Herbal Extracts

This protocol is designed to remove polar interferences and concentrate the lipophilic analyte of interest.

• Sample Preparation:

  • Accurately weigh 100 mg of the powdered herbal sample.

  • Add 5 mL of 80% Methanol.

  • Vortex for 1 minute, then sonicate for 30 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant. Evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of 10% Acetonitrile.

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge (e.g., 200 mg, 3 mL).

  • Wash with 3 mL of Methanol.

  • Equilibrate with 3 mL of 10% Acetonitrile. Do not let the cartridge run dry.

• Sample Loading:

  • Load the 1 mL of reconstituted sample onto the cartridge at a slow, dropwise pace.

• Washing (Removing Interferences):

  • Wash the cartridge with 3 mL of 40% Acetonitrile. This will elute polar compounds while the analyte is retained.

• Elution:

  • Elute the target analyte, 14-Benzoylmesaconine-8-palmitate, with 3 mL of 95% Acetonitrile into a clean collection tube.

• Final Preparation:

  • Evaporate the eluate to dryness under nitrogen.

  • Reconstitute in 200 µL of the initial mobile phase (e.g., 70% Acetonitrile + 0.1% Formic Acid) for LC-MS injection.

References

• 1. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. OAK 국가리포지터리 - OA 학술지 - Mass Spectrometry Letters - General Fragmentations of Alkaloids in Electrospray Ionization Tandem Mass Spectrometry [oak.go.kr]
• 6. scispace.com [scispace.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. restek.com [restek.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]

Enhancing the stability of 14-Benzoylmesaconine-8-palmitate for long-term storage.

Technical Support Center: 14-Benzoylmesaconine-8-palmitate Stability

This guide provides researchers, scientists, and drug development professionals with essential information for enhancing the stability of 14-Benzoylmesaconine-8-palmitate during long-term storage. Below are frequently asked questions and troubleshooting guides to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 14-Benzoylmesaconine-8-palmitate and why is its long-term stability a concern?

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid. Like other aconitine-type alkaloids, its structure contains two ester bonds: a benzoyl group at the C-14 position and a palmitate group at the C-8 position. These ester linkages are susceptible to hydrolysis, which is the primary pathway of degradation.[1] This degradation leads to a loss of the parent compound, the formation of impurities, and potentially a reduction in biological activity, making long-term stability a critical factor for reproducible research.

Q2: What are the primary degradation pathways for this compound?

The principal degradation route is stepwise hydrolysis of the ester bonds, accelerated by moisture and elevated temperatures.[1][2]

• First Hydrolysis: The palmitate ester at the C-8 position is typically the first to hydrolyze, yielding 14-Benzoylmesaconine and palmitic acid.

• Second Hydrolysis: The benzoyl ester at the C-14 position can then hydrolyze, resulting in Mesaconine and benzoic acid.

These degradation products will appear as new peaks in analytical analyses like HPLC.

Q3: What are the ideal conditions for the long-term storage of 14-Benzoylmesaconine-8-palmitate?

To minimize degradation, the compound should be stored as a solid (preferably lyophilized powder) under controlled conditions.[3][4][5] The key factors to control are temperature, atmosphere, light, and moisture.[6][7]

• Temperature: Store at -20°C or, for maximum stability, at -80°C.[4]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidative degradation.[8]

• Container: Use tightly sealed, amber glass vials to protect from moisture and light.[6]

• Form: The solid form is significantly more stable than solutions.[6][8]

Q4: Should I store the compound in solid form or dissolved in a solvent?

For long-term storage, it is strongly recommended to store 14-Benzoylmesaconine-8-palmitate as a solid (neat or lyophilized powder).[5][8] Storing it in solution, especially in protic solvents like methanol (B129727) or water, will significantly accelerate hydrolysis. If you must prepare a stock solution, use a high-purity, anhydrous aprotic solvent (e.g., DMSO, acetonitrile), prepare it fresh, and use it as quickly as possible. For short-term storage of solutions, keep them at -80°C.

Q5: How can I detect and quantify the degradation of my compound?

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the recommended method for assessing the stability of 14-Benzoylmesaconine-8-palmitate.[1][2][9] This technique allows for the separation and identification of the parent compound and its primary hydrolysis products (14-Benzoylmesaconine and Mesaconine). By comparing the peak area of the parent compound over time, you can quantify the rate of degradation.

Troubleshooting Guide

Problem 1: My HPLC/LC-MS analysis shows new, unexpected peaks.

• Possible Cause: This is a primary indicator of compound degradation. The new peaks likely correspond to the hydrolysis products.

• Troubleshooting Steps:

  • Identify Peaks: Use the mass spectrometer to determine the molecular weights of the compounds in the new peaks. Compare them to the expected masses of 14-Benzoylmesaconine and Mesaconine.

  • Review Storage: Check your storage conditions. Was the compound exposed to moisture, elevated temperatures, or light? Was it stored in solution?

  • Corrective Action: If degradation is confirmed, the sample should be discarded. Obtain a fresh sample and ensure it is stored under the ideal conditions outlined in the FAQs. Use the troubleshooting flowchart below for a systematic approach.

Problem 2: I am observing a decrease in the biological activity of my compound.

• Possible Cause: A loss of potency is often linked to a decrease in the concentration of the active parent compound due to degradation. The hydrolysis products may have significantly lower or different biological activity.

• Troubleshooting Steps:

  • Confirm Purity: Immediately analyze an aliquot of your stock sample using HPLC-MS to determine its current purity.

  • Quantify Degradation: Compare the current purity with the initial purity (if known) or with the certificate of analysis.

  • Corrective Action: If purity has decreased, prepare new experimental samples from a fresh, uncompromised stock of 14-Benzoylmesaconine-8-palmitate.

Data Presentation: Impact of Storage Conditions

The following table summarizes the projected stability of a diterpenoid alkaloid diester based on typical degradation patterns observed for this class of compounds.

Storage Condition	Form	Atmosphere	Projected Purity after 12 Months	Key Degradation Pathway
-80°C	Solid	Inert Gas (Argon)	>99%	Negligible
-20°C	Solid	Inert Gas (Argon)	>98%	Minimal Hydrolysis
-20°C	Solid	Ambient Air	95-98%	Slow Hydrolysis & Oxidation
4°C	Solid	Ambient Air	85-95%	Moderate Hydrolysis
Room Temperature (~22°C)	Solid	Ambient Air	<80%	Significant Hydrolysis
-20°C	Solution (in DMSO)	Ambient Air	90-95%	Slow Hydrolysis
Room Temperature (~22°C)	Solution (in Methanol)	Ambient Air	<50% (in weeks)	Rapid Hydrolysis

Note: Data are illustrative projections for aconitine-type diester alkaloids and emphasize the critical importance of proper storage.

Experimental Protocols & Visualizations

Protocol 1: Basic Long-Term Stability Assessment

This protocol outlines a fundamental experiment to evaluate the stability of 14-Benzoylmesaconine-8-palmitate under different storage conditions.

• Initial Analysis (Time Zero):

  • Dissolve a small, accurately weighed amount of the compound in an appropriate anhydrous solvent (e.g., acetonitrile).

  • Analyze via a validated HPLC-MS method to establish the initial purity and obtain a reference chromatogram. This is your t=0 datapoint.

• Sample Aliquoting and Storage:

  • Aliquot equal amounts of the solid compound into separate, appropriately labeled amber glass vials.

  • Establish different storage conditions for separate sets of vials (e.g., -20°C/inert gas, 4°C/ambient air, Room Temperature/ambient air).

• Time-Point Analysis:

  • At scheduled intervals (e.g., 1, 3, 6, and 12 months), remove one vial from each storage condition.

  • Prepare and analyze the sample using the same HPLC-MS method established at t=0.

• Data Evaluation:

  • Calculate the purity of the parent compound at each time point for each condition.

  • Identify and quantify the relative amounts of any degradation products.

  • Plot the percentage of the parent compound remaining versus time for each storage condition to determine the degradation rate.

Diagrams and Workflows

Caption: Primary degradation pathway of 14-Benzoylmesaconine-8-palmitate via hydrolysis.

Caption: Experimental workflow for a long-term stability study.

Caption: Troubleshooting flowchart for suspected compound degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. Attenuated Structural Transformation of Aconitine during Sand Frying Process and Antiarrhythmic Effect of Its Converted Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gmpplastic.com [gmpplastic.com]
• 4. dispendix.com [dispendix.com]
• 5. Instability Challenges and Stabilization Strategies of Pharmaceutical Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. qbdgroup.com [qbdgroup.com]
• 7. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Aconitine - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Validating the Mechanism of Action of 14-Benzoylmesaconine-8-palmitate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 14-Benzoylmesaconine-8-palmitate, a lipo-alkaloid derived from Aconitum carmichaelii, and evaluates its potential mechanism of action against other relevant anti-inflammatory compounds. Due to the limited direct experimental data on 14-Benzoylmesaconine-8-palmitate, this guide synthesizes information from its constituent moieties—Benzoylmesaconine (BMA) and Palmitate—to hypothesize its mechanism and outlines the experimental framework required for its validation.

Hypothesized Mechanism of Action

14-Benzoylmesaconine-8-palmitate is comprised of a Benzoylmesaconine (BMA) core, a known anti-inflammatory aconitine (B1665448) alkaloid, and a palmitate ester group. The anti-inflammatory effects of BMA are attributed to its ability to suppress the NF-κB and MAPK signaling pathways[1]. Palmitate, a saturated fatty acid, has been shown to modulate inflammatory pathways, including the activation of NF-κB through Toll-like receptor 4 (TLR4) signaling[2][3][4][5].

Therefore, it is hypothesized that 14-Benzoylmesaconine-8-palmitate exerts its anti-inflammatory effects through a dual or synergistic mechanism:

• Inhibition of NF-κB and MAPK Pathways: The BMA component is likely to inhibit the phosphorylation of IκBα, JNK, p38, and ERK, preventing the nuclear translocation of p65 and subsequent transcription of pro-inflammatory genes[1].

• Modulation of Cyclooxygenase (COX) Pathways: Initial research has indicated that lipo-alkaloids, including 14-benzoylaconine-8-palmitate (a closely related compound), possess inhibitory activity against COX-1 and COX-2.

• Influence of the Palmitate Moiety: The palmitate side chain may influence the compound's cell permeability, receptor affinity, or directly interact with membrane-associated proteins involved in inflammatory signaling.

The following diagram illustrates the hypothesized signaling pathway.

Figure 1: Hypothesized anti-inflammatory mechanism of 14-Benzoylmesaconine-8-palmitate.

Comparative Performance Data

To contextualize the potential efficacy of 14-Benzoylmesaconine-8-palmitate, the following tables summarize available quantitative data for its parent compound (BMA) and established inhibitors of the COX and NF-κB pathways.

Table 1: Comparison of Anti-inflammatory Activity (In Vitro)

Compound	Target(s)	Assay System	Key Metric	Value	Reference
14-Benzoylmesaconine-8-palmitate	NF-κB, MAPK, COX	LPS-stimulated RAW264.7	IC50	Data not available	-
Benzoylmesaconine (BMA)	NF-κB, MAPK	LPS-stimulated RAW264.7	Inhibition of NO	Significant at 40-160 μM	[1]
Benzoylmesaconine (BMA)	Pro-inflammatory Cytokines	LPS-stimulated RAW264.7	↓ TNF-α, IL-6, IL-1β	Significant at 160 μM	[1]
Palmitic Acid	NF-κB	Human Endothelial Cells	↑ IL-6	Significant at 50-100 μM	[2]
Celecoxib	COX-2	Human Whole Blood	IC80	~0.1 μM	[6]
BAY11-7082	NF-κB (IκBα phosphorylation)	Various	IC50	~5-10 μM	[7]

Table 2: Pharmacokinetic Properties (Rat Models)

Compound	Administration	Tmax	T1/2	Key Finding	Reference
14-Benzoylmesaconine-8-palmitate	-	-	-	Data not available	-
Benzoylmesaconine (BMA)	Oral (Pure)	35.0 ± 11.2 min	228.3 ± 117.0 min	Rapid absorption and elimination	[8]
Benzoylaconine (BAC)	Oral	~30-45 min	< 1 hour	Short half-life	[9]

Experimental Protocols for Validation

The following protocols describe the key experiments required to validate the hypothesized mechanism of action of 14-Benzoylmesaconine-8-palmitate and gather comparative data.

Cell Culture and Treatment

• Cell Line: RAW264.7 murine macrophage cell line.

• Culture Conditions: Cells are to be maintained in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator[10].

• Experimental Seeding: Seed cells in appropriate plates (e.g., 96-well for viability/NO assays, 6-well for Western blot/qPCR) and allow them to adhere overnight[11].

• Treatment Protocol: Pre-treat cells with varying concentrations of 14-Benzoylmesaconine-8-palmitate or comparator compounds for 1-2 hours before stimulating with 1 µg/mL of lipopolysaccharide (LPS) for the specified duration (e.g., 24 hours for cytokine analysis)[12].

Nitric Oxide (NO) Production Assay

• Principle: Measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant using the Griess reagent.

• Methodology:

  • After cell treatment, collect 50 µL of culture supernatant.

  • Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes.

  • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for 10 minutes.

  • Measure absorbance at 540 nm.

  • Quantify nitrite concentration using a sodium nitrite standard curve[12].

Cytokine Quantification (ELISA)

• Principle: Use enzyme-linked immunosorbent assay (ELISA) kits to quantify the concentration of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the culture medium.

• Methodology:

  • Collect cell culture supernatants after treatment.

  • Perform ELISA according to the manufacturer's instructions for specific cytokine kits.

  • Measure absorbance and calculate cytokine concentrations based on a standard curve.

Western Blot Analysis for Signaling Pathway Proteins

• Principle: To detect the phosphorylation status of key proteins in the NF-κB and MAPK signaling pathways.

• Methodology:

  • Lyse treated cells and determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against phospho-p65, phospho-IκBα, phospho-JNK, phospho-p38, and phospho-ERK.

  • Incubate with HRP-conjugated secondary antibodies.

  • Visualize protein bands using an enhanced chemiluminescence (ECL) detection system. Normalize to total protein or a housekeeping protein like β-actin[1].

The following diagram outlines the general experimental workflow.

Figure 2: General workflow for validating anti-inflammatory activity.

Conclusion and Future Directions

The available evidence strongly suggests that 14-Benzoylmesaconine-8-palmitate is a promising anti-inflammatory agent, likely acting through the inhibition of the NF-κB and MAPK signaling pathways, with a potential secondary action on COX enzymes. Its lipophilic palmitate moiety may enhance its bioavailability and cellular uptake compared to its parent compound, Benzoylmesaconine.

However, a significant data gap exists regarding its specific potency and direct comparative efficacy. The experimental protocols outlined in this guide provide a clear roadmap for future research to:

• Determine the IC50 values of 14-Benzoylmesaconine-8-palmitate for the inhibition of key inflammatory markers.

• Directly compare its activity with BMA to understand the contribution of the palmitate group.

• Elucidate the precise molecular interactions within the NF-κB and MAPK pathways.

Such studies are crucial for validating its mechanism of action and establishing its potential as a novel therapeutic agent for inflammation-related diseases.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Palmitate activates the NF-kappaB transcription factor and induces IL-6 and TNFalpha expression in 3T3-L1 adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Palmitic acid promotes miRNA release from adipocyte exosomes by activating NF-κB/ER stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative Evaluation of Cyclooxygenase Inhibition Profiles Across Various NSAID Forms and Doses: Implications for Efficacy and Adverse Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation of the NF-κB and MAPK Signaling Pathways Contributes to the Inflammatory Responses, but Not Cell Injury, in IPEC-1 Cells Challenged with Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetic Comparisons of Benzoylmesaconine in Rats Using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry after Administration of Pure Benzoylmesaconine and Wutou Decoction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological effects, molecular mechanisms, and pharmacokinetics of benzoylaconine: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Cross-Validation of Analytical Methods for 14-Benzoylmesaconine-8-palmitate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two prominent analytical methods for the quantification of 14-Benzoylmesaconine-8-palmitate, a lipo-alkaloid found in certain plant species. The selection of a robust and reliable analytical method is critical for accurate quantification in research, quality control, and pharmacokinetic studies. This document outlines the performance characteristics of High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) and Ultra-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UPLC-Q-TOF/MS), supported by experimental data from studies on analogous aconitine (B1665448) alkaloids.

Data Presentation: Performance Comparison

The following tables summarize the typical validation parameters for HPLC-MS/MS and UPLC-Q-TOF/MS methods based on published data for structurally related aconitine alkaloids. These parameters are crucial indicators of a method's performance and suitability for a specific analytical purpose.

Table 1: Comparison of Linearity and Sensitivity

Parameter	HPLC-MS/MS	UPLC-Q-TOF/MS
Linearity (r²)	> 0.99	> 0.99
Limit of Quantification (LOQ)	0.3 - 2.0 ng/mL	1.2 - 4.3 ng/mL
Limit of Detection (LOD)	0.1 - 0.5 ng/mL	Not consistently reported

Table 2: Comparison of Accuracy and Precision

Parameter	HPLC-MS/MS	UPLC-Q-TOF/MS
Accuracy (Recovery %)	85% - 115%	99% - 102%
Intra-day Precision (RSD %)	< 6.1%	< 3.12%
Inter-day Precision (RSD %)	< 13.9%	< 3.65%

Note: Data is compiled from studies on related aconitine alkaloids and may vary for 14-Benzoylmesaconine-8-palmitate.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are generalized protocols for the two techniques, which should be optimized for the specific analysis of 14-Benzoylmesaconine-8-palmitate.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This method is widely used for its high sensitivity and selectivity in quantifying compounds in complex matrices.

1. Sample Preparation:

• Extraction: Samples are typically extracted with a suitable organic solvent, such as methanol (B129727) or acetonitrile (B52724).

• Purification: Solid-phase extraction (SPE) may be employed to remove interfering substances.

• Reconstitution: The dried extract is reconstituted in the initial mobile phase.

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of water (containing a modifier like formic acid or ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile or methanol) is typical.

• Flow Rate: Maintained at a constant rate, for example, 0.4 mL/min.

• Column Temperature: Set to a constant temperature, such as 30°C, to ensure reproducibility.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray ionization (ESI) in positive mode is generally used for aconitine alkaloids.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for the analyte and an internal standard.

Ultra-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (UPLC-Q-TOF/MS)

UPLC offers faster analysis times and better resolution compared to conventional HPLC. Q-TOF MS provides high mass accuracy and resolution, enabling both quantification and structural elucidation.

1. Sample Preparation:

• Similar to HPLC-MS/MS, involving solvent extraction, potential purification, and reconstitution.

2. Chromatographic Conditions:

• Column: A sub-2 µm particle size C18 column is used for high resolution and speed.

• Mobile Phase: A gradient elution similar to HPLC, but with faster gradient changes.

• Flow Rate: Typically higher than HPLC, for instance, 0.5 mL/min.

• Column Temperature: Maintained at a controlled temperature, for example, 40°C.

3. Mass Spectrometry Conditions:

• Ionization Mode: ESI in positive mode.

• Data Acquisition: Full scan mode is used to acquire high-resolution mass spectra, allowing for the identification of unknown metabolites in addition to the target analyte. Targeted MS/MS scans can be triggered for fragmentation information.

Mandatory Visualization

The following diagrams illustrate the logical workflow of analytical method cross-validation and the general experimental workflow for quantifying 14-Benzoylmesaconine-8-palmitate.

Caption: Workflow for Cross-Validation of Analytical Methods.

Caption: General Experimental Workflow for Quantification.

Method Comparison

Both HPLC-MS/MS and UPLC-Q-TOF/MS are powerful techniques for the analysis of 14-Benzoylmesaconine-8-palmitate.

• HPLC-MS/MS is the gold standard for targeted quantification due to its exceptional sensitivity and selectivity, making it ideal for pharmacokinetic studies where concentrations can be very low. The MRM mode minimizes matrix interference, leading to reliable quantitative results.

• UPLC-Q-TOF/MS offers the advantage of high-resolution mass analysis, which is invaluable for metabolite identification and profiling studies. While its quantitative performance is excellent, its primary strength lies in its ability to provide accurate mass measurements, aiding in the structural confirmation of the analyte and the identification of unknown related compounds. The faster analysis times of UPLC can also increase sample throughput.

Conclusion

The choice between HPLC-MS/MS and UPLC-Q-TOF/MS for the analysis of 14-Benzoylmesaconine-8-palmitate depends on the specific research question. For purely quantitative applications requiring the highest sensitivity, HPLC-MS/MS is often preferred. For studies that involve metabolite identification or require high-resolution data for structural confirmation alongside quantification, UPLC-Q-TOF/MS is a more suitable choice. Cross-validation of these methods within a specific laboratory is recommended to ensure data integrity and consistency, especially when transferring methods or comparing data across different platforms.

A Comparative Analysis of 14-Benzoylmesaconine-8-palmitate and Other Aconitine Alkaloids: A Guide for Researchers

Introduction

Aconitine (B1665448) alkaloids, a class of norditerpenoid compounds primarily found in plants of the Aconitum genus, are renowned for their potent physiological effects, which range from therapeutic to highly toxic. These compounds are broadly categorized into three main types based on their esterification patterns: diester-diterpenoid alkaloids (DDAs), monoester-diterpenoid alkaloids (MDAs), and non-esterified diterpenoid alkaloids. The DDAs, such as the notorious aconitine, are characterized by their high toxicity.

In recent years, a subgroup of aconitine derivatives known as lipo-alkaloids has garnered scientific interest. These compounds are formed by the transesterification of DDAs with long-chain fatty acids. 14-Benzoylmesaconine-8-palmitate is one such lipo-alkaloid, derived from mesaconine, where the acetyl group at the C-8 position is substituted with a palmitoyl (B13399708) group. This structural modification is believed to significantly alter the bioactivity and toxicity profile compared to its parent compounds.

This guide provides a comparative study of 14-Benzoylmesaconine-8-palmitate and other prominent aconitine alkaloids, focusing on their toxicological and pharmacological properties. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in the study of natural products and their therapeutic potential.

Comparative Data Presentation

The following tables summarize the available quantitative data for 14-Benzoylmesaconine-8-palmitate and other representative aconitine alkaloids. It is important to note that specific data for 14-Benzoylmesaconine-8-palmitate is limited in the public domain. Therefore, data for the closely related 14-benzoylaconine-8-palmitate and general data for lipo-alkaloids are used for a representative comparison, with assumptions clearly stated.

Table 1: Comparison of Physicochemical Properties

Compound	Chemical Formula	Molecular Weight ( g/mol )	Alkaloid Type	Key Structural Features
Aconitine	C₃₄H₄₇NO₁₁	645.7	Diester-diterpenoid	Acetyl group at C-8, Benzoyl group at C-14
Mesaconitine	C₃₃H₄₅NO₁₁	631.7	Diester-diterpenoid	Acetyl group at C-8, Benzoyl group at C-14
Hypaconitine	C₃₃H₄₅NO₁₀	615.7	Diester-diterpenoid	Acetyl group at C-8, Benzoyl group at C-14
Benzoylmesaconine	C₃₁H₄₃NO₁₀	589.7	Monoester-diterpenoid	No ester at C-8, Benzoyl group at C-14
14-Benzoylmesaconine-8-palmitate	C₄₇H₇₁NO₁₁	826.1	Lipo-alkaloid	Palmitoyl group at C-8, Benzoyl group at C-14

Table 2: Comparative Toxicity Data

Compound	Test Model	LD₅₀ (mg/kg)	Reference
Aconitine	Mice (oral)	1.0	[1]
Aconitine	Mice (intravenous)	0.100	[1]
Aconitine Derivative 15	Mice	4.06	[2]
Aconitine Derivative 38	Mice	2.81	[2]
Aconitine Derivative 39	Mice	12.00	[2]
14-Benzoylmesaconine-8-palmitate	-	Data not available	-
General Observation for Lipo-alkaloids	-	Generally lower toxicity than DDAs	[3]

Table 3: Comparative Anti-inflammatory Activity

Compound/Derivative	Assay	IC₅₀ or Inhibition (%)	Reference
Aconitine-derived lipo-alkaloids (with unsaturated fatty acids)	COX-2 Inhibition	Significant inhibition	[4]
14-Benzoylaconine-8-O-eicosapentaenoate	COX-1 Inhibition	Remarkable activity	[4]
Aconitine-derived lipo-alkaloids (long chain fatty acids)	LTB₄ Formation Inhibition	Pronounced inhibition	[4]
14-Benzoylmesaconine-8-palmitate	-	Data not available	-

Table 4: Comparative Analgesic Activity

Compound	Test Model	ED₅₀ or Inhibition (%)	Reference
Aconitine (0.9 mg/kg)	Mice (Hot Plate)	20.27% increase in pain threshold	[5][6]
Aconitine (0.9 mg/kg)	Mice (Acetic Acid Writhing)	76% inhibition	[5][6]
Aconitine Derivative 40	Mice (Acetic Acid Writhing)	EC₅₀: 0.0591 mg/kg	[2]
Aconitine Derivative 42	Mice (Acetic Acid Writhing)	EC₅₀: 0.0972 mg/kg	[2]
14-Benzoylmesaconine-8-palmitate	-	Data not available	-

Table 5: Comparative Cardiotoxicity

Compound	Assay	IC₅₀ or Effect	Reference
Aconitine	hERG K+ channel inhibition	IC₅₀: 1.801 ± 0.332 µM	[7]
14-Benzoylaconine 8-O-palmitate	hERG K+ channel inhibition	Significant inhibition at 10 µM	[7]
General Observation for Lipo-alkaloids	hERG K+ channel inhibition	Less pronounced inhibition compared to aconitine	[7][8]

Experimental Protocols

Detailed methodologies for key experiments cited in the comparative analysis are provided below.

Protocol 1: Determination of Acute Toxicity (LD₅₀)

• Objective: To determine the median lethal dose (LD₅₀) of an aconitine alkaloid in a murine model.

• Animals: Healthy adult mice (e.g., ICR strain), weighing 20-25 g, housed under standard laboratory conditions with free access to food and water.

• Procedure:

  • Mice are randomly divided into groups (n=10 per group), including a control group receiving the vehicle (e.g., saline or 0.5% carboxymethylcellulose sodium).

  • The test compound is administered orally or intraperitoneally at graded doses to the experimental groups.

  • Animals are observed continuously for the first 4 hours after administration and then periodically for 14 days for any signs of toxicity and mortality.

  • The number of deceased animals in each group is recorded.

  • The LD₅₀ value and its 95% confidence interval are calculated using a suitable statistical method, such as the probit analysis.

Protocol 2: In Vitro Anti-inflammatory Activity Assay (COX-2 Inhibition)

• Objective: To evaluate the inhibitory effect of aconitine alkaloids on the activity of cyclooxygenase-2 (COX-2).

• Materials: Human recombinant COX-2 enzyme, arachidonic acid (substrate), a chromogenic substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine), test compounds, and a suitable buffer system.

• Procedure:

  • The test compounds are dissolved in a suitable solvent (e.g., DMSO) to prepare stock solutions.

  • The enzymatic reaction is initiated by adding the COX-2 enzyme to a reaction mixture containing the buffer, heme, and the test compound or vehicle control.

  • After a pre-incubation period, the substrate (arachidonic acid) is added to start the reaction.

  • The peroxidase activity of COX is determined by monitoring the oxidation of the chromogenic substrate at a specific wavelength (e.g., 590 nm) using a microplate reader.

  • The percentage of inhibition of COX-2 activity is calculated by comparing the absorbance of the test compound-treated wells with the vehicle control wells.

  • The IC₅₀ value (the concentration of the compound that causes 50% inhibition) is determined by plotting the percentage of inhibition against the logarithm of the compound concentrations.

Protocol 3: In Vivo Analgesic Activity Assay (Acetic Acid-Induced Writhing Test)

• Objective: To assess the peripheral analgesic activity of aconitine alkaloids in a mouse model of visceral pain.

• Animals: Male or female mice (e.g., Kunming strain), weighing 18-22 g.

• Procedure:

  • Mice are divided into groups (n=10 per group), including a control group, a positive control group (e.g., aspirin), and test groups receiving different doses of the aconitine alkaloid.

  • The test compounds or vehicle are administered orally or intraperitoneally.

  • After a specific period (e.g., 30 minutes), each mouse is injected intraperitoneally with a 0.6% solution of acetic acid.

  • Immediately after the injection, the mice are placed in individual observation chambers, and the number of writhes (a characteristic stretching and constriction of the abdomen) is counted for a defined period (e.g., 15 minutes).

  • The percentage of analgesic activity is calculated using the formula: [(Control mean - Treated mean) / Control mean] x 100.

Protocol 4: In Vitro Cardiotoxicity Assay (hERG Potassium Channel Assay)

• Objective: To evaluate the potential of aconitine alkaloids to inhibit the human Ether-à-go-go-Related Gene (hERG) potassium channel, a key indicator of pro-arrhythmic risk.

• Cell Line: A mammalian cell line stably expressing the hERG channel (e.g., HEK293-hERG).

• Technique: Whole-cell patch-clamp electrophysiology.

• Procedure:

  • hERG-expressing cells are cultured under standard conditions.

  • For electrophysiological recording, a glass micropipette filled with an internal solution is used to form a high-resistance seal with the cell membrane.

  • The whole-cell configuration is established, allowing control of the membrane potential and recording of the ionic currents flowing through the hERG channels.

  • A specific voltage protocol is applied to elicit hERG currents.

  • The baseline hERG current is recorded, and then the cells are perfused with different concentrations of the test compound.

  • The effect of the compound on the hERG current (typically the tail current) is measured.

  • The percentage of inhibition is calculated, and the IC₅₀ value is determined by fitting the concentration-response data to a Hill equation.

Visualization of Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways modulated by aconitine alkaloids and a typical experimental workflow.

Caption: Generalized NF-κB signaling pathway inhibition by aconitine alkaloids.

Caption: Generalized MAPK signaling pathway modulation by aconitine alkaloids.

Caption: Experimental workflow for in vitro anti-inflammatory assay (COX-2 inhibition).

Conclusion

The cardiotoxicity profile of lipo-alkaloids appears to be more favorable than that of aconitine, with a reduced impact on the hERG potassium channel. However, significant hERG inhibition has been observed for some lipo-alkaloids, indicating that this class of compounds still requires careful evaluation for cardiac safety.

The modulation of key inflammatory signaling pathways, such as NF-κB and MAPK, is a likely mechanism underlying the bioactivity of these compounds. Further research is warranted to fully elucidate the structure-activity relationships and the precise molecular targets of 14-Benzoylmesaconine-8-palmitate and other lipo-alkaloids. This will be crucial for assessing their therapeutic potential and for the development of safer and more effective drugs derived from the Aconitum genus.

References

• 1. Aconitine - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Semisynthesis and pharmacological investigation of lipo-alkaloids prepared from aconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of analgesic activities of aconitine in different mice pain models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of analgesic activities of aconitine in different mice pain models | PLOS One [journals.plos.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Potency Under the Microscope: A Comparative Analysis of 14-Benzoylmesaconine-8-palmitate and its Parent Compound

For Immediate Release: A Deep Dive into the Potency of a Novel Aconitine (B1665448) Alkaloid Derivative

In the realm of natural product chemistry and drug discovery, the modification of known bioactive compounds is a cornerstone of developing new therapeutic agents with improved efficacy and safety profiles. This guide provides a comparative analysis of 14-Benzoylmesaconine-8-palmitate and its parent compound, 14-Benzoylmesaconine, for researchers, scientists, and drug development professionals. While direct comparative experimental data on the potency of 14-Benzoylmesaconine-8-palmitate is not yet available in published literature, this guide synthesizes existing knowledge on related "lipo-alkaloids" and the impact of lipophilic modifications on the activity of aconitine-type alkaloids to offer a well-informed, hypothesis-driven comparison.

Unveiling the Compounds: Structure and Rationale for Comparison

14-Benzoylmesaconine is a diterpenoid alkaloid found in plants of the Aconitum genus, known for their potent biological activities, including analgesic and anti-inflammatory effects.[1] Its derivative, 14-Benzoylmesaconine-8-palmitate, features a palmitate group esterified at the C-8 position. Palmitic acid is a common saturated fatty acid, and its addition to a molecule, a process known as palmitoylation, significantly increases its lipophilicity. This modification is expected to alter the pharmacokinetic and pharmacodynamic properties of the parent compound. The formation of such "lipo-alkaloids" has been observed to influence the biological activity of aconitine derivatives, suggesting that 14-Benzoylmesaconine-8-palmitate may possess a distinct potency and pharmacological profile compared to 14-Benzoylmesaconine.[2][3][4]

Comparative Potency: A Data-Driven Hypothesis

Direct experimental data comparing the potency of 14-Benzoylmesaconine-8-palmitate and 14-Benzoylmesaconine is currently unavailable. However, based on structure-activity relationships of similar aconitine alkaloids, a hypothetical comparison can be formulated. The increased lipophilicity due to the palmitate moiety may enhance the compound's ability to cross cellular membranes and interact with its molecular targets, which could lead to an increase in potency for certain biological activities. Conversely, the bulky palmitate group could also introduce steric hindrance, potentially reducing the affinity for other targets.

Parameter	14-Benzoylmesaconine	14-Benzoylmesaconine-8-palmitate (Hypothesized)	Rationale for Hypothesis
Analgesic Potency	Established analgesic effects.[1]	Potentially altered. Increased lipophilicity may enhance CNS penetration, but steric hindrance at the C-8 position could affect binding to sodium channels, a key target for aconitine analgesia.	Structure-activity relationships of aconitine alkaloids show that modifications at the C-8 position can significantly impact analgesic activity and toxicity.[4]
Anti-inflammatory Potency	Known anti-inflammatory properties.	Potentially enhanced, particularly for COX-2 inhibition.	Studies on other lipo-alkaloids have shown that esterification with fatty acids can lead to significant COX-2 inhibitory effects.[3][4]
Toxicity (LD50)	Aconitine alkaloids are known for their high toxicity.	Potentially altered. The hydrolysis of ester groups in aconitine alkaloids generally leads to a decrease in toxicity.[2] The bulky palmitate group might also alter the interaction with toxicity-mediating targets.	The overall toxicity will depend on the balance between increased membrane interaction and potentially altered binding to critical toxicity targets like cardiac sodium channels.
Sodium Channel Activity	Acts on voltage-gated sodium channels.	Potentially modulated.	Palmitoylation is known to alter the gating and pharmacology of sodium channels.[5] The increased lipophilicity could enhance membrane partitioning, affecting channel interaction.

Experimental Protocols: Assessing Potency

To empirically determine and compare the potency of these two compounds, a series of well-established experimental protocols should be employed.

Analgesic Activity Assessment: Hot Plate Test

The hot plate test is a classic method for evaluating the central analgesic activity of a compound.

• Objective: To measure the latency of a thermal pain response in rodents.

• Methodology:

  • A group of mice is administered with either the vehicle, 14-Benzoylmesaconine, or 14-Benzoylmesaconine-8-palmitate at various doses.

  • At specific time intervals post-administration, each mouse is placed on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C).

  • The time taken for the mouse to exhibit a pain response (e.g., licking its paws or jumping) is recorded as the reaction time.

  • A cut-off time is set to prevent tissue damage.

  • The increase in reaction time compared to the control group indicates analgesic activity.[6][7][8]

Anti-inflammatory Activity Assessment: COX Inhibition Assay

This in vitro assay determines the ability of a compound to inhibit the cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

• Objective: To quantify the IC50 (half-maximal inhibitory concentration) of the compounds against COX-1 and COX-2.

• Methodology:

  • Recombinant human COX-1 or COX-2 enzyme is incubated with the test compound at various concentrations.

  • Arachidonic acid, the substrate for COX enzymes, is added to initiate the reaction.

  • The production of prostaglandin (B15479496) E2 (PGE2), a product of the COX reaction, is measured using an enzyme-linked immunosorbent assay (ELISA).

  • The percentage of inhibition is calculated for each concentration, and the IC50 value is determined.

Acute Toxicity Assessment: LD50 Determination

The median lethal dose (LD50) is a standard measure of the acute toxicity of a substance.

• Objective: To determine the dose of the compound that is lethal to 50% of the test animal population.

• Methodology:

  • Several groups of mice are administered with different doses of either 14-Benzoylmesaconine or 14-Benzoylmesaconine-8-palmitate.

  • The animals are observed for a specific period (e.g., 24-72 hours), and the number of mortalities in each group is recorded.

  • The LD50 value is calculated using statistical methods, such as the probit analysis.[1][9][10]

Sodium Channel Activity Assessment: Patch-Clamp Electrophysiology

This technique allows for the direct measurement of the effect of a compound on the function of voltage-gated sodium channels.

• Objective: To characterize the modulatory effects of the compounds on sodium channel currents in excitable cells (e.g., neurons or cardiomyocytes).

• Methodology:

  • A glass micropipette forms a high-resistance seal with the membrane of a single cell.

  • The membrane potential is clamped at a specific voltage, and the ionic currents flowing through the sodium channels are recorded.

  • The test compound is applied to the cell, and any changes in the sodium current (e.g., amplitude, activation, inactivation kinetics) are measured.[11][12][13][14]

Visualizing the Science: Pathways and Workflows

To better understand the potential mechanisms of action and the experimental processes, the following diagrams are provided.

Caption: Hypothetical mechanism of action for 14-Benzoylmesaconine derivatives.

Caption: Workflow for comparing the potency of the two compounds.

Conclusion and Future Directions

While direct evidence is pending, the available literature on related compounds strongly suggests that the addition of a palmitate moiety to 14-Benzoylmesaconine will significantly impact its potency and pharmacological profile. The increased lipophilicity of 14-Benzoylmesaconine-8-palmitate may enhance its anti-inflammatory activity, particularly through COX-2 inhibition, but its effects on analgesic potency and toxicity remain to be elucidated. The experimental protocols outlined in this guide provide a clear roadmap for future research to definitively characterize and compare the biological activities of these two compounds. Such studies are crucial for advancing our understanding of the structure-activity relationships of aconitine alkaloids and for the potential development of novel, more effective, and safer therapeutic agents.

References

• 1. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 2. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]
• 3. Semisynthesis and pharmacological investigation of lipo-alkaloids prepared from aconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Palmitoylation influences the function and pharmacology of sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of analgesic activities of aconitine in different mice pain models | PLOS One [journals.plos.org]
• 8. researchgate.net [researchgate.net]
• 9. Aconitine - Wikipedia [en.wikipedia.org]
• 10. academic.oup.com [academic.oup.com]
• 11. scispace.com [scispace.com]
• 12. Irreversible block of human heart (hH1) sodium channels by the plant alkaloid lappaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Gating and selectivity of aconitine-modified sodium channels in neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Modified kinetics and selectivity of sodium channels in frog skeletal muscle fibers treated with aconitine - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Validation of In Vitro Findings for 14-Benzoylmesaconine-8-palmitate: A Comparative Guide

Introduction

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid derived from plants of the Aconitum species. As a member of the aconitine (B1665448) family of compounds, it shares a structural backbone known for potent analgesic and anti-inflammatory properties. However, this family of compounds is also associated with significant cardiotoxicity and neurotoxicity. The addition of a palmitate moiety at the 8-position is a chemical modification that may alter the pharmacokinetic and pharmacodynamic properties of the parent molecule, potentially affecting its efficacy and safety profile.

This guide provides a comparative analysis of the anticipated in vivo and in vitro effects of 14-Benzoylmesaconine-8-palmitate, based on existing data for structurally related aconitum alkaloids. It further compares these potential effects with those of established alternative pain management therapies. Due to the limited publicly available data specifically for 14-Benzoylmesaconine-8-palmitate, this guide extrapolates findings from studies on parent aconitine compounds and discusses the potential influence of the palmitate group.

Pharmacological Profile of Aconitum Alkaloids: The Parent Compounds

The therapeutic and toxic effects of aconitum alkaloids are primarily attributed to their interaction with voltage-gated sodium channels (VGSCs).

In Vitro Findings

Studies on related compounds like bulleyaconitine A demonstrate a use-dependent block of neuronal sodium channels.[1] At a cellular level, these alkaloids bind to site II of the α-subunit of VGSCs, leading to a persistent activation and depolarization of the cell membrane. This initially causes hyperexcitability, which is followed by a blockade of neuronal conduction.

In Vivo Findings

In animal models, aconitum alkaloids have shown significant analgesic and anti-inflammatory effects.[2][3] However, the therapeutic window is narrow, and systemic administration can lead to severe adverse effects, including arrhythmias, respiratory distress, and sedation.[1][4] The toxicity of these compounds is a major obstacle to their clinical development.

Data Presentation: Comparison of Aconitum Alkaloids and Alternatives

The following tables summarize the available data for related aconitum alkaloids and compare their potential profile with other pain management options.

Table 1: In Vitro and In Vivo Data for Aconitum Alkaloids

Compound	In Vitro Action (on Sodium Channels)	In Vivo Analgesic Effect (Animal Model)	Acute Toxicity (LD50, mg/kg)	Reference
Aconitine	High affinity, enhances Na+ and Ca2+ influx	ED50 ~0.06 mg/kg (formalin-induced hyperalgesia)	~0.15 mg/kg	[4]
Hypaconitine	High affinity, enhances Na+ and Ca2+ influx	Comparable to aconitine	~0.15 mg/kg	[4]
Bulleyaconitine A	Use-dependent reduction of peak Na+ currents	Prolonged sensory and motor block (rat sciatic nerve)	Systemic effects observed at 0.375 mM injection	[1]
Pyro-type Alkaloids	Lower activity than parent alkaloids	Significant analgesic and anti-inflammatory action	Very low toxicity compared to parent alkaloids	[2]

Table 2: Comparison of 14-Benzoylmesaconine-8-palmitate (Hypothesized) with Alternative Analgesics

Feature	14-Benzoylmesaconine-8-palmitate (Hypothesized)	NSAIDs (e.g., Ibuprofen)	Opioids (e.g., Morphine)	Herbal Alternatives (e.g., Curcumin)
Mechanism of Action	Voltage-gated sodium channel modulator	Cyclooxygenase (COX) inhibitor	Opioid receptor agonist	Multiple pathways, including anti-inflammatory
Analgesic Efficacy	Potentially high	Moderate	High	Mild to moderate
Anti-inflammatory	Yes	Yes	No	Yes
Key Side Effects	Cardiotoxicity, neurotoxicity	GI bleeding, renal toxicity	Respiratory depression, addiction	Generally well-tolerated
Addiction Potential	Unlikely	No	High	No

Experimental Protocols

1. In Vivo Model: Formalin-Induced Hyperalgesia in Mice

This protocol is a standard method for assessing the analgesic properties of a compound.

• Animals: Male ICR mice (20-25 g) are used.

• Procedure:

  • Mice are pre-treated with the test compound (e.g., 14-Benzoylmesaconine-8-palmitate) or vehicle control via intraperitoneal injection.

  • After a set time (e.g., 30 minutes), 20 µL of 5% formalin solution is injected into the plantar surface of the right hind paw.

  • The amount of time the animal spends licking or biting the injected paw is recorded in two phases: the early phase (0-5 minutes post-injection, neurogenic pain) and the late phase (15-30 minutes post-injection, inflammatory pain).

• Data Analysis: The total time spent licking or biting is calculated for both phases and compared between the treated and control groups. A significant reduction in this time indicates an analgesic effect.

2. In Vitro Model: Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the direct measurement of the effect of a compound on ion channels.

• Cell Line: A neuronal cell line expressing voltage-gated sodium channels (e.g., GH3 cells) is used.

• Procedure:

  • A glass micropipette forms a high-resistance seal with the cell membrane.

  • The membrane patch is ruptured to gain electrical access to the cell's interior.

  • Voltage steps are applied to the cell to elicit sodium currents, which are recorded.

  • The test compound is perfused into the bath solution.

  • The effect of the compound on the amplitude and kinetics of the sodium currents is measured.

• Data Analysis: The percentage of inhibition of the sodium current by the compound is calculated. The use-dependency of the block can be assessed by applying repetitive depolarizing pulses.

Mandatory Visualization

References

• 1. Bulleyaconitine A isolated from aconitum plant displays long-acting local anesthetic properties in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Studies on the constituents of Aconitum species. IX. The pharmacological properties of pyro-type aconitine alkaloids, components of processed aconite powder 'kako-bushi-matsu': analgesic, antiinflammatory and acute toxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analgesic activity of diterpene alkaloids from Aconitum baikalensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mode of antinociceptive and toxic action of alkaloids of Aconitum spec - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison: 14-Benzoylmesaconine-8-palmitate and Established Anti-Inflammatory Agents

Disclaimer: As of December 2025, "14-Benzoylmesaconine-8-palmitate" is not a recognized compound in publicly available scientific literature. This guide, therefore, presents a hypothetical comparison based on the known biological activities of its constituent molecular fragments: Benzoylmesaconine (BMA) , an alkaloid with demonstrated anti-inflammatory properties, and Palmitate , a saturated fatty acid with a context-dependent role in inflammation, often acting as a pro-inflammatory agent. This analysis is intended for research and drug development professionals to explore potential therapeutic profiles.

This document provides a comparative overview of the hypothetical compound 14-Benzoylmesaconine-8-palmitate against well-established anti-inflammatory drugs: Ibuprofen (a non-selective COX inhibitor), Celecoxib (a selective COX-2 inhibitor), and Dexamethasone (a synthetic glucocorticoid). The comparison focuses on mechanisms of action, effects on inflammatory mediators, and modulation of key signaling pathways.

Data Presentation: Comparative Analysis

The following tables summarize the known or inferred activities of each compound on critical inflammatory pathways and mediators.

Table 1: Comparison of Mechanisms of Action

Compound	Drug Class	Primary Mechanism of Action
14-Benzoylmesaconine-8-palmitate (Hypothetical)	Diterpenoid Alkaloid Ester	BMA component: Likely inhibits NF-κB and MAPK signaling pathways.[1][2] Palmitate component: May modulate membrane interactions and potentially activate TLR4 and the NLRP3 inflammasome.[3][4][5]
Ibuprofen	Non-Steroidal Anti-Inflammatory Drug (NSAID)	Non-selective inhibition of Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2) enzymes, blocking prostaglandin (B15479496) synthesis.[6][7][8]
Celecoxib	NSAID (COX-2 Selective)	Selective inhibition of the COX-2 enzyme, which is upregulated at sites of inflammation, thereby reducing prostaglandin synthesis with potentially fewer gastrointestinal side effects than non-selective NSAIDs.[9][10][11]
Dexamethasone	Synthetic Glucocorticoid	Binds to glucocorticoid receptors, leading to broad anti-inflammatory effects by inhibiting NF-κB, downregulating pro-inflammatory gene expression, and upregulating anti-inflammatory genes.[12][13][14] It also inhibits phospholipase A2, preventing the release of arachidonic acid.[12]

Table 2: Effects on Key Inflammatory Mediators

Mediator	14-Benzoylmesaconine-8-palmitate (Hypothetical)	Ibuprofen	Celecoxib	Dexamethasone
Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β)	BMA: Decreased production.[1][2] Palmitate: May increase production via TLR4.[3][15] Net effect is uncertain.	Indirectly reduces cytokine-induced inflammation by decreasing prostaglandin-mediated amplification.	Indirectly reduces cytokine-induced inflammation by decreasing prostaglandin-mediated amplification.	Potently suppresses the expression and production of numerous pro-inflammatory cytokines.[13][14]
Prostaglandins (e.g., PGE2)	BMA: Decreased production, likely via COX-2 inhibition.[1][2]	Potently inhibits production.[16]	Potently inhibits production.[10][17]	Potently inhibits production by blocking arachidonic acid release.[12]
Nitric Oxide (NO)	BMA: Decreased production via iNOS inhibition.[1]	No direct, primary effect.	No direct, primary effect.	Inhibits iNOS expression.
Reactive Oxygen Species (ROS)	BMA: Decreased production.[1] Palmitate: May increase production.[18] Net effect is uncertain.	No primary antioxidant effect; may scavenge some radicals.[6]	No primary antioxidant effect.	Can reduce ROS by inhibiting inflammatory cell activity.
NLRP3 Inflammasome	Palmitate: May promote activation.[4][5][19]	No direct effect.	No direct effect.	May inhibit activation.

Experimental Protocols

Detailed methodologies are crucial for the objective evaluation of anti-inflammatory compounds. Below are standard protocols for key in vitro and in vivo assays.

In Vitro: Lipopolysaccharide (LPS)-Stimulated Macrophage Assay

This assay is a cornerstone for screening anti-inflammatory compounds by mimicking bacterial-induced inflammation in vitro.

• Cell Culture: RAW 264.7 murine macrophages are cultured in DMEM supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Cells are seeded in plates and allowed to adhere. They are then pre-treated with various concentrations of the test compound (e.g., 14-Benzoylmesaconine-8-palmitate, Ibuprofen, Dexamethasone) for 1-2 hours.

• Inflammatory Challenge: Inflammation is induced by adding Lipopolysaccharide (LPS, 1 µg/mL) to the culture medium. A vehicle control group (no LPS, no compound) and a positive control group (LPS, no compound) are included.

• Incubation: The cells are incubated for a specified period (e.g., 24 hours).

• Endpoint Analysis:

  • Cytokine Measurement (ELISA): The supernatant is collected, and the concentrations of TNF-α, IL-6, and IL-1β are quantified using Enzyme-Linked Immunosorbent Assay kits.

  • Nitric Oxide Measurement (Griess Assay): The accumulation of nitrite (B80452) (a stable product of NO) in the supernatant is measured colorimetrically using the Griess reagent.

  • Protein Expression (Western Blot): Cell lysates are prepared to analyze the expression levels of key inflammatory proteins such as COX-2, iNOS, and phosphorylated forms of IκBα and MAPKs (p38, ERK, JNK) via Western blotting.

In Vivo: Carrageenan-Induced Paw Edema in Rats

This is a classic model for evaluating the acute anti-inflammatory activity of a compound in a living organism.

• Animals: Male Wistar or Sprague-Dawley rats (150-200g) are used. Animals are fasted overnight before the experiment.

• Compound Administration: Test compounds, a positive control (e.g., Indomethacin), and a vehicle control are administered orally or intraperitoneally 1 hour before the inflammatory insult.

• Induction of Edema: A 1% solution of carrageenan in saline (0.1 mL) is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer immediately before the carrageenan injection (baseline) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

• Evaluation: The percentage inhibition of edema is calculated for each group relative to the vehicle control group using the formula: % Inhibition = [(Vc - Vt) / Vc] * 100 where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Mandatory Visualization

The following diagrams illustrate key inflammatory signaling pathways and a typical experimental workflow.

Caption: NF-κB pathway activation and points of inhibition.

Caption: MAPK pathway and inhibition by Benzoylmesaconine.

Caption: COX pathway and points of NSAID inhibition.

Caption: Workflow for in vitro anti-inflammatory screening.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. Palmitate has proapoptotic and proinflammatory effects on articular cartilage and synergizes with interleukin-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. ClinPGx [clinpgx.org]
• 7. Ibuprofen - Wikipedia [en.wikipedia.org]
• 8. news-medical.net [news-medical.net]
• 9. Celecoxib - Wikipedia [en.wikipedia.org]
• 10. go.drugbank.com [go.drugbank.com]
• 11. arthritis.ca [arthritis.ca]
• 12. go.drugbank.com [go.drugbank.com]
• 13. droracle.ai [droracle.ai]
• 14. What is the mechanism of action of Dexamethasone? [synapse.patsnap.com]
• 15. endocrine-abstracts.org [endocrine-abstracts.org]
• 16. Ibuprofen | healthdirect [healthdirect.gov.au]
• 17. ClinPGx [clinpgx.org]
• 18. Frontiers | Dysregulated cellular metabolism drives atherosclerotic plaque progression: a multi-cellular perspective [frontiersin.org]
• 19. biorxiv.org [biorxiv.org]

A Guide to Designing Reproducible Experiments with Palmitate-Containing Compounds

Introduction

This guide will compare the known cellular effects of palmitate, provide standardized experimental protocols, and visualize key signaling pathways to aid in experimental design and data interpretation.

Data Presentation: Comparative Effects of Palmitate

The following table summarizes the observed effects of palmitate across different cellular contexts, which can serve as a baseline for comparing the activity of 14-Benzoylmesaconine-8-palmitate and other palmitate derivatives.

Cellular Context	Key Effects of Palmitate	Affected Signaling Pathways	Reference
Neuronal Cells	Induces endoplasmic reticulum (ER) stress, apoptosis, and insulin (B600854) resistance.	JNK, eIF2α, Xbp-1 splicing, Caspase-3 cleavage, Insulin signaling	[3]
Cancer Cells (General)	Can induce apoptosis, cell cycle arrest (G1 phase), and autophagy. It can also inhibit cell migration, invasion, and angiogenesis.	PI3K/Akt, ER stress, Bcl-2, p53	[1]
HER2/neu-positive Breast Cancer Cells	Induces G2-phase cell cycle delay, apoptosis, and ER stress. Sensitizes cells to trastuzumab.	ER stress pathways, HER2 signaling	[4]
Endothelial Cells	Can impair endothelial function and induce autophagy impairment.	ER stress, Ceramide synthesis	[3]
Pancreatic β-cells	Can induce pro-inflammatory cytokine production and increase susceptibility to apoptosis.	NF-κB, COX-2, TLR4	[5]

Experimental Protocols

To ensure the reproducibility of experiments involving palmitate-containing compounds, it is crucial to follow detailed and consistent protocols. Below is a template for a cell-based assay to evaluate the effect of a palmitate-containing compound on a specific signaling pathway.

Objective: To determine the effect of 14-Benzoylmesaconine-8-palmitate on the phosphorylation of Akt in a selected cell line.

Materials:

• Cell line of interest (e.g., a cancer cell line, neuronal cell line)

• Cell culture medium and supplements (e.g., DMEM, FBS, antibiotics)

• 14-Benzoylmesaconine-8-palmitate (solubilized in a suitable vehicle, e.g., DMSO or ethanol)

• Vehicle control

• Positive control (e.g., a known activator or inhibitor of the Akt pathway)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-phospho-Akt, anti-total-Akt, anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate cells at a predetermined density and allow them to adhere overnight.

  • Starve the cells in a serum-free medium for a specified time (e.g., 4-6 hours) to reduce basal signaling.

  • Treat cells with varying concentrations of 14-Benzoylmesaconine-8-palmitate or vehicle control for the desired time points. Include a positive control.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS.

  • Lyse cells with lysis buffer and collect the lysate.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each sample using a BCA assay.

• Western Blotting:

  • Normalize protein samples to the same concentration and prepare them for SDS-PAGE.

  • Separate proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis:

  • Quantify the band intensities for phospho-Akt, total-Akt, and the loading control (GAPDH).

  • Normalize the phospho-Akt signal to the total-Akt signal.

  • Compare the normalized phospho-Akt levels between treated and control groups.

  • Perform statistical analysis (e.g., t-test or ANOVA) to determine significance.

Mandatory Visualization

To facilitate a deeper understanding of the complex cellular processes influenced by palmitate, the following diagrams illustrate key signaling pathways and a generalized experimental workflow.

References

• 1. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 2. Palmitic acid is an intracellular signaling molecule involved in disease development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Palmitate-induced ER stress increases trastuzumab sensitivity in HER2/neu-positive breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty acid-mediated signaling as a target for developing type 1 diabetes therapies - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Molecular Grip: A Comparative Guide to Confirming the Binding Site of 14-Benzoylmesaconine-8-palmitate on Voltage-Gated Sodium Channel Nav1.7

For Immediate Release

This guide provides a comprehensive comparison of experimental strategies to confirm the binding site of 14-Benzoylmesaconine-8-palmitate, a novel aconitine (B1665448) analog, on its putative target, the voltage-gated sodium channel Nav1.7. While direct experimental data for this specific compound is not yet available, its structural similarity to aconitine strongly suggests interaction with neurotoxin binding site 2 within the channel's inner pore. This document outlines the key experimental approaches and presents hypothetical comparative data to guide researchers in the validation of this binding interaction.

Introduction to 14-Benzoylmesaconine-8-palmitate and its Target

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid structurally related to aconitine, a well-documented modulator of voltage-gated sodium channels (Nav). These channels are crucial for the initiation and propagation of action potentials in excitable cells. The Nav1.7 subtype is of particular interest as a therapeutic target for pain, given its preferential expression in nociceptive neurons. Aconitine and other related alkaloids are known to bind to neurotoxin binding site 2 on Nav channels, causing persistent activation and leading to toxic effects. It is hypothesized that 14-Benzoylmesaconine-8-palmitate also targets this site, potentially with altered affinity and functional consequences, making the precise identification of its binding site critical for understanding its mechanism of action and therapeutic potential.

Comparative Analysis of Binding Affinities

To confirm and characterize the binding of 14-Benzoylmesaconine-8-palmitate to Nav1.7, a series of quantitative binding assays would be performed. The following table summarizes hypothetical data comparing the binding affinity of 14-Benzoylmesaconine-8-palmitate with known site 2 binders, Batrachotoxin and Veratridine.

Compound	Target Protein	Assay Type	Binding Affinity (Kd)	Hill Slope	Reference
14-Benzoylmesaconine-8-palmitate	Human Nav1.7	Radioligand Displacement Assay ([3H]Batrachotoxin)	50 nM	~1.0	Hypothetical Data
Batrachotoxin	Human Nav1.7	Radioligand Displacement Assay ([3H]Batrachotoxin)	5 nM	~1.0	[Fictional Reference 1]
Veratridine	Human Nav1.7	Radioligand Displacement Assay ([3H]Batrachotoxin)	200 nM	~1.0	[Fictional Reference 2]

Table 1: Comparative binding affinities of 14-Benzoylmesaconine-8-palmitate and reference compounds to Nav1.7. The hypothetical lower Kd value for 14-Benzoylmesaconine-8-palmitate compared to Veratridine suggests a higher affinity for site 2.

Experimental Workflow for Binding Site Confirmation

The following diagram illustrates a typical experimental workflow designed to identify and confirm the binding site of a novel compound like 14-Benzoylmesaconine-8-palmitate on an ion channel.

Fig. 1: Experimental workflow for binding site confirmation.

Detailed Experimental Protocols

Radioligand Displacement Assay

Objective: To determine the binding affinity of 14-Benzoylmesaconine-8-palmitate to neurotoxin binding site 2 on Nav1.7 by measuring its ability to displace a known radiolabeled site 2 ligand.

Materials:

• Membrane preparations from HEK293 cells stably expressing human Nav1.7.

• [3H]Batrachotoxin (radioligand).

• 14-Benzoylmesaconine-8-palmitate (test compound).

• Unlabeled Batrachotoxin (for non-specific binding determination).

• Binding buffer (e.g., 50 mM HEPES, 130 mM choline (B1196258) chloride, 5.4 mM KCl, 0.8 mM MgSO4, 5.5 mM glucose, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Protocol:

• Incubate Nav1.7-expressing membranes with a fixed concentration of [3H]Batrachotoxin and varying concentrations of 14-Benzoylmesaconine-8-palmitate in the binding buffer.

• For total binding, incubate membranes with [3H]Batrachotoxin only.

• For non-specific binding, incubate membranes with [3H]Batrachotoxin and a saturating concentration of unlabeled Batrachotoxin.

• Incubate the mixtures at a specified temperature (e.g., 37°C) for a set duration to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a one-site competition model to determine the IC50 value.

• Calculate the equilibrium dissociation constant (Kd) using the Cheng-Prusoff equation: Kd = IC50 / (1 + [L]/KL), where [L] is the concentration of the radioligand and KL is its dissociation constant.

Site-Directed Mutagenesis and Electrophysiological Recording

Objective: To identify key amino acid residues involved in the binding of 14-Benzoylmesaconine-8-palmitate by assessing the impact of specific mutations in the putative binding site on the compound's modulatory effects.

Materials:

• Wild-type human Nav1.7 cDNA.

• Site-directed mutagenesis kit.

• HEK293 cells for transient transfection.

• Patch-clamp electrophysiology setup.

• Extracellular and intracellular recording solutions.

• 14-Benzoylmesaconine-8-palmitate.

Protocol:

• Based on homology models and known information about site 2, identify putative key residues in the S6 segments of the Nav1.7 domains.

• Introduce point mutations into the Nav1.7 cDNA using a site-directed mutagenesis kit.

• Transiently transfect HEK293 cells with either wild-type or mutant Nav1.7 cDNA.

• After 24-48 hours, perform whole-cell patch-clamp recordings on the transfected cells.

• Record sodium currents in the absence and presence of varying concentrations of 14-Benzoylmesaconine-8-palmitate.

• Analyze the effects of the compound on channel gating parameters, such as voltage-dependence of activation and inactivation, and current kinetics.

• Compare the dose-response curves for the effects of 14-Benzoylmesaconine-8-palmitate on wild-type versus mutant channels. A significant rightward shift in the dose-response curve for a mutant channel indicates that the mutated residue is critical for binding.

Signaling Pathway and Logical Relationships

The interaction of 14-Benzoylmesaconine-8-palmitate with Nav1.7 at site 2 is expected to modulate the channel's function, leading to downstream effects on neuronal excitability. The following diagram illustrates this proposed signaling pathway.

Comparative analysis of the toxicological profiles of 14-Benzoylmesaconine-8-palmitate and related compounds.

A comprehensive guide for researchers and drug development professionals on the toxicological profiles of a key Aconitum alkaloid and its analogues, supported by experimental data and detailed methodologies.

This guide provides a comparative analysis of the toxicological profiles of 14-Benzoylmesaconine-8-palmitate and related Aconitum alkaloids, a group of compounds known for their potent physiological effects and narrow therapeutic window. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in the study of natural compounds and their potential therapeutic applications. This document summarizes key toxicological data, outlines detailed experimental protocols for assessing toxicity, and visualizes the underlying signaling pathways and experimental workflows.

Data Presentation: Comparative Toxicity of Aconitum Alkaloids

Compound	Animal Model	Route of Administration	LD50	Reference
Aconitine (B1665448)	Mouse	Oral	1 mg/kg	[1]
Mouse	Intravenous	0.100 mg/kg	[1]
Mouse	Intraperitoneal	0.270 mg/kg	[1]
Mouse	Subcutaneous	0.270 mg/kg	[1]
Rat	Intravenous	0.064 mg/kg	[1]
Mesaconitine	Mouse	Intravenous	~0.12 mg/kg (estimated)	[2]
Hypaconitine	Mouse	Intravenous	~0.12 mg/kg (estimated)	[2]
14-Benzoylmesaconine	Mouse	Oral	810 mg/kg
Mouse	Intraperitoneal	240 mg/kg
Mouse	Subcutaneous	230 mg/kg
Benzoylaconine	Mouse	Intravenous	Significantly less toxic than Aconitine	[2]
Benzoylmesaconine	Mouse	Intravenous	>100-fold less toxic than Mesaconitine	[2]
Benzoylhypaconine	Mouse	Intravenous	>100-fold less toxic than Hypaconitine	[2]

Note: The significant increase in the LD50 values for the benzoyl-derivatives (monoester alkaloids) compared to their parent compounds (diester alkaloids) highlights the critical role of the C-8 acetyl group in the high toxicity of aconitine, mesaconitine, and hypaconitine.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of toxicological data. The following sections provide representative protocols for key experiments cited in the toxicological evaluation of Aconitum alkaloids.

Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

This method is used to estimate the acute oral toxicity of a substance.

1. Principle: A stepwise procedure is used with a minimum number of animals per step. The outcome of each step determines the next step. The method allows for the classification of the substance into a toxicity class based on the observed mortality.

2. Animal Model: Healthy, young adult rodents (rats or mice), typically females, are used. Animals are acclimatized to laboratory conditions for at least 5 days before the experiment.

3. Procedure:

• Dosing: The test substance is administered orally by gavage in a single dose. The volume administered should not exceed 1 mL/100 g body weight for rodents.

• Dose Levels: The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

• Stepwise Dosing:

  • Start with a group of 3 animals at the selected dose.

  • If mortality is observed in 2 or 3 animals, the test is stopped, and the substance is classified in that toxicity class.

  • If 0 or 1 animal dies, a further 3 animals are dosed at the same level.

  • If the overall mortality is 2 or more, the test is stopped. If it is less than 2, the next higher or lower dose level is tested in another group of 3 animals.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

4. Data Analysis: The LD50 is estimated based on the dose level at which mortality is observed.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay is used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

1. Principle: The yellow tetrazolium salt 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is reduced by mitochondrial dehydrogenases in viable cells to form a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

2. Cell Culture:

• Select an appropriate cell line (e.g., H9c2 cardiomyocytes for cardiotoxicity, SH-SY5Y neuroblastoma cells for neurotoxicity).

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.[3]

3. Procedure:

• Treatment: Expose the cells to various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).[4]

• MTT Addition: Remove the treatment medium and add 28 µL of a 2 mg/mL solution of MTT to each well. Incubate for 1.5 hours at 37°C.[3]

• Solubilization: Remove the MTT solution and add 130 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[3]

• Absorbance Measurement: Measure the absorbance at a wavelength of 492 nm using a microplate reader.[3]

4. Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell viability) is determined from the dose-response curve.

In Vitro Cardiotoxicity Assessment using Electrophysiology

This assay assesses the effect of compounds on the electrophysiological properties of cardiomyocytes.

1. Principle: Patch-clamp electrophysiology is used to record the ion channel currents in individual cardiomyocytes, particularly the voltage-gated sodium channels, which are the primary target of Aconitum alkaloids.

2. Cell Model: Human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) or primary cardiomyocytes are used.

3. Procedure:

• Cell Preparation: Isolate and culture cardiomyocytes on coverslips.

• Patch-Clamp Recording:

  • Use a patch-clamp amplifier and data acquisition system to record whole-cell currents.

  • Apply a series of voltage protocols to elicit and measure specific ion channel currents (e.g., sodium current, potassium current).

• Compound Application: Perfuse the cells with a solution containing the test compound at various concentrations.

• Data Acquisition: Record the changes in ion channel currents in the presence of the compound.

4. Data Analysis: Analyze the effects of the compound on ion channel parameters such as peak current amplitude, activation and inactivation kinetics, and voltage-dependence of gating.

In Vitro Neurotoxicity Assessment (Neurite Outgrowth Assay)

This assay evaluates the potential of a compound to interfere with neuronal development and integrity.[5]

1. Principle: The assay measures the ability of neurons to extend neurites (axons and dendrites) in the presence of a test compound. Inhibition of neurite outgrowth is an indicator of neurotoxicity.[5]

2. Cell Model: Primary neurons or a neuronal cell line (e.g., PC12, SH-SY5Y) are used.

3. Procedure:

• Cell Plating: Seed cells on a suitable substrate (e.g., poly-L-lysine coated plates) in a multi-well plate.

• Differentiation (if applicable): For cell lines like PC12, induce differentiation into a neuronal phenotype using a growth factor (e.g., NGF).

• Compound Treatment: Expose the differentiating or mature neurons to various concentrations of the test compound.

• Immunostaining: After a set incubation period, fix the cells and stain for a neuronal marker (e.g., β-III tubulin) to visualize the neurites.

• Imaging: Acquire images using a high-content imaging system.

4. Data Analysis: Quantify various parameters of neurite outgrowth, such as the number of neurites per cell, the total neurite length, and the number of branch points, using automated image analysis software.

Mandatory Visualization

Signaling Pathway of Aconitine-Induced Toxicity

The primary mechanism of toxicity for aconitine and related diester-diterpenoid alkaloids is their interaction with voltage-gated sodium channels (Nav). This interaction leads to a persistent activation of these channels, causing a constant influx of sodium ions and sustained membrane depolarization. This initial event triggers a cascade of downstream effects, particularly in excitable tissues like the heart and nervous system, leading to cardiotoxicity and neurotoxicity.

Figure 1: Simplified signaling pathway of Aconitine-induced toxicity.

Experimental Workflow for Toxicological Assessment

The toxicological assessment of a novel compound typically follows a tiered approach, starting with in silico and in vitro methods to predict and screen for potential toxicity, followed by more complex in vivo studies to confirm and characterize the toxic effects. This workflow allows for early identification of hazardous compounds and reduces the reliance on animal testing.

Figure 2: General experimental workflow for toxicological assessment.

References

• 1. Aconitine - Wikipedia [en.wikipedia.org]
• 2. Ester Hydrolysis Differentially Reduces Aconitine-Induced Anti-hypersensitivity and Acute Neurotoxicity: Involvement of Spinal Microglial Dynorphin Expression and Implications for Aconitum Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MTT (Assay protocol [protocols.io]
• 4. Cytotoxic Activities of Certain Medicinal Plants on Different Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. innoprot.com [innoprot.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 14-Benzoylmesaconine-8-palmitate

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper handling and disposal of 14-Benzoylmesaconine-8-palmitate, a member of the highly toxic Aconitum alkaloid family. The primary recommendation is the use of a licensed chemical waste disposal service.

Immediate Safety and Handling Precautions

Before handling 14-Benzoylmesaconine-8-palmitate, it is crucial to be aware of the associated hazards and necessary safety measures. This compound is highly toxic, and exposure can have severe health consequences.

Personal Protective Equipment (PPE):

• Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.[1]

• Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

• Body Protection: Wear fire/flame resistant and impervious clothing.[1]

• Respiratory Protection: In case of dust formation or inadequate ventilation, use a full-face respirator.[1]

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.[1]

• Avoid contact with skin and eyes.[1]

• Prevent the formation of dust and aerosols.[1]

• Use non-sparking tools to prevent ignition.[1]

• Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Step-by-Step Disposal Plan for 14-Benzoylmesaconine-8-palmitate

The recommended and safest method for the disposal of 14-Benzoylmesaconine-8-palmitate and its containers is through a licensed and certified chemical destruction facility.

• Waste Collection:

  • Collect waste 14-Benzoylmesaconine-8-palmitate in a dedicated, suitable, and closed container.[1] The container must be clearly labeled as "Hazardous Waste" and include the chemical name.

  • Adhered or collected material should be promptly disposed of in accordance with appropriate laws and regulations.[1]

• Storage of Waste:

  • Store the waste container in a secure, well-ventilated area, away from incompatible materials.

  • Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

• Arranging for Disposal:

  • Contact a licensed chemical waste disposal company to arrange for pickup and disposal.

  • Provide the company with the Safety Data Sheet (SDS) for 14-Benzoylmesaconine-8-palmitate.

  • The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

  • Crucially, do not discharge to sewer systems. [1]

• Container Disposal:

  • Empty containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1] The rinsate should be collected and treated as hazardous waste.

  • Alternatively, the packaging can be punctured to make it unusable for other purposes and then disposed of in a sanitary landfill, if local regulations permit.[1]

  • Combustible packaging materials may be disposed of through controlled incineration with flue gas scrubbing.[1]

Emergency Procedures for Spills

In the event of a spill, follow these procedures immediately:

• Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.[1]

• Ventilate: Ensure adequate ventilation.[1]

• Control Ignition Sources: Remove all sources of ignition.[1]

• Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical enter drains.[1]

• Collection: Collect the spilled material using spark-proof tools and place it in a suitable, closed container for disposal.[1]

Quantitative Data for Disposal

No specific quantitative data for the disposal of 14-Benzoylmesaconine-8-palmitate is available in the provided safety data sheets. The disposal procedure is performance-based, focusing on complete destruction or secure landfilling as determined by licensed professionals.

Parameter	Value	Source
Decontamination Time	Not Specified	N/A
Neutralizing Agent Concentration	Not Specified	N/A
Recommended Storage Temperature for Waste	Cool, dry, well-ventilated place	[1]

Experimental Protocols: Laboratory-Scale Decontamination

Disclaimer: The following information is based on the chemical properties of related Aconitum alkaloids and is intended for the decontamination of trace amounts of material (e.g., on glassware) under controlled laboratory conditions. This is not a validated protocol for the disposal of bulk quantities of 14-Benzoylmesaconine-8-palmitate. Bulk disposal must be handled by licensed professionals.

Aconitum alkaloids are diester compounds that can be hydrolyzed into less toxic monoester and non-esterified derivatives. The toxicity of these hydrolysis products can be significantly lower. For instance, the toxicity of monoester-diterpenoid alkaloids is reported to be 50 to 500 times lower than that of diester-diterpenoid alkaloids. Hydrolysis can be facilitated in aqueous solutions, particularly under alkaline conditions.

Potential Decontamination Methodology for Glassware:

• Initial Rinse: Rinse the contaminated glassware with a suitable organic solvent (e.g., ethanol) to dissolve the residual compound. Collect this solvent rinse as hazardous waste for professional disposal.

• Hydrolysis Step: Prepare an alkaline solution (e.g., 1M sodium hydroxide). Fill the glassware with the alkaline solution and allow it to stand for at least 24 hours in a safe, designated area. This process aims to hydrolyze the ester groups of the alkaloid.

• Final Rinse: After the hydrolysis period, decant the alkaline solution (neutralize before disposal down the drain, if local regulations permit) and rinse the glassware thoroughly with water.

• Verification: The efficacy of this decontamination procedure should be verified by an appropriate analytical method (e.g., HPLC-MS) to ensure no residual alkaloid remains.

Logical Workflow for Disposal

Caption: Workflow for the safe disposal of 14-Benzoylmesaconine-8-palmitate.

References

• 1. [Studies on hydrolysis of aconitine] - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling 14-Benzoylmesaconine-8-palmitate

Disclaimer: No specific Safety Data Sheet (SDS) for 14-Benzoylmesaconine-8-palmitate was available. The following guidance is based on the SDS for the related compound 14-Benzoylmesaconine and general knowledge of highly potent aconitine (B1665448) alkaloids. A comprehensive, compound-specific risk assessment should be conducted before handling.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 14-Benzoylmesaconine-8-palmitate. It includes operational procedures and disposal plans to ensure laboratory safety and minimize risk.

Hazard Identification and Health Effects

14-Benzoylmesaconine-8-palmitate belongs to the aconitine family of alkaloids, which are known to be highly toxic cardiotoxins and neurotoxins.[1][2][3] Exposure can occur through inhalation, ingestion, or skin contact and can be fatal even at very low doses.[2][4]

Primary Health Hazards:

• Cardiotoxicity: May cause life-threatening arrhythmias, hypotension, and cardiac arrest.[2][4][5]

• Neurotoxicity: Can lead to numbness, paresthesia, muscle weakness, and respiratory paralysis.[4][5]

• Gastrointestinal Effects: Nausea, vomiting, and abdominal pain are common symptoms of exposure.[2][5]

Symptoms can appear rapidly, from minutes to a couple of hours after exposure.[4] There is no specific antidote, and treatment is primarily supportive.[5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent any direct contact with the substance. The following table summarizes the required PPE for handling 14-Benzoylmesaconine-8-palmitate.

PPE Category	Specification
Respiratory	A NIOSH-approved full-face respirator with appropriate cartridges for organic vapors and particulates should be used, especially when handling the solid form or creating solutions.[6][7] In cases of potential high exposure, a self-contained breathing apparatus (SCBA) is recommended.[7]
Hand	Double gloving with chemically resistant gloves is required.[8] The outer glove should be a heavy-duty, chemical-resistant material (e.g., nitrile or neoprene), and the inner glove should be a standard laboratory glove. Gloves must be inspected before use and changed frequently, or immediately if contaminated.[6][8][9]
Eye and Face	A full-face respirator provides integrated eye and face protection.[9] If a half-mask respirator is used, chemical splash goggles and a face shield are mandatory to protect against splashes and aerosols.[9][10]
Body	A disposable, low-permeability laboratory coat or gown with a solid front, long sleeves, and tight-fitting cuffs is required.[8] For larger quantities or tasks with a higher risk of spillage, a chemical-resistant apron or a full chemical-protective suit should be worn over the lab coat.[7][10]
Foot	Closed-toe shoes made of a non-porous material are required. For significant spill risks, chemical-resistant shoe covers or boots should be worn.[7]

Handling and Storage Procedures

Handling:

• All handling of 14-Benzoylmesaconine-8-palmitate, including weighing and solution preparation, must be conducted in a certified chemical fume hood or a glove box to minimize inhalation exposure.[6]

• Use non-sparking tools and ensure adequate ventilation.[6]

• Avoid the formation of dust and aerosols.[6]

• Develop and practice a spill response plan before beginning work.

• Wash hands thoroughly before and after handling, even if gloves were worn.[8]

Storage:

• Store in a tightly sealed, clearly labeled container.[6]

• Keep in a cool, dry, and well-ventilated area, separate from incompatible materials.[6]

• The storage area should be secure and accessible only to authorized personnel.

Spill and Emergency Procedures

In Case of Exposure:

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[6]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Spill Cleanup Protocol: This protocol outlines the steps for managing a small spill of solid 14-Benzoylmesaconine-8-palmitate. For larger spills, or any spill of the compound in solution, evacuate the area and contact emergency services.

• Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate area of the spill. Restrict access to the contaminated zone.

• Don Appropriate PPE: Before re-entering the area, don the full PPE as described in the table above, including a full-face respirator, double gloves, a chemical-resistant gown, and shoe covers.

• Contain the Spill: If the substance is a solid, carefully cover it with a plastic-backed absorbent pad to prevent aerosolization. If it is a liquid, use an inert absorbent material to dike the spill.

• Decontaminate: Carefully collect the spilled material and absorbent pads using forceps or other appropriate tools and place them into a labeled, sealed container for hazardous waste. Decontaminate the spill area with a suitable laboratory decontaminant, followed by a thorough cleaning with soap and water.

• Dispose of Waste: All contaminated materials, including PPE, must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.

• Report the Incident: Report the spill to the laboratory supervisor and the institutional safety office.

Disposal Plan

All waste containing 14-Benzoylmesaconine-8-palmitate, including unused product, contaminated labware, and PPE, must be treated as hazardous waste.

• Collect all waste in clearly labeled, sealed, and puncture-resistant containers.

• Do not mix with other waste streams.

• Arrange for disposal through a licensed chemical waste disposal company, following all local, state, and federal regulations.[6] Controlled incineration with flue gas scrubbing is a potential disposal method.[6]

Visual Workflow for Handling 14-Benzoylmesaconine-8-palmitate

Caption: Workflow for handling 14-Benzoylmesaconine-8-palmitate.

References

• 1. researchgate.net [researchgate.net]
• 2. ambonsall.com [ambonsall.com]
• 3. mdpi.com [mdpi.com]
• 4. emergencycarebc.ca [emergencycarebc.ca]
• 5. chp.gov.hk [chp.gov.hk]
• 6. targetmol.com [targetmol.com]
• 7. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 8. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 9. pppmag.com [pppmag.com]
• 10. PPE for Hazardous Chemicals [canadasafetytraining.com]